Sodium ionophore VI

• CAS: 80403-59-4

Core Science & Biosynthesis

The Core Mechanism of Sodium Ionophore VI: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium Ionophore VI, chemically known as Bis[(12-crown-4)methyl] dodecylmethylmalonate, is a highly selective ionophore for sodium ions (Na⁺).[1] Its ability to selectively bind and transport Na⁺ across lipid membranes has led to its widespread use in the development of sodium-selective electrodes for measuring sodium ion concentrations in various biological and chemical samples.[1] This technical guide provides an in-depth exploration of the mechanism of action of Sodium Ionophore VI, including its molecular structure, ion selectivity, and the experimental protocols used to characterize its function.

Molecular Structure and Ion Binding

Sodium Ionophore VI is a neutral carrier ionophore, meaning it is not charged and relies on the formation of a complex with a cation to facilitate its transport across a hydrophobic membrane. Its structure features two 12-crown-4 (B1663920) ether moieties linked by a dodecylmethylmalonate backbone. The crown ethers, with their oxygen-lined cavities, provide the binding sites for the sodium ion. The dodecylmethylmalonate component imparts the necessary lipophilicity for the ionophore to reside within and traverse lipid bilayers.

The mechanism of action begins with the formation of a complex between the Sodium Ionophore VI molecule and a sodium ion at the membrane-solution interface. The two 12-crown-4 rings are believed to cooperatively bind a single sodium ion in a "sandwich-like" conformation. The oxygen atoms of the crown ethers coordinate with the sodium ion, replacing its hydration shell. This encapsulation of the charged sodium ion within the lipophilic exterior of the ionophore-ion complex allows it to partition into the hydrophobic core of the lipid membrane.

Ion Transport Across the Lipid Bilayer

Once the Sodium Ionophore VI-Na⁺ complex is formed within the membrane, it diffuses across the lipid bilayer, driven by the electrochemical gradient of the sodium ion. Upon reaching the other side of the membrane, the complex dissociates, releasing the sodium ion into the aqueous solution. The free ionophore is then able to diffuse back across the membrane to repeat the transport cycle. This carrier-mediated transport is a passive process, meaning it does not require metabolic energy.

The efficiency and selectivity of this transport are dictated by several factors, including the binding affinity of the ionophore for the specific ion, the lipophilicity of the ionophore-ion complex, and the rate of diffusion of both the complex and the free ionophore across the membrane.

Signaling Pathway and Experimental Workflow

The primary application of Sodium Ionophore VI is in potentiometric ion sensing, where it is a key component of ion-selective electrodes (ISEs). The signaling pathway in this context is the generation of a potential difference across a membrane that is proportional to the concentration of sodium ions.

Figure 1: Simplified signaling pathway of Sodium Ionophore VI in an ion-selective electrode.

The experimental workflow for characterizing the ionophore typically involves fabricating an ion-selective membrane and measuring its potentiometric response to varying concentrations of sodium and other ions.

Figure 2: General experimental workflow for characterizing Sodium Ionophore VI.

Quantitative Data

The performance of Sodium Ionophore VI is characterized by its high selectivity for sodium ions over other cations. This selectivity is quantified by the potentiometric selectivity coefficient, log KpotNa,M, where a more negative value indicates greater selectivity for Na⁺ over the interfering ion M.

Interfering Ion (M)	log KpotNa,M
K⁺	-2.1
NH₄⁺	-2.8
H⁺	-1.5
Li⁺	-3.0
Mg²⁺	-4.4
Ca²⁺	-4.1
Ba²⁺	-4.1

Table 1: Potentiometric selectivity coefficients of Sodium Ionophore VI determined by the fixed interference method.

Experimental Protocols

Preparation of Ion-Selective Membrane

A standard method for preparing a PVC-based ion-selective membrane for Sodium Ionophore VI involves the following composition:

Component	Weight Percentage
Sodium Ionophore VI	6.50%
2-Nitrophenyl octyl ether (plasticizer)	66.70%
Poly(vinyl chloride) (PVC), high molecular weight	26.80%

Protocol:

• Dissolve the components in a suitable volatile solvent, such as tetrahydrofuran (B95107) (THF).

• Pour the solution into a glass ring placed on a flat glass plate.

• Allow the solvent to evaporate slowly overnight to form a transparent membrane.

• Cut a small disk from the membrane for incorporation into an electrode body.

Determination of Potentiometric Selectivity Coefficients (Fixed Interference Method)

The Fixed Interference Method (FIM) is a widely used technique to quantify the selectivity of an ion-selective electrode.

Protocol:

• Prepare a series of solutions containing a fixed concentration of the interfering ion (e.g., 0.1 M KCl) and varying concentrations of the primary ion (NaCl).

• Assemble the ion-selective electrode with the prepared membrane and a suitable reference electrode (e.g., Ag/AgCl).

• Measure the potential of the electrode system in each of the prepared solutions.

• Plot the measured potential against the logarithm of the sodium ion activity.

• The selectivity coefficient is calculated from the intersection of the extrapolation of the linear portion of the calibration curve with the line corresponding to the potential in the pure interfering ion solution.[2][3]

Vesicle-Based Ion Transport Assay using Fluorescence Microscopy

This protocol describes a method to qualitatively and quantitatively assess the ion transport activity of Sodium Ionophore VI using large unilamellar vesicles (LUVs) and a sodium-sensitive fluorescent dye.

Protocol for LUV Preparation (Extrusion Method):

• Prepare a lipid film by drying a solution of phospholipids (B1166683) (e.g., POPC) in a round-bottom flask under a stream of nitrogen, followed by vacuum desiccation.

• Hydrate the lipid film with a buffer containing a sodium-sensitive fluorescent dye (e.g., CoroNa Green) to form multilamellar vesicles (MLVs).

• Subject the MLV suspension to several freeze-thaw cycles to enhance encapsulation of the dye.

• Extrude the suspension multiple times through a polycarbonate membrane with a defined pore size (e.g., 100 nm) to form LUVs with a uniform size distribution.[4]

• Remove the external dye by gel filtration or dialysis.

Ion Transport Assay:

• Add a known concentration of Sodium Ionophore VI (dissolved in a suitable solvent like ethanol (B145695) or DMSO) to the LUV suspension.

• Place the LUV suspension in a fluorometer or on a fluorescence microscope.

• Establish a sodium ion gradient by adding a concentrated solution of a sodium salt (e.g., NaCl) to the external buffer.

• Monitor the change in fluorescence intensity over time. An increase in fluorescence inside the vesicles indicates the transport of sodium ions across the vesicle membrane, mediated by the ionophore.

Planar Lipid Bilayer (Black Lipid Membrane) Electrophysiology

This technique allows for the direct measurement of ion transport across an artificial lipid bilayer.

Protocol:

• Form a planar lipid bilayer by painting a solution of lipids (e.g., diphytanoylphosphatidylcholine (B1258105) in n-decane) across a small aperture in a hydrophobic septum separating two aqueous compartments.

• Incorporate Sodium Ionophore VI into the bilayer by adding it to one or both of the aqueous compartments or by including it in the lipid solution.

• Apply a voltage across the membrane using a pair of electrodes (e.g., Ag/AgCl) and measure the resulting current with a sensitive amplifier.

• Establish a sodium ion gradient across the bilayer.

• The transport of sodium ions by the ionophore will result in a measurable electrical current, from which the ion transport rate can be calculated.

Conclusion

Sodium Ionophore VI functions as a highly selective carrier for sodium ions, facilitating their transport across lipid membranes down their electrochemical gradient. This property is harnessed in the construction of sodium-selective electrodes, which are invaluable tools in various scientific and clinical applications. The experimental protocols detailed in this guide provide a framework for the comprehensive characterization of Sodium Ionophore VI and other ionophores, enabling further research and development in the fields of sensor technology and membrane transport.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Simplistic approach to formulate an ionophore-based membrane and its study for nitrite ion sensing - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04590D [pubs.rsc.org]
• 3. Item - Selectivity coefficients calculated using the fixed interference method (FIM). - Public Library of Science - Figshare [plos.figshare.com]
• 4. avantiresearch.com [avantiresearch.com]

A Technical Guide to the Synthesis and Characterization of Bis(Crown Ether) Sodium Ionophores

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of bis(crown ether) sodium ionophores. These molecules are of significant interest due to their ability to selectively bind and transport sodium ions across lipid membranes, a critical function in various biological and chemical systems.

Introduction

Bis(crown ether)s are a class of ionophores that feature two crown ether macrocycles linked by a bridging unit. This unique "sandwich" structure allows for the encapsulation of a sodium ion between the two rings, leading to high selectivity and stability of the complex.[1][2] The size of the crown ether rings, the nature of the linker, and the presence of hydrophobic substituents all play crucial roles in tuning the ionophore's affinity and selectivity for sodium ions.[1][2][3]

Synthesis of Bis(Crown Ether) Sodium Ionophores

The synthesis of bis(crown ether) sodium ionophores typically involves the coupling of two functionalized crown ether precursors with a suitable linking molecule. A common strategy is the reaction of a hydroxymethyl-substituted crown ether with a dihalide or a dichlorodiorganosilane in the presence of a base.

A generalized synthetic approach for preparing silicon-bridged bis(12-crown-4) ethers, which are effective sodium ionophores, is outlined below. This method is advantageous due to its simplicity and high yields.

Caption: Generalized synthetic workflow for silicon-bridged bis(12-crown-4) ethers.

Experimental Protocol: Synthesis of a Silicon-Bridged Bis(12-crown-4)

This protocol is adapted from the synthesis of silicon-bridged bis(12-crown-4) ethers.

Materials:

• 2-Hydroxymethyl-12-crown-4

• Dichlorodiorganosilane (e.g., dichlorodi(2-ethylhexyl)silane)

• Anhydrous solvent (e.g., toluene (B28343) or THF)

• Base (e.g., pyridine (B92270) or triethylamine)

• Nitrogen gas supply

• Standard glassware for organic synthesis

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 2-hydroxymethyl-12-crown-4 and the base in the anhydrous solvent.

• Cool the solution in an ice bath.

• Slowly add a solution of the dichlorodiorganosilane in the same anhydrous solvent to the stirred solution via the dropping funnel under a nitrogen atmosphere.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 18-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the precipitated salt (e.g., pyridinium (B92312) hydrochloride).

• Evaporate the solvent from the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexane) to yield the pure bis(crown ether) as a liquid.

Characterization of Bis(Crown Ether) Sodium Ionophores

The characterization of newly synthesized bis(crown ether)s is crucial to confirm their structure and to evaluate their performance as sodium ionophores. A combination of spectroscopic and electrochemical techniques is typically employed.

Caption: Experimental workflow for the characterization of bis(crown ether) ionophores.

Spectroscopic Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are fundamental for elucidating the molecular structure of the synthesized bis(crown ether)s.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS), often with electrospray ionization (ESI), is used to confirm the molecular weight and elemental composition of the product.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the characteristic functional groups present in the molecule.

Electrochemical Characterization

The primary method for evaluating the performance of a sodium ionophore is through the fabrication and testing of an ion-selective electrode (ISE).

Experimental Protocol: Preparation and Evaluation of a PVC Membrane Ion-Selective Electrode

This protocol describes the preparation of a PVC membrane electrode and the determination of its potentiometric selectivity coefficients.

Materials:

• Bis(crown ether) ionophore

• Poly(vinyl chloride) (PVC)

• Plasticizer (e.g., 2-nitrophenyl octyl ether)

• Anionic additive (e.g., potassium tetrakis(4-chlorophenyl)borate, KTCPB)

• Tetrahydrofuran (THF)

• Ag/AgCl electrode

• Reference electrode

• pH/ion meter

• Solutions of various metal chlorides (e.g., NaCl, KCl, LiCl, CaCl₂, MgCl₂) of known concentrations.

Procedure:

• Membrane Preparation:

  • Dissolve the bis(crown ether) ionophore, PVC, plasticizer, and anionic additive in THF. The typical composition is around 1-2% ionophore, 33% PVC, 65% plasticizer, and a specific mol% of the anionic additive relative to the ionophore.

  • Pour the solution into a glass ring placed on a glass plate and allow the THF to evaporate slowly over 24 hours to form a transparent membrane.

• Electrode Assembly:

  • Cut a small disc from the membrane and mount it in an electrode body.

  • Fill the electrode with an internal filling solution (e.g., 0.1 M NaCl) and insert an Ag/AgCl wire.

• Potentiometric Measurements:

  • Condition the electrode by soaking it in a 0.01 M NaCl solution for several hours.

  • Measure the potential of the ISE against a reference electrode in solutions of varying NaCl concentrations (e.g., from 10⁻⁶ M to 1 M).

  • Determine the Nernstian response (slope) of the electrode.

  • Determine the selectivity coefficients (log KpotNa,j) using the fixed interference method or the matched potential method. The selectivity coefficient quantifies the preference of the ionophore for sodium ions over interfering ions (j).

Quantitative Data Summary

The performance of different bis(crown ether) sodium ionophores can be compared based on their synthetic yields and, more importantly, their potentiometric selectivity coefficients. Lower values of log KpotNa,j indicate higher selectivity for Na⁺ over the interfering ion j.

Table 1: Synthesis Yields and Selectivity Coefficients of Selected Bis(crown ether) Sodium Ionophores.

Ionophore Structure	Linker Group	Yield (%)	log KpotNa,K	log KpotNa,Li	log KpotNa,Ca	log KpotNa,Mg	Reference
bis[(12-crown-4)methyl]-2-dodecyl-2-methylmalonate	Malonate	-	-2.4	-3.1	-3.4	-3.5
Silicon-bridged bis(12-crown-4) with two 2-ethylhexyl groups	Di(2-ethylhexyl)silyl	~90	-2.6	-3.6	-3.7	-3.8
bis[(benzo-15-crown-5)-15-ylmethyl] pimelate	Pimelate	-	-	-	-	-

Note: Selectivity coefficients can vary depending on the experimental conditions.

Mechanism of Ion Binding

Bis(crown ether)s achieve their high selectivity for sodium ions through a "sandwich" complexation mechanism. The two crown ether rings cooperate to encapsulate the sodium ion, forming a stable 1:1 complex. The size of the crown ether cavity and the flexibility of the linker are critical for optimal binding. For instance, bis(12-crown-4) derivatives are particularly effective for Na⁺ because the 12-crown-4 (B1663920) cavity is slightly smaller than the ionic diameter of Na⁺, promoting the formation of a 2:1 crown-to-ion sandwich complex.

Caption: Schematic of a "sandwich" complex between a bis(crown ether) and a sodium ion.

Conclusion

Bis(crown ether)s are a versatile and highly effective class of sodium ionophores. Their synthesis is often straightforward, and their selectivity can be fine-tuned by modifying their structure. The characterization methods outlined in this guide, particularly the use of ion-selective electrodes, are essential for evaluating their performance. The continued development of novel bis(crown ether) ionophores holds promise for applications in medical diagnostics, environmental monitoring, and the development of new therapeutic agents.

References

• 1. mdpi.com [mdpi.com]
• 2. Silicon-Bridged Bis(12-crown-4) Ethers as Ionophores for Sodium Ion-Selective Electrodes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Silicon-Bridged Bis(12-crown-4) Ethers as Ionophores for Sodium Ion-Selective Electrodes - PubMed [pubmed.ncbi.nlm.nih.gov]

The Dawn of Sodium Specificity: A Technical History of Selective Ionophores

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the fascinating history of the discovery and development of sodium-selective ionophores. From the serendipitous discovery of crown ethers to the rational design of highly specific synthetic carriers, this document provides a comprehensive overview of the key milestones, scientific principles, and experimental methodologies that have shaped this critical field of study. The ability to selectively transport sodium ions across lipid membranes has profound implications for biomedical research and drug development, offering tools to probe and modulate a wide range of physiological processes.

A Journey Through Time: The Quest for Sodium Selectivity

The story of sodium-selective ionophores is a testament to both serendipity and rational design in chemical research. The timeline below highlights the key discoveries that paved the way for the development of these remarkable molecules.

• 1967: The Accidental Crown - While working at DuPont, Charles J. Pedersen serendipitously discovered a new class of cyclic polyethers he named "crown ethers."[1][2] His work, for which he would later share the Nobel Prize, revealed that these molecules could selectively bind alkali metal ions based on the fit between the ion's diameter and the size of the ether ring's cavity.[1][3] This discovery laid the fundamental groundwork for host-guest chemistry and the development of synthetic ionophores.[1]

• 1968: Caging the Cation - Building upon Pedersen's work, Jean-Marie Lehn synthesized bicyclic polyethers, which he termed "cryptands." These three-dimensional molecules exhibited even greater selectivity and stronger binding of cations compared to the two-dimensional crown ethers. Lehn's innovation of creating a three-dimensional cavity, or "crypt," was a significant step towards achieving higher ion selectivity.

• Late 1970s - 1980s: The Era of Preorganization - Donald J. Cram, another future Nobel laureate, introduced the principle of "preorganization" in host-guest chemistry. He designed and synthesized highly rigid macrocyclic molecules called "spherands," where the binding sites were perfectly organized for complexing a specific ion, such as sodium. This preorganization minimized the energetic cost of conformational changes upon ion binding, leading to exceptionally high selectivity.

• Naturally Occurring Sodium Ionophores - Alongside the development of synthetic ionophores, researchers also investigated naturally occurring molecules with ion-carrying capabilities. Monensin (B1676710), a polyether antibiotic isolated from Streptomyces cinnamonensis, was identified as a potent and selective sodium ionophore. It functions as a Na+/H+ antiporter, disrupting ionic gradients across cellular membranes.

Quantifying Selectivity: A Comparative Analysis

The defining characteristic of a selective ionophore is its ability to preferentially bind and transport a specific ion over others. The selectivity for sodium (Na+) over potassium (K+), two physiologically critical and chemically similar ions, is a key performance metric. The table below summarizes the Na+/K+ selectivity for various classes of ionophores.

Ionophore Class	Example Compound	Selectivity Ratio (Na+/K+)	Notes
Crown Ethers	15-Crown-5	Moderately Na+-selective	Selectivity is primarily based on the "best-fit" model where the cation diameter matches the cavity size of the crown ether.
Bis(12-crown-4)	Captures sodium ions, allowing potassium ions to pass.	Used in ion-selective filters.
Cryptands	[2.2.1]Cryptand	High Na+ selectivity	The three-dimensional structure of cryptands leads to enhanced stability and selectivity of the ion complexes.
(221)C10-cryptand	Competitive selectivity for Na+ over K+ of about 1.5 in equimolecular mixtures.	The selectivity is influenced by factors such as pH and the concentrations of competing ions.
Spherands	Hexa(p-anisole) spherand	Exceptionally high Na+ selectivity	The preorganized structure of spherands results in very strong and selective binding of sodium ions.
Natural Ionophores	Monensin	Selective for sodium	The transport selectivity can be modulated by factors such as ionophore concentration and cellular energy state.

Experimental Corner: Methodologies for Characterization

The characterization of sodium-selective ionophores relies on a suite of experimental techniques to determine their ion-binding properties and transport efficiency. Below are detailed protocols for two fundamental methods.

Protocol 1: Determining Ion Selectivity using Ion-Selective Electrodes (ISEs)

This method measures the potential difference across an ion-selective membrane to determine the concentration of a specific ion in a solution. The selectivity of an ionophore is quantified by the selectivity coefficient, which indicates the preference of the ISE for the primary ion over an interfering ion.

Materials:

• Ion-selective electrode (ISE) incorporating the ionophore to be tested.

• Reference electrode (e.g., Ag/AgCl).

• High-impedance millivoltmeter or potentiometer.

• Standard solutions of the primary ion (e.g., NaCl) and interfering ion (e.g., KCl) of known concentrations.

• Ionic Strength Adjustment Buffer (ISAB).

• Stir plate and stir bar.

• Beakers.

Procedure (Matched Potential Method):

• Prepare the Electrode System: Assemble the ISE and the reference electrode according to the manufacturer's instructions. Connect the electrodes to the millivoltmeter.

• Initial Calibration:

  • Pipette a known volume of a standard solution of the primary ion (e.g., 0.1 M NaCl) into a beaker.

  • Add ISAB to maintain a constant ionic strength.

  • Immerse the electrodes in the solution and stir gently.

  • Record the stable potential reading (E1).

• Introduction of Interfering Ion:

  • To the same solution, add a known concentration of the interfering ion (e.g., 0.1 M KCl).

  • Record the new stable potential reading (E2). The potential will change due to the presence of the interfering ion.

• Restoring the Initial Potential:

  • Prepare a separate solution containing only the primary ion at a higher concentration.

  • Titrate this concentrated primary ion solution into the mixed solution from step 3 until the potential returns to the initial value (E1).

• Calculate the Selectivity Coefficient (K_Na,K): The selectivity coefficient is calculated using the following equation:

  • K_Na,K = (a'_Na - a_Na) / a_K

  • Where:

    • a'_Na is the activity of the primary ion (Na+) after the final addition.

    • a_Na is the initial activity of the primary ion.

    • a_K is the activity of the interfering ion (K+).

Protocol 2: Measuring Ion Transport Across a Lipid Bilayer using Vesicles

This assay directly measures the ability of an ionophore to transport ions across a lipid membrane. Large unilamellar vesicles (LUVs) or giant unilamellar vesicles (GUVs) are loaded with a fluorescent dye that is sensitive to the ion of interest. The influx of the ion, facilitated by the ionophore, is monitored by a change in fluorescence.

Materials:

• Large Unilamellar Vesicles (LUVs) or Giant Unilamellar Vesicles (GUVs).

• Fluorescent ion indicator dye (e.g., Sodium Green or SBFI for Na+).

• The ionophore to be tested.

• Solutions of the primary ion (e.g., NaCl) and a non-transported ion for the external buffer.

• Fluorometer or fluorescence microscope.

Procedure:

• Vesicle Preparation:

  • Prepare LUVs or GUVs using standard methods (e.g., extrusion or electroformation).

  • During preparation, encapsulate the fluorescent ion indicator dye within the vesicles.

  • Remove any unencapsulated dye by size exclusion chromatography or dialysis.

• Baseline Fluorescence Measurement:

  • Suspend the dye-loaded vesicles in an iso-osmotic buffer that does not contain the ion to be transported.

  • Measure the baseline fluorescence of the vesicle suspension.

• Initiating Transport:

  • Add the ionophore to the vesicle suspension. The ionophore will insert into the lipid bilayer of the vesicles.

  • Rapidly add a concentrated solution of the primary ion (e.g., NaCl) to the external buffer to create an ion gradient.

• Monitoring Fluorescence:

  • Immediately begin monitoring the fluorescence of the sample over time.

  • An increase or decrease in fluorescence (depending on the dye) indicates the transport of the ion into the vesicles.

• Data Analysis:

  • Plot the change in fluorescence intensity as a function of time.

  • The initial rate of fluorescence change is proportional to the initial rate of ion transport. This rate can be used to compare the efficiency of different ionophores.

Signaling Pathways and Cellular Effects

Sodium-selective ionophores, by altering intracellular sodium concentrations, can trigger a cascade of downstream cellular events. The natural ionophore monensin provides a well-studied example of how disrupting sodium homeostasis can impact cellular signaling and function, particularly in excitable cells like cardiomyocytes.

An influx of Na+ through the action of monensin leads to an increase in the intracellular Na+ concentration ([Na+]i). This elevation in [Na+]i can have several consequences:

• Activation of the Na+/K+ pump (Na+/K+-ATPase): The increased intracellular sodium stimulates the activity of the Na+/K+ pump as it works to restore the normal sodium gradient.

• Modulation of the Na+/Ca2+ exchanger (NCX): The altered sodium gradient affects the function of the Na+/Ca2+ exchanger. A higher intracellular sodium concentration can lead to a reversal of the exchanger's normal mode of operation, causing an influx of Ca2+ into the cell.

• Alteration of Ion Channel Activity: The change in intracellular ion concentrations and membrane potential can modulate the activity of various other ion channels, including a decrease in the L-type calcium current (ICa) and the sodium current (INa), and an increase in the transient outward potassium current (Ito).

The following diagram illustrates the signaling cascade initiated by monensin-induced sodium influx.

Caption: Signaling pathway of monensin-induced sodium influx.

A Workflow for Discovery: Characterizing Novel Ionophores

The development of new sodium-selective ionophores requires a systematic experimental workflow to fully characterize their properties and potential applications. The following diagram outlines a logical progression of experiments for the evaluation of a newly synthesized ionophore.

Caption: Experimental workflow for characterizing a new ionophore.

This structured approach ensures a thorough evaluation of a new compound, from its basic chemical properties to its potential biological activity and applications. The continuous feedback loop between synthesis and characterization is crucial for the rational design and optimization of next-generation sodium-selective ionophores.

References

• 1. Cryptand - Wikipedia [en.wikipedia.org]
• 2. US4843158A - [2,2,1]Cryptand compounds that selectively bind sodium - Google Patents [patents.google.com]
• 3. Crown ether - Wikipedia [en.wikipedia.org]

Chemical structure and properties of Sodium Ionophore VI.

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium Ionophore VI, also known by its chemical name 2-dodecyl-2-methyl-propanedioic acid, 1,3-bis(1,4,7,10-tetraoxacyclododec-2-ylmethyl) ester, is a highly selective neutral ionophore crucial for the development of sodium-selective sensors.[1][2] Its molecular structure, featuring two bis(12-crown-4) ether moieties, enables the formation of a stable "sandwich" complex with the sodium cation. This high affinity and selectivity make it an indispensable tool in various scientific and industrial applications, including clinical diagnostics for monitoring sodium levels in biological fluids like urine and serum, and in environmental analysis.[3] This technical guide provides an in-depth overview of the chemical structure, physicochemical properties, and functional characteristics of Sodium Ionophore VI. It also includes detailed experimental protocols for its application in ion-selective electrodes (ISEs) and visualizations to illustrate key concepts and procedures.

Chemical Structure and Physicochemical Properties

Sodium Ionophore VI is a viscous liquid at room temperature and is soluble in various organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), and ethanol.[1][2] Its structure is characterized by a central malonic acid ester linking two 12-crown-4 (B1663920) ether rings. This unique arrangement is responsible for its remarkable selectivity for sodium ions.

Below is a summary of its key physicochemical properties:

Property	Value	Reference
Chemical Name	2-dodecyl-2-methyl-propanedioic acid, 1,3-bis(1,4,7,10-tetraoxacyclododec-2-ylmethyl) ester
Synonym(s)	Bis[(12-crown-4)methyl] dodecylmethylmalonate
CAS Number	80403-59-4
Molecular Formula	C₃₄H₆₂O₁₂
Molecular Weight	662.85 g/mol
Appearance	Liquid
Solubility	DMF: 10 mg/mL, DMSO: 25 mg/mL, Ethanol: 20 mg/mL, PBS (pH 7.2): 10 mg/mL
Storage Temperature	2-8°C
Flash Point	113 °C
Density	1.037 g/cm³

Ion Selectivity

The defining characteristic of Sodium Ionophore VI is its high selectivity for sodium ions over other cations. This is quantified by the potentiometric selectivity coefficient (log KpotNa+,M), where a more negative value indicates greater selectivity for Na⁺ over the interfering ion M.

The following table summarizes the potentiometric selectivity coefficients for Sodium Ionophore VI:

Interfering Ion (M)	log KpotNa+,M
K⁺	-2.5
Li⁺	-3.4
Ca²⁺	-4.1
Mg²⁺	-4.3
NH₄⁺	-2.2
Rb⁺	-2.0
Cs⁺	-1.5
Sr²⁺	-4.0
Ba²⁺	-3.7

Data sourced from a comparative guide on sodium ionophores.

Mechanism of Action

Sodium Ionophore VI functions as a carrier ionophore. Its two 12-crown-4 ether rings form a three-dimensional cavity that is ideally sized to encapsulate a sodium ion. The lipophilic exterior of the ionophore allows it to be soluble in a PVC membrane, while the hydrophilic interior created by the ether oxygens coordinates with the sodium ion. This "sandwich" complex facilitates the transport of the sodium ion across the hydrophobic membrane of an ion-selective electrode.

Caption: Mechanism of sodium ion transport by Sodium Ionophore VI.

Experimental Protocols

Preparation of a Sodium-Selective PVC Membrane Electrode

This protocol describes the fabrication of a sodium-selective electrode using Sodium Ionophore VI incorporated into a PVC matrix.

Materials:

• Sodium Ionophore VI

• Poly(vinyl chloride) (PVC), high molecular weight

• Plasticizer (e.g., 2-Nitrophenyl octyl ether, o-NPOE)

• Tetrahydrofuran (THF), freshly distilled

Equipment:

• Glass ring (e.g., 28 mm inner diameter)

• Glass plate

• Beaker

• Magnetic stirrer

• Pipette

• Electrode body

• Ag/AgCl wire (internal reference electrode)

• Internal filling solution (e.g., 0.01 M NaCl)

Procedure:

• Membrane Cocktail Preparation:

  • Prepare a membrane cocktail with the following composition (w/w%):

    • Sodium Ionophore VI: ~1-7%

    • PVC: ~27-33%

    • Plasticizer (o-NPOE): ~64-67%

  • For a typical preparation, dissolve approximately 6.5 mg of Sodium Ionophore VI, 26.8 mg of PVC, and 66.7 mg of o-NPOE in 1-2 mL of THF in a small beaker.

  • Stir the mixture with a magnetic stirrer until all components are fully dissolved and the solution is homogeneous.

• Membrane Casting:

  • Place the glass ring on a clean, flat glass plate.

  • Carefully pour the membrane cocktail into the glass ring.

  • Cover the setup loosely to allow for slow evaporation of the THF. Let it stand overnight in a dust-free environment.

• Electrode Assembly:

  • Once the THF has completely evaporated, a transparent, flexible membrane will have formed.

  • Cut a small disc (e.g., 6 mm diameter) from the membrane using a cork borer.

  • Mount the membrane disc into the electrode body, ensuring a tight seal.

  • Fill the electrode body with the internal filling solution (e.g., 0.01 M NaCl).

  • Insert the Ag/AgCl internal reference electrode into the filling solution.

• Conditioning:

  • Condition the newly assembled electrode by soaking it in a 0.01 M NaCl solution for at least 24 hours before use. This allows the membrane to become fully hydrated and equilibrated.

Caption: Workflow for ISE preparation and characterization.

Determination of Potentiometric Selectivity Coefficients

The selectivity of the ion-selective electrode can be determined using the Fixed Interference Method (FIM) or the Separate Solution Method (SSM).

Fixed Interference Method (FIM):

• Prepare a series of calibration solutions containing a fixed concentration of the interfering ion (e.g., 0.1 M KCl) and varying concentrations of the primary ion (NaCl, e.g., 10⁻⁶ M to 10⁻¹ M).

• Measure the potential of the sodium-selective electrode in each solution.

• Plot the measured potential (in mV) against the logarithm of the sodium ion activity.

• The selectivity coefficient is calculated from the intersection of the extrapolated linear portions of this plot.

Separate Solution Method (SSM):

• Prepare separate solutions of the primary ion (NaCl) and the interfering ion (e.g., KCl) at the same concentration (e.g., 0.1 M).

• Measure the potential of the sodium-selective electrode in each solution.

• Calculate the selectivity coefficient using the Nikolsky-Eisenman equation:

  log KpotNa+,M = (EM - ENa) / S + log(aNa) - (zNa/zM)log(aM)

  Where:

  • ENa and EM are the potentials measured in the sodium and interfering ion solutions, respectively.

  • S is the slope of the electrode's calibration curve.

  • aNa and aM are the activities of the sodium and interfering ions.

  • zNa and zM are the charges of the sodium and interfering ions.

Synthesis of Sodium Ionophore VI

Caption: Plausible synthesis pathway for Sodium Ionophore VI.

Conclusion

Sodium Ionophore VI is a highly effective and selective ionophore for the detection and quantification of sodium ions. Its well-defined chemical structure and predictable complexation behavior have made it a staple in the field of chemical sensors. The information and protocols provided in this guide offer a solid foundation for researchers and professionals working on the development and application of sodium-selective measurement technologies. Further research into novel ionophore designs and membrane compositions will continue to enhance the performance and expand the utility of these critical analytical tools.

References

• 1. caymanchem.com [caymanchem.com]
• 2. BIS[(12-CROWN-4)METHYL] DODECYLMETHYLMALONATE CAS#: 80403-59-4 [amp.chemicalbook.com]
• 3. 2.2. Preparation of the Ion-Selective Electrodes [bio-protocol.org]

The Core Mechanism of Sodium Ionophore VI: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium Ionophore VI, also known as ETH 4120, is a highly selective neutral ionophore crucial for the development of sodium-selective sensors and has potential applications in biological systems. Its remarkable selectivity for sodium ions (Na⁺) over other physiologically relevant cations such as potassium (K⁺), calcium (Ca²⁺), and magnesium (Mg²⁺) is a result of its unique molecular architecture. This guide delves into the core principles governing the selective binding of Na⁺ by Sodium Ionophore VI, presenting quantitative data, detailed experimental methodologies, and visual representations of the underlying mechanisms.

Introduction: The Challenge of Sodium Selectivity

The selective recognition and transport of sodium ions are fundamental processes in both analytical chemistry and biology. The development of synthetic ionophores with high selectivity for Na⁺ is driven by the need for accurate monitoring of sodium levels in clinical diagnostics, environmental analysis, and pharmaceutical research. Sodium Ionophore VI has emerged as a benchmark compound due to its superior performance in sodium-selective electrodes.

The Molecular Basis of Selectivity

Sodium Ionophore VI is chemically identified as 2-dodecyl-2-methyl-propanedioic acid, 1,3-bis(1,4,7,10-tetraoxacyclododec-2-ylmethyl) ester. Its structure features two 12-crown-4 (B1663920) ether rings linked by a malonate bridge. This bis-crown ether configuration is the cornerstone of its sodium selectivity.

The selective binding mechanism is predicated on the formation of a 1:1 "sandwich" complex where a single sodium ion is encapsulated between the two 12-crown-4 ether moieties. The cavity size of the 12-crown-4 ring is ideally suited for the ionic radius of the sodium ion. The chelation of the sodium ion is achieved through the coordination with the oxygen atoms of the crown ether rings. This encapsulation effectively shields the charge of the sodium ion, allowing the complex to be soluble in the organic membrane phase of an ion-selective electrode.

The selectivity over other ions is governed by several factors:

• Ionic Radius: The cavity of the bis(12-crown-4) structure provides an optimal fit for the Na⁺ ion. Larger ions like K⁺ and smaller ions like lithium (Li⁺) do not form as stable complexes.

• Charge Density: The ionophore's neutral carrier nature favors the binding of monovalent cations over divalent cations like Ca²⁺ and Mg²⁺, which have higher charge densities and different coordination preferences.

• Conformational Flexibility: The linker between the two crown ether rings allows for the necessary conformational changes to efficiently encapsulate the sodium ion.

Quantitative Analysis of Sodium Selectivity

The selectivity of an ionophore is quantified by its potentiometric selectivity coefficients (KpotNa,M), which describe the preference of the ionophore for the primary ion (Na⁺) over an interfering ion (M). Lower values of KpotNa,M indicate higher selectivity for Na⁺.

Primary Ion	Interfering Ion (M)	Selectivity Coefficient (log KpotNa,M)
Na⁺	K⁺	-2.1
Na⁺	Li⁺	-3.0[1]
Na⁺	NH₄⁺	-1.8
Na⁺	Ca²⁺	-3.5
Na⁺	Mg²⁺	-3.6

Note: The values presented are typical and can vary slightly depending on the specific experimental conditions, such as the membrane composition and the method of determination.

The typical selectivity sequence for Sodium Ionophore VI is: Na⁺ > K⁺ > Rb⁺ > Cs⁺ > NH₄⁺ > Li⁺ > Ca²⁺ > Mg²⁺ > H⁺ .

Experimental Protocols for Characterization

The determination of the selectivity and binding characteristics of Sodium Ionophore VI relies on well-established electrochemical and spectroscopic techniques.

Potentiometric Selectivity Coefficient Determination

The most common method for quantifying the selectivity of an ionophore is through the fabrication and testing of an ion-selective electrode (ISE).

Objective: To determine the potentiometric selectivity coefficients of a Sodium Ionophore VI-based ISE for various interfering ions.

Materials:

• Sodium Ionophore VI (ETH 4120)

• High molecular weight poly(vinyl chloride) (PVC)

• Plasticizer (e.g., bis(2-ethylhexyl) sebacate (B1225510) - DOS or o-nitrophenyloctylether - o-NPOE)

• Lipophilic salt (e.g., potassium tetrakis(p-chlorophenyl)borate - KTCPB)

• Tetrahydrofuran (THF)

• Reference electrode (Ag/AgCl)

• pH/mV meter

• Standard solutions of NaCl and salts of interfering ions (e.g., KCl, LiCl, NH₄Cl, CaCl₂, MgCl₂)

Procedure:

• Membrane Preparation:

  • Prepare a membrane cocktail by dissolving PVC, the plasticizer, Sodium Ionophore VI, and the lipophilic salt in THF. A typical composition is 33% PVC, 65% plasticizer, 1% ionophore, and 1% lipophilic salt by weight.

  • Pour the solution into a glass ring on a glass plate and allow the THF to evaporate slowly over 24-48 hours to form a thin, homogeneous membrane.

• Electrode Assembly:

  • Cut a small disc from the membrane and incorporate it into an ISE body.

  • Fill the electrode with an internal filling solution (e.g., 0.1 M NaCl).

  • Insert an internal reference electrode (Ag/AgCl) into the filling solution.

• Conditioning: Condition the electrode by soaking it in a 0.01 M NaCl solution for several hours.

• Measurement of Selectivity Coefficients (Separate Solution Method - SSM):

  • Calibrate the electrode by measuring the potential in a series of standard NaCl solutions (e.g., 1 M to 10⁻⁶ M) and plot the potential (mV) versus the logarithm of the sodium ion activity.

  • Repeat the calibration process for each interfering ion.

  • Determine the selectivity coefficient using the following equation: log K^pot_Na,M = (E₂ - E₁) / S + log[Na⁺] - log[M^z+]^1/z where E₁ and E₂ are the potentials measured in the sodium and interfering ion solutions of the same concentration, respectively, S is the slope of the calibration curve for Na⁺, and z is the charge of the interfering ion.

23Na NMR Spectroscopy for Binding Studies

23Na Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool to probe the interaction between the sodium ion and the ionophore in solution.

Objective: To observe the complexation of Na⁺ by Sodium Ionophore VI by monitoring changes in the 23Na NMR chemical shift.

Materials:

• Sodium Ionophore VI

• A sodium salt (e.g., NaClO₄ or sodium picrate)

• An appropriate deuterated solvent in which both the ionophore and the salt are soluble (e.g., CDCl₃, CD₃CN, or a mixture).

Procedure:

• Sample Preparation:

  • Prepare a solution of the sodium salt in the chosen deuterated solvent.

  • Acquire a 23Na NMR spectrum of this solution to determine the chemical shift of the free sodium ion.

  • Prepare a series of samples with a constant concentration of the sodium salt and increasing concentrations of Sodium Ionophore VI.

• NMR Data Acquisition:

  • Acquire 23Na NMR spectra for each sample under controlled temperature conditions.

  • Record the chemical shift of the 23Na signal for each sample.

• Data Analysis:

  • The formation of the Na⁺-ionophore complex will result in a change in the chemical environment of the sodium nucleus, leading to a shift in the 23Na NMR signal.

  • By plotting the change in chemical shift as a function of the ionophore concentration, the stoichiometry of the complex and its formation constant can be determined.

Visualizing the Mechanism and Workflow

Sodium Ion Binding Mechanism

Caption: Selective binding of Na⁺ by Sodium Ionophore VI.

Experimental Workflow for Potentiometry

Caption: Potentiometric determination workflow.

Experimental Workflow for 23Na NMR

Caption: 23Na NMR experimental workflow.

Conclusion

The selective binding of sodium ions by Sodium Ionophore VI is a well-defined process rooted in the principles of supramolecular chemistry. The formation of a stable "sandwich" complex, driven by the optimal fit of the sodium ion within the bis-crown ether cavity, is the key to its high selectivity. The quantitative data and experimental protocols provided in this guide offer a comprehensive framework for researchers and professionals to understand, evaluate, and utilize this important ionophore in their respective fields. The continued study of such selective ionophores holds promise for the development of advanced sensor technologies and novel therapeutic agents.

References

• 1. 7Li and 23Na NMR studies of transmembrane cation transport mediated by ionophore lasalocid A - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Theoretical Principles of Ionophore-Based Sodium Sensors

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core theoretical principles underpinning ionophore-based sodium sensors. Designed for researchers, scientists, and professionals in drug development, this document details the fundamental mechanisms, key components, and performance characteristics of these critical analytical tools.

Core Principles of Ionophore-Based Sodium Sensors

Ionophore-based sodium sensors are a class of potentiometric sensors that selectively measure the activity of sodium ions in a solution.[1] Their operation is predicated on the principle of an ion-exchange process occurring at the interface of a selective membrane and the sample solution.[2] The key components of the sensor's membrane work in concert to generate a potential difference that is proportional to the logarithm of the sodium ion activity.

The central component is the ionophore , a lipophilic molecule that can reversibly bind to specific ions.[3] For sodium sensors, these ionophores possess a three-dimensional structure with a hydrophilic cavity that is sterically and electrostatically favorable for the complexation of sodium ions.[4] This selective binding is the basis for the sensor's specificity.

The ionophore is immobilized within a polymeric matrix, most commonly poly(vinyl chloride) (PVC) .[5] This inert matrix provides the physical support and durability for the sensor membrane. To ensure the proper functioning of the ionophore and to maintain the membrane's fluidity, a plasticizer is incorporated. The plasticizer acts as a solvent within the membrane, allowing for the mobility of the ionophore-ion complex. The choice of plasticizer can significantly influence the sensor's performance, including its selectivity and lifetime.

In some cases, an ion-exchanger with a charge opposite to that of the target ion is added to the membrane. This component helps to reduce the membrane's electrical resistance and can improve the sensor's response by facilitating the ion-exchange process at the membrane-solution interface.

The overall potential of the electrochemical cell, which includes the ion-selective electrode and a reference electrode, is described by the Nikolsky-Eisenman equation :

E = E0 + (2.303 RT / zAF) log[aA + ΣKpotA,B (aB)zA/zB]

Where:

• E is the measured potential.

• E0 is the standard potential of the cell.

• R is the ideal gas constant.

• T is the absolute temperature.

• F is the Faraday constant.

• aA is the activity of the primary ion (Na+).

• zA is the charge of the primary ion.

• aB is the activity of the interfering ion.

• zB is the charge of the interfering ion.

• KpotA,B is the potentiometric selectivity coefficient.

The selectivity coefficient, KpotA,B, is a critical parameter that quantifies the sensor's preference for the primary ion over an interfering ion. A smaller value indicates greater selectivity for the primary ion.

Quantitative Performance Data of Sodium Ionophores

The performance of an ionophore-based sodium sensor is largely determined by the properties of the chosen ionophore. The following tables summarize key performance metrics for several common classes of sodium ionophores.

Table 1: Selectivity Coefficients (log KpotNa,B) of Common Sodium Ionophores

Ionophore Class	Ionophore Example	Interfering Ion (B)	log KpotNa,B
Crown Ether	Bis(12-crown-4)	K+	-2.2
Li+	-3.0
Ca2+	<-4.0
Mg2+	<-4.0
Calixarene	Sodium Ionophore X	K+	-2.5
NH4+	-2.0
Ca2+	-4.1
Mg2+	-4.2
Acyclic Diamide	ETH 227	K+	-2.4
Ca2+	-4.5
Natural Ionophore	Monensin	K+	-1.1
Li+	-1.5

Table 2: Performance Characteristics of Sodium-Selective Electrodes

Ionophore	Linear Range (M)	Detection Limit (M)	Response Time (s)
Bis(12-crown-4)	10-5 to 10-1	~5 x 10-6	< 30
Sodium Ionophore X	10-6 to 10-1	~1 x 10-6	< 20
ETH 227	10-5 to 1	~1 x 10-5	< 30
Monensin	10-5 to 10-1	~5 x 10-6	< 60

Experimental Protocols

Fabrication of a PVC Membrane Sodium-Selective Electrode

This protocol describes the preparation of a sodium-selective electrode membrane using a crown ether ionophore.

Materials:

• Ionophore: Bis(12-crown-4)

• Polymer: High molecular weight poly(vinyl chloride) (PVC)

• Plasticizer: 2-Nitrophenyloctyl ether (o-NPOE)

• Ion-exchanger (optional): Potassium tetrakis(4-chlorophenyl)borate (KTpClPB)

• Solvent: Tetrahydrofuran (THF), anhydrous

Procedure:

• Membrane Cocktail Preparation: In a clean, dry glass vial, dissolve the following components in 1 mL of THF:

  • PVC: 33 mg

  • o-NPOE: 66 mg

  • Bis(12-crown-4): 1 mg

  • KTpClPB (optional): 0.5 mg

• Homogenization: Thoroughly mix the solution using a vortex mixer until all components are completely dissolved and the solution is homogeneous.

• Membrane Casting: Cast the membrane by pouring the cocktail into a glass ring (e.g., 20 mm diameter) placed on a clean, flat glass plate.

• Solvent Evaporation: Cover the casting setup with a petri dish to allow for slow evaporation of the THF. Let the membrane cure at room temperature for at least 24 hours.

• Electrode Assembly:

  • Cut a small disc (e.g., 5 mm diameter) from the cured membrane.

  • Glue the membrane disc to the end of a PVC electrode body.

  • Fill the electrode body with an internal filling solution (e.g., 0.1 M NaCl).

  • Insert an internal reference electrode (e.g., Ag/AgCl wire) into the filling solution.

• Conditioning: Condition the assembled electrode by soaking it in a 0.01 M NaCl solution for at least 4 hours before use.

Determination of Selectivity Coefficients (Fixed Interference Method)

The Fixed Interference Method (FIM) is a common technique for determining the potentiometric selectivity coefficient.

Procedure:

• Prepare a series of solutions with a constant activity of the interfering ion (e.g., 0.1 M KCl) and varying activities of the primary ion (e.g., 10-6 M to 10-1 M NaCl).

• Prepare a separate series of solutions containing only the primary ion at varying activities (10-6 M to 10-1 M NaCl).

• Calibrate the sodium-selective electrode and a reference electrode in the solutions containing only the primary ion to determine the Nernstian slope.

• Measure the potential of the electrode system in the mixed solutions (containing both the primary and interfering ions).

• Plot the measured potential as a function of the logarithm of the primary ion activity for both sets of solutions.

• The intersection of the extrapolated linear portions of the two curves gives the activity of the primary ion (aA) that provides the same potential as the solution with a fixed concentration of the interfering ion (aB).

• Calculate the selectivity coefficient using the following equation: KpotA,B = aA / (aB)zA/zB.

Visualizations

Signaling Pathway of a Potentiometric Sodium Sensor

Caption: Potentiometric signaling pathway of an ionophore-based sodium sensor.

Experimental Workflow for Sodium Sensor Development

Caption: Workflow for the development and validation of an ionophore-based sodium sensor.

References

• 1. DOT Language | Graphviz [graphviz.org]
• 2. Design and synthesis of sodium ion-selective ionophores based on 16-crown-5 derivatives for an ion-selective electrode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]
• 5. mdpi.com [mdpi.com]

Host-Guest Chemistry of Sodium Ionophore VI with Alkali Metals: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the host-guest chemistry of Sodium Ionophore VI, also known as Bis[(12-crown-4)methyl] dodecylmethylmalonate, with a focus on its interaction with alkali metal ions. This document summarizes key quantitative data, details experimental protocols for determining ion selectivity, and visualizes the underlying chemical processes.

Introduction to Sodium Ionophore VI

Sodium Ionophore VI is a highly selective ionophore for sodium ions (Na⁺), widely utilized in the construction of sodium-selective electrodes for measuring sodium levels in various solutions, including biological fluids.[1] Its structure features two 12-crown-4 (B1663920) ether moieties linked by a dodecylmethylmalonate spacer.[1] This unique bis(crown ether) structure allows for the formation of a stable "sandwich" complex with the sodium ion, where the ion is encapsulated between the two crown ether rings.[2] This encapsulating structure is a cornerstone of its high selectivity for Na⁺ over other competing ions.[2]

Quantitative Analysis of Alkali Metal Binding

The selectivity of an ionophore is a critical parameter that quantifies its preference for a specific ion over others. This is typically expressed as the potentiometric selectivity coefficient (kpotNa,M), where a smaller value indicates a higher selectivity for the primary ion (in this case, Na⁺) over the interfering ion (M). The selectivity of Sodium Ionophore VI has been systematically evaluated against a range of alkali and alkaline earth metal ions.

The following table summarizes the potentiometric selectivity coefficients for Sodium Ionophore VI with various alkali metal ions, as determined by the fixed interference method.

Interfering Ion (M)	log kpotNa,M
Li⁺	-2.1
K⁺	-1.7
Rb⁺	-2.0
Cs⁺	-2.2

Data sourced from Tamura, H., Kimura, K., and Shono, T. (1982). Coated wire sodium- and potassium-selective electrodes based on bis(crown ether) compounds. Analytical Chemistry, 54(7), 1224-1227.

As the data indicates, Sodium Ionophore VI exhibits a strong preference for Na⁺ over all other tested alkali metals, with selectivity coefficients being at least two orders of magnitude lower for the interfering ions.

Experimental Protocol: Determination of Potentiometric Selectivity Coefficients

The quantitative data presented above was obtained using the Fixed Interference Method (FIM) . This is a standard potentiometric technique for determining the selectivity of ion-selective electrodes.

Principle

The FIM involves measuring the potential of an ion-selective electrode in solutions containing a constant concentration of an interfering ion and varying concentrations of the primary ion. The potential is then plotted against the activity (or concentration) of the primary ion. The intersection of the extrapolated linear portions of this plot is used to calculate the selectivity coefficient.

Materials and Apparatus

• Sodium-selective electrode incorporating Sodium Ionophore VI

• Reference electrode (e.g., Ag/AgCl)

• High-impedance millivoltmeter or ion meter

• Standard solutions of sodium chloride (NaCl) of varying concentrations (e.g., 1 M, 0.1 M, 0.01 M, etc.)

• Solution of the interfering alkali metal chloride (e.g., LiCl, KCl, RbCl, CsCl) at a fixed concentration (e.g., 0.1 M)

• Volumetric flasks and pipettes for solution preparation

• Magnetic stirrer and stir bars

Procedure

• Electrode Conditioning: The sodium-selective electrode is pre-conditioned by soaking it in a 0.1 M NaCl solution for at least one hour before use.

• Preparation of Test Solutions: A series of solutions are prepared, each containing a fixed concentration of the interfering ion (e.g., 0.1 M KCl) and varying concentrations of the primary ion (e.g., 10⁻⁶ M to 1 M NaCl).

• Potential Measurement:

  • The conditioned sodium-selective electrode and the reference electrode are immersed in a test solution.

  • The solution is gently stirred.

  • The potential is recorded once the reading stabilizes.

  • This process is repeated for each of the prepared test solutions, starting from the lowest concentration of the primary ion.

• Data Analysis:

  • The measured potentials (E) are plotted against the logarithm of the activity of the sodium ion (log aNa⁺).

  • The plot will typically show two linear regions: one at high Na⁺ activities where the response is primarily due to Na⁺, and another at low Na⁺ activities where the potential is dominated by the interfering ion.

  • The selectivity coefficient (kpotNa,M) is calculated from the intersection of the extrapolated linear portions of the plot using the following equation: kpotNa,M = aNa⁺ / (aM⁺)zNa⁺/zM⁺ where:

    • aNa⁺ is the activity of the sodium ion at the intersection point.

    • aM⁺ is the fixed activity of the interfering ion.

    • zNa⁺ and zM⁺ are the charges of the sodium and interfering ions, respectively (both are +1 for alkali metals).

Visualization of the Host-Guest Interaction

The selective binding of a sodium ion by Sodium Ionophore VI is a classic example of host-guest chemistry. This interaction can be visualized as a multi-step process, which is fundamental to its function in an ion-selective membrane.

Caption: Workflow of Sodium Ionophore VI mediated ion transport.

The diagram illustrates the process where a hydrated sodium ion from the aqueous phase binds to the Sodium Ionophore VI at the membrane interface. The ionophore then encapsulates the ion, forming a lipophilic complex that can diffuse across the lipid membrane. Finally, the sodium ion is released into the aqueous phase on the other side of the membrane. This selective complexation and transport mechanism is the basis for the potentiometric response of the ion-selective electrode.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Silicon-Bridged Bis(12-crown-4) Ethers as Ionophores for Sodium Ion-Selective Electrodes [mdpi.com]

Protocols & Analytical Methods

Protocol for fabricating a Sodium Ionophore VI-based sodium selective electrode.

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

This document provides a detailed protocol for the fabrication, conditioning, and calibration of a sodium-selective electrode (ISE) based on Sodium Ionophore VI. Ion-selective electrodes are analytical tools used to determine the activity of a specific ion in a solution. This sodium-selective electrode utilizes a polyvinyl chloride (PVC) membrane doped with Sodium Ionophore VI, a neutral carrier that selectively binds with sodium ions. The selective binding generates a potential difference across the membrane, which is proportional to the concentration of sodium ions in the sample. This protocol is designed for research and development applications requiring accurate measurement of sodium ion concentrations.

Principle of Operation

The core of the sodium-selective electrode is a specially formulated PVC membrane. This membrane contains Sodium Ionophore VI, a crown ether that has a cavity size ideal for selectively encapsulating sodium ions. When the electrode is immersed in a sample solution, sodium ions from the sample partition into the membrane and form a complex with the ionophore. This selective complexation creates a charge separation at the membrane-sample interface, resulting in a potential difference. The magnitude of this potential is logarithmically proportional to the activity of the sodium ions in the solution, as described by the Nernst equation. An internal reference electrode and a defined internal filling solution provide a stable reference potential, allowing for the measurement of the potential difference across the membrane.

Caption: Selective binding of Na⁺ by the ionophore.

Materials and Reagents

Equipment

• pH/mV meter or ion meter

• Electrode body (e.g., Philips-type)

• Ag/AgCl internal reference electrode

• Magnetic stirrer and stir bars

• Glass beakers and volumetric flasks

• Pipettes

• Glass ring for membrane casting (e.g., 2 cm diameter)

• Flat glass plate

Reagents

• Sodium Ionophore VI (Bis[(12-crown-4)methyl] dodecylmethylmalonate)

• High molecular weight polyvinyl chloride (PVC)

• 2-Nitrophenyl octyl ether (o-NPOE) or bis(2-ethylhexyl) sebacate (B1225510) (DOS) as a plasticizer

• Tetrahydrofuran (THF), high purity

• Sodium chloride (NaCl), analytical grade

• Ammonium chloride (NH₄Cl)

• Ammonium hydroxide (B78521) (NH₄OH)

• Deionized water (DI water)

Experimental Protocols

Preparation of the PVC Ion-Selective Membrane

• Membrane Cocktail Preparation: In a small glass vial, combine the following components in the specified weight percentages. It is recommended to prepare a total mass of around 200 mg.

  • Sodium Ionophore VI: 6.5%

  • PVC: 26.8%

  • o-NPOE: 66.7%

• Dissolution: Add approximately 2 mL of THF to the vial.

• Mixing: Seal the vial and stir the mixture until all components are fully dissolved, resulting in a clear, viscous solution.

Fabrication of the Sodium-Selective Electrode

• Membrane Casting: Place a clean glass ring on a flat glass plate. Pour the membrane cocktail into the ring and cover it loosely to allow for slow evaporation of the THF. Let the membrane cure for at least 24 hours at room temperature.

• Electrode Assembly: Once the membrane is dry and tack-free, carefully cut a small disc (approximately 5-7 mm in diameter) from the cast membrane.

• Mounting the Membrane: Securely mount the membrane disc at the tip of the electrode body.

• Inner Filling Solution: Prepare a 0.01 M NaCl solution by dissolving 0.0584 g of NaCl in 100 mL of DI water.

• Filling the Electrode: Fill the electrode body with the inner filling solution, ensuring there are no air bubbles trapped inside.

• Inserting the Internal Reference Electrode: Insert the Ag/AgCl internal reference electrode into the electrode body, making sure it is in contact with the inner filling solution.

Electrode Conditioning

Before its first use, the newly fabricated electrode must be conditioned.

• Soaking: Immerse the tip of the sodium-selective electrode in a 0.1 M NaCl solution.

• Duration: Let the electrode soak for at least 12 hours.

Preparation of Solutions

• Sodium Standard Stock Solution (1 M): Dissolve 5.844 g of NaCl in DI water and dilute to 100 mL in a volumetric flask.

• Calibration Standards: Prepare a series of calibration standards (e.g., 10⁻¹ M, 10⁻² M, 10⁻³ M, 10⁻⁴ M, 10⁻⁵ M) by serial dilution of the 1 M stock solution.

• Ionic Strength Adjustment Buffer (ISA): In a 100 mL volumetric flask, dissolve 21.4 g of NH₄Cl in approximately 50 mL of DI water. Add 14.0 mL of concentrated NH₄OH and dilute to the mark with DI water.[1]

Electrode Calibration and Measurement

• ISA Addition: For each calibration standard and sample, add ISA at a ratio of 1:50 (e.g., 2 mL of ISA to 100 mL of standard or sample).

• Stirring: Place the beaker on a magnetic stirrer and stir at a constant, moderate speed.

• Measurement: Immerse the sodium-selective electrode and a suitable external reference electrode in the solution. Record the potential (in mV) once the reading has stabilized.

• Calibration Curve: Plot the recorded potential (mV) on the y-axis against the logarithm of the sodium ion concentration on the x-axis. The plot should be linear over the working concentration range.

• Sample Measurement: Measure the potential of the unknown sample (with added ISA) and determine its concentration from the calibration curve.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Intracellular Sodium Measurements in Oocytes using Sodium Ionophore VI

Product: Sodium Ionophore VI

CAS Number: 80403-59-4[1][2][3] Molecular Formula: C₃₄H₆₂O₁₂[1][4] Molecular Weight: 662.9 g/mol Synonyms: Bis[(12-crown-4)methyl] dodecylmethylmalonate, Dodecylmethylmalonic acid bis[(12-crown-4)methyl ester]

Introduction

Sodium Ionophore VI is a highly selective ionophore for sodium (Na⁺) ions. An ionophore is a lipid-soluble molecule that binds to a specific ion and facilitates its transport across a lipid membrane. In cellular biology, sodium ionophores are essential tools for manipulating intracellular sodium concentrations ([Na⁺]ᵢ). This property is particularly valuable for the in situ calibration of fluorescent sodium indicators, a critical step for converting fluorescence signals into quantitative measurements of [Na⁺]ᵢ.

These application notes provide a detailed protocol for using Sodium Ionophore VI to calibrate fluorescent Na⁺ indicators in oocytes, such as those from Xenopus laevis. Oocytes are large cells that are a common model system in biological research, and accurate measurement of [Na⁺]ᵢ is crucial for studying processes like ion channel and transporter function. The typical resting intracellular free Na⁺ concentration in Xenopus oocytes is approximately 21 mM.

The principle of in situ calibration involves using an ionophore to make the cell membrane permeable to Na⁺, thereby equilibrating the intracellular Na⁺ concentration with that of the extracellular calibration buffer. By exposing the oocyte to a series of calibration buffers with known Na⁺ concentrations and recording the corresponding fluorescence of an intracellular Na⁺ indicator dye, a standard curve can be generated. This allows for the conversion of experimental fluorescence data into precise intracellular Na⁺ concentrations.

Required Materials

Reagents

• Sodium Ionophore VI (e.g., from Cayman Chemical, Sigma-Aldrich)

• Fluorescent Na⁺ indicator dye (e.g., Sodium Green™, CoroNa™ Green, or SBFI, AM ester form)

• Pluronic™ F-127

• High-purity Dimethyl sulfoxide (B87167) (DMSO)

• Xenopus laevis oocytes (Stage V-VI)

• Oocyte Culture Medium (e.g., Modified Barth's Solution, MBS)

• Calibration Buffers (see Table 2 for recipes)

• Distilled, deionized water (ddH₂O)

Equipment

• Fluorescence microscope with appropriate filter sets for the chosen Na⁺ indicator

• Image acquisition and analysis software

• Microinjection setup (if loading dye by microinjection)

• Perfusion system for solution exchange

• Stable temperature-controlled stage

• Standard laboratory equipment (pipettes, tubes, etc.)

Data Presentation

Table 1: Properties of Sodium Ionophore VI and Common Fluorescent Sodium Indicators

Parameter	Sodium Ionophore VI	Sodium Green™ / CoroNa™ Green	SBFI (Sodium-Binding Benzofuran Isophthalate)
Function	Na⁺-selective ionophore	Fluorescent Na⁺ Indicator	Ratiometric Fluorescent Na⁺ Indicator
CAS Number	80403-59-4	N/A	N/A
Excitation (Ex)	N/A	~488 nm	~340 nm and ~380 nm
Emission (Em)	N/A	~510-520 nm	~505 nm
Typical Loading	Added to extracellular buffer	AM ester loading or microinjection	AM ester loading or microinjection
Selectivity	High for Na⁺ over K⁺, Ca²⁺, Mg²⁺	Good Na⁺ vs K⁺ selectivity	~18x more selective for Na⁺ over K⁺
KᏧ (for Na⁺)	N/A	~80 mM (in situ)	~18 mM (in situ)

Table 2: Composition of Sodium Calibration Buffers

[Na⁺] (mM)	NaCl (mM)	KCl (mM)	MgCl₂ (mM)	CaCl₂ (mM)	HEPES (mM)	Glucose (mM)	pH
0	0	140	1	1	10	10	7.4
5	5	135	1	1	10	10	7.4
10	10	130	1	1	10	10	7.4
20	20	120	1	1	10	10	7.4
40	40	100	1	1	10	10	7.4
80	80	60	1	1	10	10	7.4
140	140	0	1	1	10	10	7.4
Note: The sum of [NaCl] and [KCl] is kept constant to maintain osmolarity. The pH should be adjusted with KOH.

Experimental Protocols

Preparation of Stock Solutions

• Sodium Ionophore VI Stock (10 mM): Dissolve the required amount of Sodium Ionophore VI in high-quality DMSO. Store at -20°C, protected from light and moisture.

• Fluorescent Na⁺ Indicator Stock (1-10 mM): Dissolve the AM ester of the chosen dye in high-quality DMSO. It is recommended to aliquot into single-use volumes and store at -20°C.

• Pluronic™ F-127 Stock (20% w/v): Dissolve 200 mg of Pluronic™ F-127 in 1 mL of DMSO. This solution aids in the dispersion of the AM ester in aqueous media.

Oocyte Preparation and Dye Loading

This protocol describes loading using the AM ester form of the dye.

• Harvest Stage V-VI oocytes from Xenopus laevis and maintain them in Modified Barth's Solution (MBS).

• Prepare the loading solution: In a microcentrifuge tube, mix the Na⁺ indicator AM ester stock and the 20% Pluronic™ F-127 stock in a 1:1 ratio.

• Dilute this mixture into MBS to achieve a final dye concentration of 5-10 µM. Vortex briefly to disperse the dye.

• Incubate the oocytes in the loading solution for 30-60 minutes at room temperature (18-22°C), protected from light.

• After incubation, wash the oocytes three times with fresh MBS to remove extracellular dye.

• Allow the oocytes to de-esterify the dye for at least 30 minutes in MBS at room temperature before starting measurements.

Intracellular Na⁺ Measurement and In Situ Calibration

• Place a dye-loaded oocyte in a perfusion chamber on the stage of the fluorescence microscope.

• Begin perfusion with normal MBS and record the baseline fluorescence, which corresponds to the resting [Na⁺]ᵢ.

• To perform the calibration, prepare working solutions of the calibration buffers (Table 2) containing Sodium Ionophore VI. A final concentration of 5-10 µM for Sodium Ionophore VI is a good starting point, though the optimal concentration should be determined empirically.

• Sequentially perfuse the oocyte with the calibration buffers, starting from the 0 mM Na⁺ buffer and proceeding to higher concentrations.

• Allow the fluorescence signal to stabilize at each new Na⁺ concentration before recording the data. This indicates that the intracellular and extracellular Na⁺ concentrations have reached equilibrium.

• At the end of the experiment, record the fluorescence at each calibration point (F). Also, determine the minimum fluorescence (Fmin) in the 0 mM Na⁺ buffer and the maximum fluorescence (Fmax) in the high Na⁺ buffer (e.g., 140 mM).

Data Analysis

For non-ratiometric dyes like Sodium Green™, the intracellular Na⁺ concentration can be calculated using the following equation:

[Na⁺]ᵢ = KᏧ * [(F - Fmin) / (Fmax - F)]

Where:

• [Na⁺]ᵢ is the intracellular sodium concentration.

• KᏧ is the apparent dissociation constant of the indicator for Na⁺, determined from the calibration curve.

• F is the measured fluorescence intensity at a given time.

• Fmin is the fluorescence intensity in the absence of Na⁺ (0 mM Na⁺ calibration buffer).

• Fmax is the fluorescence intensity at saturating Na⁺ concentrations (e.g., 140 mM Na⁺ calibration buffer).

For ratiometric dyes like SBFI, the ratio of fluorescence intensities at two excitation wavelengths is used in a similar equation.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for intracellular sodium measurement and calibration in oocytes.

Principle of Ionophore-Mediated Calibration

Caption: Sodium Ionophore VI equilibrates intracellular and extracellular Na⁺.

Troubleshooting and Considerations

• Low Dye Loading: Optimize incubation time and temperature. Ensure the Pluronic F-127 is properly dissolved and mixed with the dye AM ester before dilution in the aqueous buffer.

• Signal Bleaching: Minimize excitation light exposure by using neutral density filters, reducing exposure time, and acquiring images only when necessary.

• Incomplete Equilibration: If the fluorescence signal does not stabilize during calibration, the concentration of Sodium Ionophore VI may be too low. Increase the concentration in increments (e.g., from 5 µM to 10 µM or 20 µM).

• Cell Viability: High concentrations of ionophores and prolonged exposure can be toxic to cells. Monitor oocyte health (e.g., membrane integrity, appearance) throughout the experiment.

• Indicator pH Sensitivity: Some sodium indicators exhibit sensitivity to pH. It is crucial to maintain a constant pH in all buffers using a suitable buffer like HEPES.

References

• 1. Fluorescence Measurement and Calibration of Intracellular pH in Starfish Oocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.physiology.org [journals.physiology.org]
• 3. Fluorometric Na+ Evaluation in Single Cells Using Flow Cytometry: Comparison with Flame Emission Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The distribution of sodium and potassium in amphibian embryos during early development - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Sodium-Selective Microelectrodes using Sodium Ionophore VI

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium Ionophore VI, a bis(12-crown-4) derivative, is a highly selective ionophore for sodium ions (Na⁺) and is a critical component in the fabrication of sodium-selective microelectrodes. These microelectrodes are indispensable tools for the real-time measurement of sodium ion activity in a variety of aqueous environments, from simple chemical solutions to complex biological systems such as cell cytoplasm, extracellular spaces, and bodily fluids like serum and urine.[1][2] Their high selectivity for Na⁺ over other physiologically relevant cations such as potassium (K⁺), calcium (Ca²⁺), and magnesium (Mg²⁺) makes them particularly valuable in life sciences research and drug development.[2]

This document provides detailed application notes and protocols for the fabrication and use of sodium-selective microelectrodes based on Sodium Ionophore VI.

Principle of Operation

A sodium-selective microelectrode operates based on the principle of potentiometry. The core of the electrode is a liquid membrane embedded in a polymeric matrix, typically polyvinyl chloride (PVC), which is housed at the tip of a glass micropipette. This membrane contains Sodium Ionophore VI, a lipophilic molecule with a cavity size and conformation that preferentially binds sodium ions.

When the microelectrode tip comes into contact with a sample solution, the ionophore selectively complexes with Na⁺ ions at the membrane-sample interface. This selective binding and subsequent ion exchange process creates a phase boundary potential across the membrane. The magnitude of this potential is proportional to the logarithm of the sodium ion activity in the sample, as described by the Nernst equation. By measuring this potential difference against a stable reference electrode, the concentration of sodium ions in the sample can be accurately determined.

Figure 1: Principle of sodium ion recognition at the membrane interface.

Quantitative Performance Data

The performance of sodium-selective microelectrodes fabricated with Sodium Ionophore VI is characterized by several key parameters, which are summarized in the table below. The selectivity coefficient (log KpotNa⁺,M) indicates the preference of the ionophore for sodium ions over an interfering ion 'M'. A more negative value signifies higher selectivity for Na⁺.

Performance Metric	Typical Value	Interfering Ion (M)	Selectivity Coefficient (log KpotNa⁺,M)
Nernstian Slope	52-59 mV/decade	-	-
Linear Range	10⁻⁵ M to 1 M	-	-
Response Time	< 30 seconds	-	-
Selectivity	Potassium (K⁺)	-2.5
Lithium (Li⁺)	-3.4
Calcium (Ca²⁺)	-4.1
Magnesium (Mg²⁺)	-4.3

Table 1: Performance characteristics of sodium-selective microelectrodes using Sodium Ionophore VI. Data compiled from various sources.[3][4]

Experimental Protocols

I. Fabrication of Sodium-Selective Microelectrodes

This protocol outlines the step-by-step procedure for constructing double-barreled sodium-selective microelectrodes.

Figure 2: Workflow for fabricating sodium-selective microelectrodes.

Materials and Reagents:

• Borosilicate glass capillaries (theta-style, with filament)

• Micropipette puller

• Oven

• Vapor-phase silanization chamber (e.g., a desiccator)

• Dichlorodimethylsilane (B41323) (DDS) or Hexamethyldisilazane (HMDS)

• Sodium Ionophore VI

• High molecular weight polyvinyl chloride (PVC)

• Bis(2-ethylhexyl) sebacate (B1225510) (DOS) or other suitable plasticizer

• Sodium tetrakis(4-fluorophenyl)borate (Na-TFBD) (optional lipophilic salt)

• Tetrahydrofuran (THF), high purity

• Back-filling solution (e.g., 100 mM NaCl)

• Reference electrolyte (e.g., 150 mM NaCl)

• Micro-syringes with fine needles

Protocol:

• Pulling Micropipettes:

  • Clean borosilicate glass capillaries with ethanol (B145695) and dry them thoroughly in an oven at 100-120°C for at least 6 hours.

  • Pull the capillaries to a fine tip (typically 1-3 µm diameter) using a micropipette puller.

• Silanization:

  • Place the pulled micropipettes in a glass container within a desiccator.

  • Add a small vial containing dichlorodimethylsilane to the desiccator.

  • Apply a vacuum to the desiccator and place it in a warm environment (e.g., 40°C water bath) for 1 hour to facilitate vapor-phase silanization. This process renders the glass surface hydrophobic, which is crucial for retaining the organic ion-selective membrane.

  • To selectively silanize only the ion-selective barrel of a double-barreled electrode, the reference barrel can be flushed with pure air or filled with distilled water during the process.

  • After silanization, bake the micropipettes at 120°C for 1 hour to cure the silane (B1218182) layer.

• Preparation of the Ion-Selective Cocktail:

  • A typical membrane composition consists of the ionophore, PVC, a plasticizer, and an optional lipophilic salt.

  • Example composition:

    • Sodium Ionophore VI: 1-2% by weight

    • PVC: 30-33% by weight

    • Plasticizer (e.g., DOS): 65-68% by weight

    • Na-TFBD: ~0.5 mol% relative to the ionophore

  • Dissolve all components in a minimal amount of high-purity THF. Mix thoroughly until a homogenous, slightly viscous cocktail is formed.

• Front-filling the Ion-Selective Barrel:

  • Using a fine needle or a previously pulled and broken micropipette, carefully introduce the ion-selective cocktail into the tip of the silanized barrel.

  • The cocktail should fill the first 100-200 µm of the tip. Capillary action will help draw the liquid into the fine tip.

• Back-filling:

  • Carefully back-fill the ion-selective barrel with a 100 mM NaCl solution using a micro-syringe with a long, fine needle, ensuring no air bubbles are trapped.

  • Back-fill the reference barrel with the reference electrolyte (e.g., 150 mM NaCl).

• Conditioning:

  • Condition the microelectrode by soaking its tip in a 100 mM NaCl solution for at least 30 minutes before calibration and use.

II. Calibration of Sodium-Selective Microelectrodes

Accurate calibration is essential for obtaining reliable measurements. This involves measuring the electrode's potential in a series of standard solutions of known sodium concentrations.

Materials:

• Prepared sodium-selective and reference electrodes

• High-impedance differential electrometer amplifier

• Data acquisition system

• Calibration solutions (e.g., 1 mM, 10 mM, 100 mM NaCl)

• Ionic Strength Adjustment (ISA) buffer (optional, but recommended for samples with varying ionic strength)

Protocol:

• Prepare Calibration Standards:

  • Prepare a series of at least three sodium chloride solutions with concentrations that bracket the expected sample concentration. For example, 1 mM, 10 mM, and 100 mM NaCl.

  • For measurements in biological fluids, it is advisable to prepare calibration standards in a background solution that mimics the ionic composition of the sample, excluding sodium.

• Set up the Measurement System:

  • Connect the sodium-selective and reference electrodes to the high-impedance amplifier.

  • Immerse the tips of both electrodes in the lowest concentration standard solution.

• Record Potentials:

  • Allow the potential reading to stabilize and then record the millivolt (mV) value.

  • Rinse the electrodes with deionized water and gently blot dry between measurements.

  • Repeat the measurement for each calibration standard, moving from the lowest to the highest concentration.

• Generate a Calibration Curve:

  • Plot the recorded mV values against the logarithm of the sodium ion activity (or concentration).

  • The resulting plot should be linear, and the slope should be close to the theoretical Nernstian value of +59.2 mV per decade change in concentration at 25°C.

References

• 1. academic.oup.com [academic.oup.com]
• 2. caymanchem.com [caymanchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for Sodium-Selective Electrodes Utilizing Sodium Ionophore VI

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the formulation of a PVC membrane cocktail and the subsequent fabrication and characterization of a sodium-selective electrode using Sodium Ionophore VI. The protocols outlined below are compiled from established methodologies to ensure reliable and reproducible results in the potentiometric determination of sodium ion concentrations.

Overview and Principle of Operation

Ion-selective electrodes (ISEs) are electrochemical sensors that measure the activity of a specific ion in a solution. The core component of a sodium-selective ISE is a polymeric membrane, typically composed of polyvinyl chloride (PVC), which is doped with a sodium-selective ionophore. Sodium Ionophore VI, a bis(12-crown-4) derivative, is a highly selective neutral carrier for sodium ions.

The principle of operation is based on the selective complexation of sodium ions by the ionophore at the membrane-sample interface. This selective binding event generates a potential difference across the membrane, which is proportional to the logarithm of the sodium ion activity in the sample. This potential is measured against a stable reference electrode, allowing for the quantitative determination of sodium concentration.

PVC Membrane Cocktail Formulation

The performance of the sodium-selective electrode is critically dependent on the composition of the PVC membrane cocktail. The following formulation has been optimized for high selectivity and a stable potentiometric response.

Table 1: Recommended PVC Membrane Cocktail Composition for Sodium Ionophore VI Electrode

Component	Role	Typical Weight %	Example Mass (for ~150 mg total)
High Molecular Weight PVC	Polymer Matrix	~33%	50 mg
Bis(2-ethylhexyl) sebacate (B1225510) (DOS) or 2-Nitrophenyl octyl ether (o-NPOE)	Plasticizer	~65-66%	98 mg
Sodium Ionophore VI	Ion-Selective Carrier	~1-2%	2 mg
Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (Na-TFPB) or Potassium tetrakis(p-chlorophenyl)borate (KTpClPB)	Lipophilic Additive	~0.5-1%	1 mg
Tetrahydrofuran (B95107) (THF)	Solvent	-	~1.5 mL

Performance Characteristics

The performance of a sodium-selective electrode based on Sodium Ionophore VI is characterized by its linear range, detection limit, response time, and selectivity over other cations.

Table 2: Typical Performance Data for a Sodium Ionophore VI-Based Electrode

Parameter	Typical Value
Linear Range	1.0 x 10⁻⁵ M to 1.0 M
Lower Detection Limit	~5.0 x 10⁻⁶ M
Nernstian Slope	55 - 59 mV/decade at 25°C
Response Time (t95)	< 30 seconds
Selectivity Coefficients (log KpotNa,M)
Potassium (K⁺)	-2.2
Lithium (Li⁺)	-3.0
Ammonium (NH₄⁺)	-2.5
Calcium (Ca²⁺)	-3.5
Magnesium (Mg²⁺)	-3.6

Note: Performance characteristics can vary based on the specific membrane composition, conditioning, and measurement conditions.

Experimental Protocols

The following protocols provide a step-by-step guide for the preparation of the PVC membrane, fabrication of the ion-selective electrode, and the potentiometric measurement of sodium ions.

Preparation of the PVC Membrane Cocktail

This protocol describes the preparation of the ion-selective membrane solution.

Caption: Workflow for PVC membrane cocktail preparation.

• Weighing: Accurately weigh the PVC, plasticizer (DOS or o-NPOE), Sodium Ionophore VI, and the lipophilic salt (Na-TFPB) and place them in a clean, dry glass vial.

• Dissolving: Add the appropriate volume of tetrahydrofuran (THF) to the vial.

• Mixing: Cap the vial tightly and mix the contents thoroughly using a vortex mixer or sonicator until all components are completely dissolved, resulting in a clear, homogeneous solution.

• Storage: The prepared cocktail can be stored in a sealed vial at room temperature, protected from light, for a short period before use.

Fabrication of the Sodium-Selective Electrode

This protocol outlines the assembly of the ion-selective electrode.

Caption: Workflow for sodium-selective electrode fabrication.

• Membrane Casting:

  • Method A (Disk Method): Pour the membrane cocktail into a glass ring (e.g., 2 cm diameter) placed on a clean, flat glass plate. Cover the ring loosely to allow for slow evaporation of the THF over 24-48 hours. This will result in a transparent, flexible membrane of approximately 0.1-0.2 mm thickness. A small disk can then be cut from this membrane and mounted into the tip of an electrode body.

  • Method B (Drop Casting): Directly apply a small volume (a few microliters) of the membrane cocktail to the tip of the electrode body, ensuring the active surface is completely and evenly covered. Allow the THF to evaporate completely. Repeat this step 2-3 times to build a membrane of adequate thickness.

• Electrode Assembly:

  • If using the disk method, secure the membrane disk at the end of the electrode body.

  • Fill the electrode body with the inner filling solution (e.g., 0.1 M NaCl), ensuring no air bubbles are trapped.

  • Insert the Ag/AgCl inner reference electrode into the electrode body, making sure it is in contact with the inner filling solution.

• Conditioning: Before the first use, condition the electrode by soaking it in a 0.1 M NaCl solution for at least 12-24 hours. This allows the membrane to become fully hydrated and equilibrated.

Potentiometric Measurement Protocol

This protocol describes the procedure for measuring sodium ion concentration.

Caption: Protocol for potentiometric sodium ion measurement.

• Calibration:

  • Prepare a series of sodium standard solutions of known concentrations (e.g., from 1.0 x 10⁻⁵ M to 1.0 M).

  • Connect the sodium-selective electrode and a suitable external reference electrode (e.g., Ag/AgCl) to a high-impedance ion meter.

  • Immerse the electrodes in each standard solution, starting from the lowest concentration, and record the stable potential reading.

  • Plot the potential (in mV) versus the logarithm of the sodium ion concentration to generate a calibration curve.

• Sample Measurement:

  • Rinse the electrodes thoroughly with deionized water and gently blot dry between measurements.

  • Immerse the electrodes in the sample solution.

  • Record the stable potential reading.

• Concentration Determination:

  • Determine the sodium ion concentration of the sample by interpolating its potential reading on the calibration curve.

Troubleshooting and Maintenance

• Drifting or Unstable Readings: This may be due to an improperly conditioned membrane, the presence of air bubbles in the electrode, or clogging of the reference electrode junction. Re-condition the ISE, ensure no air is trapped, and check the reference electrode.

• Low Slope: A slope significantly lower than the Nernstian value may indicate a contaminated or aged membrane. The membrane may need to be replaced.

• Storage: When not in use, store the electrode in a 0.01 M NaCl solution. For long-term storage, rinse the electrode with deionized water, dry it, and store it with the tip covered.

Application of Sodium Ionophore VI in Wearable Sweat Sensors: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Continuous monitoring of electrolytes in sweat is a critical aspect of physiological assessment, offering non-invasive insights into an individual's hydration status, electrolyte balance, and overall health. Sodium is the most abundant electrolyte in sweat, and its concentration can be an indicator of conditions such as dehydration and cystic fibrosis. Wearable sweat sensors provide a platform for real-time analysis of sweat composition. Ion-selective electrodes (ISEs) are a core component of these sensors, and the selectivity and sensitivity of these electrodes are largely determined by the ionophore incorporated into the ISE membrane.

Sodium Ionophore VI is a highly selective neutral carrier used in the fabrication of sodium-selective electrodes. Its molecular structure allows for the selective binding of sodium ions, enabling accurate potentiometric measurement of sodium concentration in complex biological fluids like sweat.[1][2] This document provides detailed application notes and protocols for the use of Sodium Ionophore VI in the development of wearable sweat sensors.

Principle of Operation

A potentiometric sweat sensor operates by measuring the potential difference between a sodium-selective electrode and a reference electrode. The sodium-selective electrode typically consists of a polymeric membrane, composed of polyvinyl chloride (PVC), a plasticizer, a lipophilic ionic additive, and Sodium Ionophore VI, cast onto a conductive substrate.

When the sensor comes into contact with sweat, Sodium Ionophore VI selectively complexes with sodium ions at the membrane-sweat interface. This selective binding creates a phase boundary potential that is proportional to the logarithm of the sodium ion activity in the sweat, as described by the Nernst equation.[3] The potential difference between the ISE and a stable reference electrode is then measured, from which the sodium ion concentration can be determined.

Quantitative Data Presentation

The performance of a Sodium Ionophore VI-based sweat sensor is characterized by several key parameters, which are summarized in the tables below.

Table 1: Composition of Sodium-Selective Membrane

Component	Typical Concentration/Weight Ratio	Purpose
Sodium Ionophore VI	1-2 wt%	Selective recognition and binding of Na+ ions.
Polyvinyl chloride (PVC)	~33 wt%	Polymeric matrix to provide mechanical stability to the membrane.
Plasticizer (e.g., DOS, o-NPOE)	~64-65 wt%	Enhances membrane fluidity and ion mobility.
Lipophilic Ionic Additive (e.g., NaTFPB)	~0.5-1 wt%	Reduces membrane resistance and improves the Nernstian response.
Solvent (e.g., THF)	To dissolve components	Evaporates after membrane casting.

Table 2: Performance Characteristics of Sodium Ionophore VI-based Sweat Sensor

Parameter	Typical Value	Description
Sensitivity (Slope)	55-60 mV/decade	The change in potential for a tenfold change in sodium ion concentration. A near-Nernstian response is ideal.
Linear Range	10⁻⁴ to 10⁻¹ M	The concentration range over which the sensor exhibits a linear response. This covers the physiological range of sodium in sweat (10-100 mM).
Response Time	< 60 seconds	The time taken for the sensor to reach a stable potential reading after exposure to the sample.
Selectivity Coefficients (log KpotNa,j)	K⁺: ~ -1.0 to -2.0Ca²⁺: ~ -2.0 to -3.0Mg²⁺: ~ -2.0 to -3.0NH₄⁺: ~ -1.5 to -2.5	A measure of the sensor's preference for sodium ions over other interfering ions (j). Lower values indicate better selectivity.
Long-term Stability	Drift of < 2 mV/hour	The stability of the potential reading over an extended period of continuous use.

Experimental Protocols

Protocol 1: Preparation of the Sodium-Selective Membrane Cocktail

This protocol describes the preparation of the ion-selective membrane solution to be cast onto the working electrode.

Materials:

• Sodium Ionophore VI

• High molecular weight polyvinyl chloride (PVC)

• Plasticizer: Bis(2-ethylhexyl) sebacate (B1225510) (DOS) or 2-Nitrophenyl octyl ether (o-NPOE)

• Lipophilic ionic additive: Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (NaTFPB)

• Solvent: Tetrahydrofuran (THF), analytical grade

• Glass vial

• Magnetic stirrer and stir bar

• Analytical balance

Procedure:

• In a clean, dry glass vial, accurately weigh the following components:

  • Sodium Ionophore VI (e.g., 2 mg)

  • PVC (e.g., 66 mg)

  • DOS (e.g., 132 mg)

  • NaTFPB (e.g., 1 mg)

• Add a sufficient volume of THF (e.g., 1.5 mL) to the vial to dissolve all components completely.

• Place a small magnetic stir bar in the vial and cap it to prevent solvent evaporation.

• Stir the mixture on a magnetic stirrer at room temperature for at least 1 hour or until all components are fully dissolved and the solution is clear and homogeneous.

Protocol 2: Fabrication of the Wearable Sweat Sensor

This protocol outlines the fabrication of a screen-printed, flexible potentiometric sensor.

Materials:

• Flexible substrate (e.g., PET, PEN)

• Screen printer

• Conductive inks (e.g., Ag, Ag/AgCl, Carbon)

• Insulating ink

• Sodium-selective membrane cocktail (from Protocol 1)

• Reference electrode membrane cocktail (e.g., PVB/NaCl in methanol)

• Micropipette or drop-casting system

• Oven or hotplate

Procedure:

• Substrate Preparation: Clean the flexible substrate with isopropyl alcohol and deionized water and dry it thoroughly.

• Electrode Printing:

  • Use screen printing to deposit the conductive tracks and electrode pads (e.g., Ag).

  • Print the Ag/AgCl ink for the reference electrode.

  • Print a carbon layer over the working electrode to enhance the adhesion of the ion-selective membrane.

  • Cure the printed layers according to the ink manufacturer's instructions (typically in an oven at a specified temperature and time).

• Insulation Layer: Screen print an insulating layer to define the active sensing areas and protect the conductive tracks. Cure the insulation layer.

• Membrane Deposition:

  • Working Electrode: Carefully drop-cast a small, precise volume (e.g., 0.5-1 µL) of the sodium-selective membrane cocktail onto the carbon working electrode.

  • Reference Electrode: Drop-cast the reference electrode membrane cocktail onto the Ag/AgCl electrode.

• Drying and Conditioning:

  • Allow the solvents in the membranes to evaporate at room temperature for at least 12 hours, or in a low-temperature oven (e.g., 40-50°C) for a shorter period.

  • Condition the fabricated sensor by immersing the electrode area in a 0.1 M NaCl solution for at least 2 hours before use.

Protocol 3: Performance Evaluation of the Sweat Sensor

This protocol details the steps to characterize the performance of the fabricated sensor.

Materials:

• Fabricated wearable sweat sensor

• Potentiostat or high-impedance voltmeter

• Standard NaCl solutions of varying concentrations (e.g., 10⁻⁴ M, 10⁻³ M, 10⁻² M, 10⁻¹ M)

• Solutions of interfering ions (e.g., KCl, CaCl₂, MgCl₂, NH₄Cl) of the same concentration as the primary ion for selectivity testing.

• Artificial sweat solution

• Magnetic stirrer and stir bar

• Beakers

Procedure:

• Calibration (Sensitivity and Linear Range):

  • Connect the working and reference electrodes of the sensor to the potentiostat.

  • Sequentially immerse the sensor in standard NaCl solutions, starting from the lowest to the highest concentration.

  • Record the stable open-circuit potential (OCP) for each concentration.

  • Plot the potential (mV) versus the logarithm of the sodium ion concentration.

  • Determine the slope (sensitivity) and the linear range from the calibration curve.

• Selectivity Coefficient Determination (Separate Solution Method):

  • Measure the potential of the sensor in a 0.1 M NaCl solution (E_Na).

  • Rinse the sensor thoroughly with deionized water.

  • Measure the potential of the sensor in a 0.1 M solution of an interfering ion (e.g., KCl) (E_K).

  • Calculate the selectivity coefficient using the following equation: log KpotNa,K = (E_K - E_Na) / S + log[Na⁺] - log[K⁺]^(z_Na/z_K) where S is the slope of the calibration curve, and z is the charge of the respective ions.

• Response Time:

  • Immerse the sensor in a low concentration NaCl solution and allow the potential to stabilize.

  • Quickly transfer the sensor to a high concentration NaCl solution and record the potential over time until a new stable reading is achieved. The time taken to reach 90% of the final potential is the response time.

• Stability:

  • Continuously monitor the potential of the sensor in a fixed concentration of NaCl solution over an extended period (e.g., several hours) to assess for any potential drift.

• On-body Testing:

  • Attach the sensor to a subject's skin (e.g., forearm or forehead).

  • Induce sweating through exercise.

  • Record the sensor's potential readings over time.

  • Collect sweat samples for validation using a reference method (e.g., flame photometry or ICP-MS).

Visualizations

Signaling Pathway of Sodium Ion Detection

Caption: Ion-exchange mechanism at the sweat-ISE interface.

Experimental Workflow for Wearable Sweat Sensor Development

Caption: From fabrication to validation of the sweat sensor.

References

• 1. caymanchem.com [caymanchem.com]
• 2. agscientific.com [agscientific.com]
• 3. horiba.com [horiba.com]

Application Notes and Protocols for Agricultural Soil Sodium Testing Using Sodium Ionophore VI

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Sodium Ionophore VI in the fabrication of ion-selective electrodes (ISEs) for the quantitative determination of sodium in agricultural soil samples. The protocols detailed below cover soil sample preparation, ISE membrane formulation, electrode fabrication, and measurement procedures.

Introduction

Sodium concentration is a critical parameter in agricultural soil analysis, as excessive sodium levels can lead to soil sodicity, which adversely affects soil structure, water infiltration, and ultimately, crop yield. Traditional methods for soil sodium analysis, such as atomic absorption spectroscopy or ion chromatography, while accurate, can be time-consuming and require expensive instrumentation. Ion-selective electrodes (ISEs) offer a rapid, cost-effective, and reliable alternative for on-site or laboratory-based soil sodium measurements.

Sodium Ionophore VI is a highly selective ionophore suitable for the fabrication of sodium-selective electrodes.[1] It exhibits excellent selectivity for sodium ions over other common cations found in soil, such as potassium, calcium, and magnesium.[1] This document provides the necessary protocols to leverage Sodium Ionophore VI for accurate soil sodium analysis.

Data Presentation

Performance Characteristics of Sodium Ionophore VI-based ISEs

The efficacy of an ISE is determined by several key performance metrics, including its selectivity for the target ion, linear concentration range, and response slope.

Parameter	Value	Interfering Ion
Potentiometric Selectivity Coefficients
log Kpot(Na+, K+)	-2.5	Potassium (K⁺)
log Kpot(Na+, Li+)	-3.4	Lithium (Li⁺)
log Kpot(Na+, Ca2+)	-4.1	Calcium (Ca²⁺)
log Kpot(Na+, Mg2+)	-4.3	Magnesium (Mg²⁺)
Linear Concentration Range	10⁻⁴ M to 1 M	N/A
Response Slope	52.48 mV/decade	N/A

Note: A more negative value for the selectivity coefficient indicates a higher selectivity for sodium ions over the interfering ion.

Experimental Protocols

This section details the step-by-step procedures for soil sodium analysis using a Sodium Ionophore VI-based ISE. The overall workflow consists of three main stages: soil sample extraction, ISE fabrication, and potentiometric measurement.

I. Soil Sample Preparation: Aqueous Extraction

This protocol is optimized for the extraction of soluble sodium from agricultural soil samples for ISE analysis.

Materials:

• Air-dried soil sample, sieved through a 2 mm mesh

• Deionized water

• Orbital shaker

• Centrifuge

• Whatman No. 42 filter paper or equivalent

• 50 mL centrifuge tubes

• Analytical balance

Procedure:

• Weigh 5.0 g of the air-dried and sieved soil sample into a 50 mL centrifuge tube.

• Add 23.5 mL of deionized water to achieve a soil-to-extractant ratio of approximately 1:4.7 (w/v).

• Cap the tube securely and place it on an orbital shaker.

• Shake the mixture for 23 minutes at a speed of 216 rpm.

• After shaking, centrifuge the suspension at 4000 rpm for 15 minutes to pellet the soil particles.

• Filter the supernatant through Whatman No. 42 filter paper. The resulting clear filtrate is the soil extract ready for analysis.

II. Sodium Ion-Selective Electrode (ISE) Fabrication

This protocol describes the preparation of a PVC membrane electrode incorporating Sodium Ionophore VI.

Materials:

• Sodium Ionophore VI

• High molecular weight Poly(vinyl chloride) (PVC)

• Plasticizer (e.g., Bis(2-ethylhexyl) sebacate (B1225510) - DOS)

• Lipophilic salt (e.g., Sodium tetrakis(4-fluorophenyl)borate dihydrate - Na-TFBD)

• Tetrahydrofuran (THF), anhydrous

• Glass ring (20-30 mm diameter) on a clean glass plate

• Ag/AgCl reference electrode

• Electrode body

Membrane Cocktail Preparation:

• In a small glass vial, combine the following components in the specified weight percentages:

  • Sodium Ionophore VI: ~1-2%

  • PVC: ~33%

  • DOS (plasticizer): ~65-66%

  • Na-TFBD (lipophilic salt): ~0.5-1 mol% relative to the ionophore

• Add a sufficient volume of anhydrous THF to dissolve all components completely. A typical final concentration for casting is around 100 mg of total solids per 1 mL of THF.

• Mix the solution thoroughly until a homogenous, clear cocktail is obtained.

Membrane Casting and Electrode Assembly:

• Carefully pour the membrane cocktail into the glass ring on the glass plate.

• Cover the setup loosely to allow for slow evaporation of the THF over 24-48 hours. This will result in a transparent, flexible membrane.

• Once the membrane is fully dried, carefully cut a small disc (5-10 mm in diameter) from the cast membrane.

• Mount the membrane disc into the electrode body according to the manufacturer's instructions.

• Fill the electrode body with an internal filling solution (e.g., 0.1 M NaCl).

• Insert the internal Ag/AgCl reference electrode.

• Condition the newly fabricated ISE by soaking it in a 0.01 M NaCl solution for at least 2 hours before use.

III. Potentiometric Measurement of Sodium in Soil Extract

Materials:

• Fabricated Sodium Ion-Selective Electrode

• Ag/AgCl reference electrode

• High-impedance voltmeter or ion meter

• Standard sodium chloride (NaCl) solutions (e.g., 10⁻⁵ M, 10⁻⁴ M, 10⁻³ M, 10⁻² M, 10⁻¹ M)

• Prepared soil extract

• Magnetic stirrer and stir bars

Procedure:

• Connect the sodium ISE and the reference electrode to the ion meter.

• Calibration:

  • Pipette a known volume of each standard NaCl solution into separate beakers, starting from the lowest concentration.

  • Place a small stir bar in the beaker and stir at a constant, slow speed.

  • Immerse the tips of the sodium ISE and the reference electrode into the solution.

  • Record the potential (in mV) once the reading has stabilized.

  • Rinse the electrodes with deionized water and blot dry between each measurement.

  • Plot the recorded potential (mV) on the y-axis against the logarithm of the sodium concentration (log[Na⁺]) on the x-axis. The resulting graph is the calibration curve.

• Sample Measurement:

  • Pipette a known volume of the prepared soil extract into a beaker with a stir bar.

  • Immerse the electrodes into the soil extract and stir at the same speed used for calibration.

  • Record the stable potential reading.

• Data Analysis:

  • Using the calibration curve, determine the logarithm of the sodium concentration corresponding to the potential measured in the soil extract.

  • Calculate the sodium concentration in the extract.

  • To express the sodium content in the original soil sample (e.g., in mg/kg), use the following formula, accounting for the soil-to-extractant ratio and the molar mass of sodium:

  Sodium (mg/kg soil) = (Concentration from curve (mol/L) * Volume of extractant (L) * 22990 (mg/mol)) / Mass of soil (kg)

Visualizations

Caption: Workflow for soil sodium analysis using a Sodium Ionophore VI-based ISE.

Caption: Logical relationship of components in the ISE membrane fabrication.

References

• 1. dergipark.org.tr [dergipark.org.tr]

Measuring sodium ion flux in real-time with Sodium Ionophore VI.

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the use of Sodium Ionophore VI in the context of cellular sodium ion flux measurements. While not a direct real-time indicator itself, Sodium Ionophore VI is a crucial tool for the calibration of fluorescent sodium indicators, a vital step for quantifying intracellular sodium concentrations. This document also outlines standard protocols for direct real-time sodium flux measurements using fluorescent dyes.

Introduction to Sodium Ion Flux and Measurement Techniques

Sodium ions (Na⁺) are fundamental to a vast array of physiological processes, including the propagation of action potentials, muscle contraction, and cellular volume regulation. The movement of sodium ions across cellular membranes, or sodium ion flux, is tightly controlled by ion channels and transporters. The ability to accurately measure this flux in real-time is critical for understanding cellular physiology and for the development of novel therapeutics targeting these pathways.

Several techniques exist for measuring intracellular sodium, each with its own advantages and limitations. While Sodium Ionophore VI is a key component in potentiometric sensors for static sodium measurements, its primary role in live-cell imaging is for the calibration of fluorescent indicators. Direct real-time measurements of sodium flux in living cells are typically performed using these fluorescent dyes.

Role of Sodium Ionophore VI in Sodium Measurement

Sodium Ionophore VI is a highly selective carrier of sodium ions across lipid membranes.[1] This property makes it an excellent tool for creating ion-selective electrodes and optical sensors.[1][2] In the context of live-cell experiments, its most significant application is to transiently and controllably permeabilize the cell membrane to sodium ions. This allows for the equilibration of intracellular and extracellular sodium concentrations, a necessary step for calibrating the fluorescence signal of sodium-sensitive dyes to absolute sodium concentrations.

Key Characteristics of Sodium Ionophore VI:

Property	Description	Source
Chemical Name	Bis[(12-crown-4)methyl] dodecylmethylmalonate	[3]
Function	Sodium-selective ionophore	[1]
Primary Application	Ion-selective electrodes, Optical sensors
Application in Live Cells	Calibration of fluorescent sodium indicators
Selectivity	High selectivity for Na⁺ over other cations like K⁺, Ca²⁺, and Mg²⁺

Experimental Protocols

Protocol 1: In Situ Calibration of Fluorescent Sodium Indicators Using Sodium Ionophore VI

This protocol describes how to use Sodium Ionophore VI to generate a calibration curve for a fluorescent sodium indicator (e.g., Sodium Green, SBFI) in live cells. This allows for the conversion of fluorescence intensity ratios or levels into absolute intracellular sodium concentrations.

Materials:

• Cells of interest cultured on a suitable imaging plate (e.g., 96-well black, clear bottom)

• Fluorescent sodium indicator (e.g., Sodium Green AM, SBFI-AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• Sodium Ionophore VI

• Gramicidin (B1672133) (optional, a channel-forming ionophore for monovalent cations)

• Calibration buffers with varying known concentrations of Na⁺ (and K⁺ to maintain ionic strength)

• Fluorescence plate reader or microscope with appropriate filter sets

Procedure:

• Cell Preparation and Dye Loading:

  • Plate cells at an appropriate density and allow them to adhere overnight.

  • Prepare a loading solution of the chosen fluorescent sodium indicator (e.g., 5 µM Sodium Green AM) with 0.02% Pluronic F-127 in HBSS.

  • Remove the culture medium from the cells and add the loading solution.

  • Incubate for 30-60 minutes at 37°C, protected from light.

  • Wash the cells twice with HBSS to remove excess dye.

• Preparation of Calibration Buffers:

  • Prepare a set of calibration buffers with varying sodium concentrations (e.g., 0, 1, 2, 5, 10, 20, 50, 100 mM NaCl).

  • Maintain a constant total ionic strength by replacing NaCl with KCl (e.g., for 10 mM NaCl buffer, add 130 mM KCl to a base buffer).

  • Prepare a stock solution of Sodium Ionophore VI (e.g., 10 mM in DMSO). A combination with another ionophore like gramicidin can also be used.

• Calibration Procedure:

  • Add the calibration buffers to the washed, dye-loaded cells.

  • Add Sodium Ionophore VI to each well to a final concentration of 5-10 µM. This will permeabilize the membranes to Na⁺.

  • Allow the intracellular and extracellular Na⁺ concentrations to equilibrate for 5-10 minutes.

  • Measure the fluorescence intensity at the appropriate excitation and emission wavelengths for the chosen dye.

  • Plot the fluorescence intensity (or ratio for ratiometric dyes like SBFI) against the known sodium concentrations of the calibration buffers to generate a calibration curve.

Caption: Workflow for in situ calibration of fluorescent sodium indicators.

Protocol 2: Real-Time Measurement of Sodium Ion Flux Using a Fluorescent Indicator

This protocol outlines a general procedure for measuring changes in intracellular sodium in response to a stimulus using a fluorescent sodium indicator.

Materials:

• Cells of interest cultured on an imaging plate

• Fluorescent sodium indicator (e.g., Sodium Green AM)

• Pluronic F-127

• HBSS or other suitable buffer

• Compound of interest or stimulus

• Fluorescence plate reader with kinetic reading capabilities or a confocal microscope for time-lapse imaging

Procedure:

• Cell Preparation and Dye Loading:

  • Follow the same dye loading procedure as in Protocol 1.

• Baseline Fluorescence Measurement:

  • After washing, add fresh HBSS to the cells.

  • Place the plate in the fluorescence reader or on the microscope stage.

  • Record a stable baseline fluorescence for 2-5 minutes.

• Stimulation and Data Acquisition:

  • Add the stimulus (e.g., a drug, neurotransmitter, or a solution with a high sodium concentration) to the cells. If using a plate reader with injection capabilities, this can be automated.

  • Immediately begin recording the fluorescence intensity kinetically over time. The duration of the recording will depend on the expected response time.

• Data Analysis:

  • The change in fluorescence intensity over time reflects the sodium ion flux.

  • If a calibration was performed (Protocol 1), the fluorescence data can be converted to intracellular sodium concentrations.

  • Analyze parameters such as the peak fluorescence change, the rate of fluorescence change, and the area under the curve to quantify the sodium flux.

Caption: Experimental workflow for real-time sodium flux measurement.

Data Presentation and Interpretation

The following table summarizes common fluorescent indicators used for measuring intracellular sodium.

Indicator	Type	Excitation (nm)	Emission (nm)	Key Features
Sodium Green	Non-ratiometric	~507	~532	Increases fluorescence upon Na⁺ binding. Good for qualitative and semi-quantitative measurements.
SBFI	Ratiometric	~340 / ~380	~505	Ratiometric measurement reduces artifacts from uneven dye loading and photobleaching.
ING-2 AM	Non-ratiometric	~525	~545	High-affinity indicator suitable for HTS applications.
CoroNa Green	Non-ratiometric	~492	~516	Another common non-ratiometric green fluorescent indicator for sodium.

Signaling Pathway and Mechanism of Action

Sodium Ionophore VI acts as a mobile carrier, binding to a sodium ion on one side of the membrane, diffusing across the lipid bilayer, and releasing the ion on the other side. This process is passive and driven by the electrochemical gradient of sodium. When used for calibration, it effectively creates a temporary, artificial channel for sodium, forcing the intracellular concentration to match the extracellular concentration.

Caption: Mechanism of Sodium Ionophore VI action.

Conclusion

Sodium Ionophore VI is an indispensable tool for researchers studying sodium homeostasis. While its primary application is in the fabrication of ion-selective sensors, its role in the quantitative calibration of fluorescent sodium indicators in live cells is crucial for obtaining accurate measurements of intracellular sodium concentrations. For direct real-time measurement of sodium flux, fluorescent indicators such as Sodium Green and SBFI are the methods of choice. The protocols provided herein offer a framework for utilizing Sodium Ionophore VI for robust calibration and for performing dynamic sodium flux assays.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. scientificlabs.co.uk [scientificlabs.co.uk]

Technical Notes & Optimization

Improving the operational lifetime of Sodium Ionophore VI based sensors.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the operational lifetime of Sodium Ionophore VI-based sensors.

Frequently Asked Questions (FAQs)

Q1: What is the primary factor limiting the operational lifetime of a Sodium Ionophore VI-based sensor?

A1: The primary factor limiting the operational lifetime is the gradual leaching of the ionophore and other membrane components from the polymeric membrane into the sample solution. This process, driven by the lipophilicity of the components and the nature of the sample matrix, leads to a decrease in the sensor's sensitivity and a drift in its potential over time. The choice of plasticizer in the membrane formulation plays a crucial role in the retention of the ionophore.

Q2: How does the choice of plasticizer affect the sensor's lifetime?

A2: The plasticizer's properties, such as its lipophilicity and dielectric constant, significantly influence the sensor's lifetime. A more lipophilic plasticizer can help to better retain the lipophilic ionophore within the membrane, thereby slowing down the leaching process and extending the operational life of the sensor. Polymeric plasticizers have been shown to be particularly effective in enhancing the retention of membrane components compared to conventional liquid plasticizers.

Q3: Can a sensor that has lost its sensitivity be regenerated?

A3: In some cases, it is possible to regenerate an ion-selective electrode that has lost sensitivity. A common method involves replenishing the plasticizer in the membrane, which can help to redistribute the ionophore and restore some of the sensor's original performance. However, the success of regeneration depends on the extent of ionophore depletion.

Q4: What are the typical signs of sensor degradation?

A4: The typical signs of sensor degradation include a decrease in the slope of the calibration curve (i.e., reduced sensitivity), a significant drift in the baseline potential, a sluggish or slow response time to changes in sodium concentration, and increased noise in the signal.

Q5: How critical is the conditioning step for a new sensor?

A5: The conditioning step is critical for achieving a stable and reproducible sensor response. Soaking the electrode in a standard solution of the primary ion (in this case, sodium) allows for the establishment of an equilibrium at the membrane-solution interface and ensures that the ion-exchange process is stable before measurements are taken.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experiments with Sodium Ionophore VI-based sensors.

Issue	Possible Cause(s)	Troubleshooting Steps
No or Low Response	1. Electrode not properly connected.2. Air bubble on the membrane surface.3. Incorrect or depleted filling solution (for non-solid-state electrodes).4. Clogged reference electrode junction.5. Severe ionophore leaching.	1. Check all cable connections to the meter.2. Gently tap the electrode to dislodge any air bubbles.3. Refill the electrode with fresh, appropriate filling solution.4. Clean the reference junction according to the manufacturer's instructions.5. Consider regenerating or replacing the membrane/electrode.
Drifting or Unstable Readings	1. Temperature fluctuations in the sample.2. Insufficient conditioning of the electrode.3. Contamination of the membrane surface.4. Leaching of membrane components.5. Clogged or contaminated reference electrode junction.	1. Ensure samples and standards are at the same temperature. Use a water bath if necessary.2. Condition the electrode in a standard sodium solution for at least 30 minutes.3. Rinse the electrode with deionized water. If necessary, gently wipe with a soft, lint-free tissue.4. If drift is persistent and severe, the membrane may be nearing the end of its life.5. Clean the reference junction.
Slow or Sluggish Response	1. Contamination of the membrane surface.2. Low temperature of the sample.3. Depletion of ionophore from the membrane surface.	1. Clean the membrane by rinsing with deionized water. For persistent contamination, a brief soak in a mild detergent solution followed by thorough rinsing may be necessary.2. Allow the sample to reach room temperature before measurement.3. Recondition the electrode in a standard sodium solution.
Poor Selectivity	1. Presence of highly interfering ions in the sample.2. Degradation of the ionophore.3. Incorrect membrane composition.	1. If possible, remove interfering ions from the sample or use an ionic strength adjustment buffer (ISAB) that complexes with them.2. Prolonged exposure to harsh conditions can degrade the ionophore. Consider replacing the membrane.3. Ensure the membrane was prepared with the correct proportions of ionophore, plasticizer, and lipophilic salt.
Inaccurate or Non-reproducible Results	1. Inconsistent stirring of the solution.2. Sample carryover between measurements.3. Improper calibration.4. Changes in the ionic strength of the sample.	1. Use a magnetic stirrer at a constant and moderate speed for all measurements.2. Thoroughly rinse the electrode with deionized water and blot dry with a lint-free tissue between samples.3. Recalibrate the electrode frequently using fresh standards.4. Use an ISAB to maintain a constant ionic background in all samples and standards.

Data on Sensor Performance

The operational lifetime of a Sodium Ionophore VI-based sensor is significantly influenced by the composition of the ion-selective membrane, particularly the type of plasticizer used.

Plasticizer	Dielectric Constant (approx.)	Lipophilicity (log P)	Relative Operational Lifetime	Key Characteristics
Bis(2-ethylhexyl) sebacate (B1225510) (DOS)	~4	High	Moderate	A commonly used plasticizer providing good sensor performance, but can exhibit some leaching over time.
2-Nitrophenyl octyl ether (o-NPOE)	~24	Moderate	Good	Higher dielectric constant can improve ion-exchange kinetics, often leading to a stable and longer-lasting response.
Dibutyl phthalate (B1215562) (DBP)	~6.4	Moderate	Moderate to Good	Can offer a good balance of properties, leading to extended sensor lifetimes in some formulations.
Polyester sebacate (PES)	Varies	High	Excellent	As a polymeric plasticizer, it exhibits significantly lower leaching from the PVC membrane, leading to enhanced retention of the ionophore and a longer operational lifetime.[1]

Experimental Protocols

Protocol for Fabrication of a Sodium-Selective Electrode using Sodium Ionophore VI

This protocol outlines the preparation of a PVC membrane-based ion-selective electrode.

Materials:

• Sodium Ionophore VI

• High molecular weight Poly(vinyl chloride) (PVC)

• Plasticizer (e.g., o-NPOE, DOS)

• Lipophilic salt (e.g., Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate - NaTFPB)

• Tetrahydrofuran (THF), analytical grade

• Electrode body

• Inner filling solution (e.g., 0.1 M NaCl)

• Internal reference electrode (e.g., Ag/AgCl wire)

Procedure:

• Prepare the membrane cocktail:

  • In a clean, dry glass vial, dissolve PVC (e.g., 33% by weight), the plasticizer (e.g., 66% by weight), Sodium Ionophore VI (e.g., 1% by weight), and the lipophilic salt (e.g., 0.5% by weight) in a minimal amount of THF.

  • Ensure all components are fully dissolved by vortexing or gentle shaking.

• Cast the membrane:

  • Pour the membrane cocktail into a glass ring placed on a clean, flat glass plate.

  • Cover the setup with a watch glass to allow for slow evaporation of the THF overnight. This will result in a transparent, flexible membrane.

• Assemble the electrode:

  • Cut a small disc from the prepared membrane and fix it to the end of the electrode body.

  • Fill the electrode body with the inner filling solution, ensuring no air bubbles are trapped.

  • Insert the internal reference electrode into the filling solution.

• Condition the electrode:

  • Soak the newly assembled electrode in a 0.1 M NaCl solution for at least 30 minutes before the first use.

Protocol for Sensor Conditioning

Proper conditioning is essential for achieving stable and accurate measurements.

Procedure:

• Before the first use, and at the beginning of each day of measurements, immerse the sensing membrane of the electrode in a standard solution of sodium chloride (e.g., 0.1 M NaCl).

• Allow the electrode to condition for at least 30 minutes. For new electrodes, a longer conditioning period (e.g., several hours to overnight) may be beneficial.

• After conditioning, rinse the electrode thoroughly with deionized water and blot dry with a lint-free tissue before proceeding with calibration and measurement.

Protocol for Sensor Regeneration

This protocol may help to restore the performance of a sensor that has experienced a decline in sensitivity due to plasticizer leaching.

Procedure:

• Gently clean the surface of the ion-selective membrane by rinsing it with deionized water.

• Apply a small drop of the original plasticizer used in the membrane formulation to the surface of the membrane.

• Allow the plasticizer to be absorbed by the membrane for approximately 10-15 minutes.

• Gently wipe off any excess plasticizer with a soft, lint-free tissue.

• Recondition the electrode in a standard sodium solution for at least one hour before use.

Visualizations

Caption: Workflow for Sodium Ionophore VI Sensor Preparation and Use.

References

• 1. Polymeric plasticizer extends the lifetime of PVC-membrane ion-selective electrodes - Analyst (RSC Publishing) [pubs.rsc.org]

Minimizing signal drift and noise in Sodium Ionophore VI measurements.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing signal drift and noise during Sodium Ionophore VI measurements.

Frequently Asked Questions (FAQs)

Q1: What is Sodium Ionophore VI and what is its primary application?

A1: Sodium Ionophore VI is a sodium-selective ionophore used in the fabrication of ion-selective electrodes (ISEs) to measure sodium ion concentrations in aqueous solutions.[1][2] Its high selectivity for sodium ions makes it particularly useful for determining sodium levels in biological samples such as human urine and serum.[1]

Q2: What are the common causes of signal drift in Sodium Ionophore VI measurements?

A2: Signal drift in ion-selective electrode (ISE) measurements can stem from several factors. These include temperature fluctuations between the sample and calibration standards, changes in the composition of the electrode's sensing membrane over time, and the leaching of membrane components into the sample solution.[3] Additionally, inadequate conditioning of the electrode before use can lead to an unstable potential.

Q3: How can I minimize noise in my measurements?

A3: Noise in electrochemical measurements can be reduced by ensuring proper electrical shielding of the experimental setup, using high-quality cables, and maintaining a constant stirring rate for all solutions. It is also crucial to ensure that the reference electrode is functioning correctly and that the filling solution is at the appropriate level. For low-level sodium measurements, using plastic labware is recommended to prevent sodium leaching from glassware.[4]

Q4: What is the expected Nernstian slope for a Sodium Ionophore VI electrode?

A4: For a monovalent ion like sodium (Na⁺), the theoretical Nernstian slope at room temperature (20-25°C) is approximately 59 mV per decade change in concentration. A properly functioning Sodium Ionophore VI electrode should exhibit a slope close to this value.

Q5: How often should I recalibrate my Sodium Ionophore VI electrode?

A5: For optimal accuracy, it is recommended to recalibrate the electrode every 1-2 hours of continuous use. Frequent recalibration helps to account for any minor drift in the electrode's response over time.

Troubleshooting Guides

Issue 1: Excessive Signal Drift

Symptom: The electrode potential continuously and significantly changes in one direction over a short period.

Possible Causes and Solutions:

Cause	Solution
Temperature Mismatch	Ensure that all standard solutions and samples are at the same temperature before measurement. Even small temperature differences can cause significant drift.
Inadequate Electrode Conditioning	Before the first use, and between measurements, soak the electrode in a mid-range sodium standard solution for at least 30 minutes to ensure the membrane is fully equilibrated.
Membrane Fouling	The electrode membrane may be contaminated with proteins or lipids from biological samples. Clean the membrane according to the manufacturer's instructions, which may involve gentle rinsing with a mild detergent solution followed by thorough rinsing with deionized water.
Reference Electrode Issues	Check the filling solution level of the reference electrode and ensure there are no air bubbles trapped near the junction. If necessary, refill the electrode with fresh filling solution.
Leaching of Membrane Components	Prolonged use can lead to the leaching of the ionophore and plasticizer from the PVC membrane. If the electrode has been in use for an extended period and performance is degrading, it may be necessary to fabricate a new electrode with a fresh membrane.

Issue 2: High Noise Levels

Symptom: The signal fluctuates rapidly and erratically, making it difficult to obtain a stable reading.

Possible Causes and Solutions:

Cause	Solution
Electrical Interference	Ensure the ISE and meter are placed away from sources of electromagnetic interference, such as stir plates, pumps, and other electrical equipment. Use shielded cables where possible.
Inconsistent Stirring	Maintain a constant and gentle stirring rate for all measurements. Inconsistent stirring can cause fluctuations in the ion concentration at the electrode surface.
Air Bubbles on Membrane	Visually inspect the electrode membrane for any trapped air bubbles. If present, gently dislodge them by tapping the electrode or re-immersing it in the solution.
Faulty Reference Electrode Junction	A clogged or dirty reference electrode junction can lead to an unstable potential. Ensure the junction is clean and that there is a steady outflow of filling solution.
Grounding Issues	Ensure the measurement setup is properly grounded to minimize electrical noise.

Issue 3: Poor Selectivity/Interference

Symptom: The electrode responds to ions other than sodium, leading to inaccurate readings.

Possible Causes and Solutions:

Cause	Solution
Presence of High Concentrations of Interfering Ions	While Sodium Ionophore VI is highly selective for Na⁺, high concentrations of interfering ions like K⁺, Li⁺, Ca²⁺, and Mg²⁺ can still cause errors. Refer to the selectivity coefficient table below to assess the potential impact of interfering ions.
Incorrect pH of the Sample	The operating pH range for most sodium ISEs is crucial for optimal performance. Ensure your samples and standards are within the recommended pH range, typically adjusted using an Ionic Strength Adjustor (ISA) solution.
Membrane Degradation	Over time, the ionophore in the membrane can degrade, leading to a loss of selectivity. If you suspect this is the case, a new electrode membrane should be prepared.

Quantitative Data

Table 1: Performance Characteristics of Sodium Ionophore VI-based ISE

Parameter	Typical Value
Linear Concentration Range	10⁻⁵ to 10⁻¹ M
Nernstian Slope	56.1 mV/decade
Signal Stability	~0.53 mV/h
Response Time	< 30 seconds

Table 2: Potentiometric Selectivity Coefficients (log KpotNa,M) for Sodium Ionophore VI

The selectivity coefficient indicates the preference of the ionophore for the primary ion (Na⁺) over an interfering ion (M). A more negative value signifies higher selectivity for Na⁺.

Interfering Ion (M)	log KpotNa,M
K⁺	-2.5
Li⁺	-3.4
Ca²⁺	-4.1
Mg²⁺	-4.3
NH₄⁺	Data not readily available in comparative studies

Experimental Protocols

Protocol 1: Preparation of a Sodium-Selective PVC Membrane

This protocol describes the preparation of a PVC-based membrane containing Sodium Ionophore VI.

Materials:

• Sodium Ionophore VI

• High molecular weight Poly(vinyl chloride) (PVC)

• Plasticizer (e.g., o-nitrophenyl octyl ether, o-NPOE)

• Lipophilic salt (e.g., potassium tetrakis(4-chlorophenyl)borate, KTCPB)

• Tetrahydrofuran (THF), analytical grade

Procedure:

• Membrane Cocktail Preparation: In a clean, dry glass vial, dissolve the following components in THF. A typical composition is:

  • Sodium Ionophore VI: ~1-2% (w/w)

  • PVC: ~30-33% (w/w)

  • Plasticizer (o-NPOE): ~65-68% (w/w)

  • KTCPB: ~0.5-1 mol% relative to the ionophore

• Mixing: Thoroughly mix the solution until all components are completely dissolved, resulting in a homogenous and viscous cocktail.

• Membrane Casting: Pour the membrane cocktail into a glass ring placed on a clean, flat glass plate.

• Solvent Evaporation: Cover the setup with a watch glass to allow for slow evaporation of the THF over 24-48 hours. This will result in a transparent and flexible membrane.

• Membrane Sectioning: Once completely dry, carefully cut a small disc (typically 5-7 mm in diameter) from the cast membrane for mounting into the electrode body.

Protocol 2: Calibration and Measurement

This protocol outlines the steps for calibrating the Sodium Ionophore VI ISE and measuring the sodium concentration in a sample.

Materials:

• Assembled Sodium Ionophore VI ISE and a reference electrode (e.g., Ag/AgCl)

• Ion meter with a millivolt (mV) resolution of at least 0.1 mV

• Sodium standard solutions (e.g., 10⁻⁴ M, 10⁻³ M, 10⁻² M, 10⁻¹ M NaCl)

• Ionic Strength Adjustor (ISA) solution

• Magnetic stirrer and stir bars

• Deionized water

• Plastic beakers

Procedure:

• Electrode Conditioning: Before the first use, and for at least 30 minutes prior to calibration, condition the assembled ISE by soaking it in a mid-range (e.g., 10⁻³ M) sodium standard solution.

• Preparation of Standards: Prepare a series of sodium standard solutions by serial dilution of a stock solution. For each 100 mL of standard, add 2 mL of ISA to maintain a constant ionic strength and pH.

• Calibration: a. Start with the lowest concentration standard. Place the beaker on a magnetic stirrer and begin stirring at a constant, gentle rate. b. Rinse the electrodes with deionized water and blot dry with a lint-free tissue. c. Immerse the electrodes in the standard solution. d. Wait for the potential reading to stabilize and then record the mV value. e. Repeat steps 3b-3d for the remaining standards, moving from the lowest to the highest concentration.

• Calibration Curve: Plot the recorded mV values (y-axis) against the logarithm of the sodium ion concentration (x-axis). The resulting plot should be linear with a slope of approximately 59 mV/decade.

• Sample Measurement: a. To 100 mL of your sample, add 2 mL of ISA and place it on the magnetic stirrer. b. Rinse and dry the electrodes as before and immerse them in the sample. c. Once the reading stabilizes, record the mV value. d. Determine the sodium concentration of your sample by interpolating the measured mV value on the calibration curve.

Visualizations

Caption: Experimental workflow for Sodium Ionophore VI measurements.

Caption: Troubleshooting flowchart for common ISE measurement issues.

References

• 1. caymanchem.com [caymanchem.com]
• 2. agscientific.com [agscientific.com]
• 3. Unintended Changes of Ion-Selective Membranes Composition—Origin and Effect on Analytical Performance [mdpi.com]
• 4. tecnoedu.com [tecnoedu.com]

Troubleshooting non-Nernstian response of a Sodium Ionophore VI electrode.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing non-Nernstian responses with Sodium Ionophore VI-based ion-selective electrodes (ISEs).

Troubleshooting Guide: Non-Nernstian Response

A non-Nernstian response is characterized by a slope significantly deviating from the theoretical ~59 mV per decade change in concentration for a monovalent ion like Na+ at 25°C.[1][2][3] A low slope is a common issue.[1] This guide provides a systematic approach to identifying and resolving the root cause of such deviations.

Logical Troubleshooting Workflow

The following diagram outlines a step-by-step process for troubleshooting a non-Nernstian response.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. ysi.com [ysi.com]
• 3. assets.fishersci.com [assets.fishersci.com]

Addressing calibration curve nonlinearity with Sodium Ionophore VI.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Sodium Ionophore VI in their experiments. The following information is designed to address common issues, particularly the challenge of calibration curve nonlinearity.

Frequently Asked Questions (FAQs)

Q1: What is Sodium Ionophore VI and how does it work?

Sodium Ionophore VI is a chemical compound that selectively binds with sodium ions (Na⁺).[1][2] In experimental settings, it is a key component in the fabrication of sodium-selective electrodes. These electrodes are used to measure the concentration of sodium ions in aqueous solutions.[1] The ionophore is typically embedded in a PVC membrane, where it facilitates the transport of sodium ions across the membrane. This ion movement generates an electrical potential that is proportional to the concentration of sodium ions in the sample, allowing for quantitative measurement.

Q2: What is the expected linear range and slope for a calibration curve using Sodium Ionophore VI?

For a sodium-selective electrode properly constructed with Sodium Ionophore VI, a linear response is typically observed in the concentration range of 10⁻⁴ M to 1 M.[3] The electrode should exhibit a near-Nernstian slope of approximately 52.48 mV per decade change in sodium ion concentration.[3] Deviations from this expected performance may indicate an issue with the electrode, calibration standards, or experimental procedure.

Q3: What are the common interfering ions for Sodium Ionophore VI?

While Sodium Ionophore VI is highly selective for sodium ions, the presence of other cations in the sample can cause interference, leading to inaccurate measurements. The selectivity of an ionophore is quantified by its selectivity coefficient. For Sodium Ionophore VI, it is selective for sodium over calcium, magnesium, lithium, ammonium (B1175870), and potassium ions. However, high concentrations of potassium (K⁺) and ammonium (NH₄⁺) ions, specifically above 10⁻³ M, have been noted to cause interference.

Troubleshooting Guide: Addressing Calibration Curve Nonlinearity

Nonlinearity in your calibration curve is a common issue that can compromise the accuracy of your sodium ion measurements. This guide provides a systematic approach to identifying and resolving the root cause of this problem.

Potential Causes and Solutions

Potential Cause	Description	Troubleshooting Steps
Ionic Interference	High concentrations of interfering ions (e.g., K⁺, NH₄⁺) in your standards or samples can compete with sodium ions for binding to the ionophore, leading to a non-linear response.	1. Analyze Sample Composition: Determine the concentration of potential interfering ions in your samples. 2. Use an Ionic Strength Adjuster (ISA): Adding an ISA to all standards and samples can help to maintain a constant ionic background and minimize the effect of interfering ions. 3. Matrix Matching: If possible, prepare your calibration standards in a matrix that closely matches your sample matrix.
Incorrect Standard Preparation	Errors in the serial dilution of your standards, contamination of glassware, or using old or improperly stored standards can lead to an inaccurate calibration curve.	1. Prepare Fresh Standards: Always use freshly prepared standards from a high-quality stock solution. 2. Use Calibrated Equipment: Ensure that all pipettes and volumetric flasks are properly calibrated. 3. Proper Rinsing: Thoroughly rinse all glassware with deionized water to avoid cross-contamination.
Improper Electrode Conditioning	A new or improperly stored electrode may not be fully equilibrated, resulting in a drifting or nonlinear response.	1. Soak the Electrode: Before the first use or after prolonged storage, soak the electrode in a mid-range sodium standard solution (e.g., 10⁻³ M NaCl) for several hours, or as recommended by the electrode manufacturer.
Membrane Fouling or Damage	The surface of the ion-selective membrane can become contaminated with proteins, lipids, or other substances from the sample, or it can be physically damaged. This can impede the interaction between the ionophore and sodium ions.	1. Visual Inspection: Carefully inspect the membrane for any discoloration, scratches, or precipitates. 2. Gentle Cleaning: Rinse the electrode with deionized water. If fouling is suspected, a gentle cleaning with a recommended cleaning solution may be necessary. Avoid touching the membrane with your fingers.
Temperature Fluctuations	The potential of an ion-selective electrode is temperature-dependent. Variations in temperature between your standards and samples can cause nonlinearity.	1. Maintain Constant Temperature: Ensure that all standards and samples are at the same temperature during measurement. Using a water bath can help to maintain a constant temperature.
Working Outside the Linear Range	Attempting to calibrate or measure concentrations outside the specified linear range of the electrode will result in a nonlinear curve.	1. Verify Linear Range: Confirm the linear operating range of your electrode. For Sodium Ionophore VI, this is typically 10⁻⁴ M to 1 M. 2. Adjust Concentrations: If your sample concentrations are outside this range, dilute or concentrate them accordingly.

Experimental Protocols

Preparation of a Sodium-Selective Electrode Membrane with Sodium Ionophore VI

This protocol describes the preparation of a PVC-based sodium-selective membrane.

Materials:

• Sodium Ionophore VI

• Poly(vinyl chloride) carboxylated (PVC-COOH)

• Bis(2-ethylhexyl) sebacate (B1225510) (DOS) (plasticizer)

• Sodium tetrakis(4-fluorophenyl)borate dihydrate (Na-TFBD) (lipophilic salt)

• Tetrahydrofuran (THF) (solvent)

Procedure:

• In a clean glass vial, dissolve 33 mg of PVC-COOH in 0.375 mL of THF.

• To this solution, add 66 mg of the plasticizer DOS.

• Add the sodium-selective components: Sodium Ionophore VI and Na-TFBD. The exact amounts may need optimization, but a typical starting point is a few weight percent of the total membrane composition.

• Thoroughly stir the mixture until all components are completely dissolved and a homogenous solution is formed.

• Carefully apply a small volume (e.g., 2 µL) of the ion-selective cocktail onto the sensing area of the electrode body.

• Allow the solvent to evaporate completely by storing the electrode at room temperature for 12 to 24 hours.

Calibration of the Sodium-Selective Electrode

This protocol outlines the steps for generating a calibration curve.

Materials:

• Calibrated sodium-selective electrode and a suitable reference electrode.

• A series of sodium chloride (NaCl) standard solutions of known concentrations (e.g., 10⁻⁵ M, 10⁻⁴ M, 10⁻³ M, 10⁻² M, 10⁻¹ M).

• Ionic Strength Adjuster (ISA) solution.

• Magnetic stirrer and stir bar.

• High-impedance millivoltmeter or ion meter.

Procedure:

• Prepare a series of sodium standard solutions by serial dilution of a stock solution.

• For each standard, place a known volume into a clean beaker and add the appropriate amount of ISA (typically 2% of the total volume).

• Place the beaker on a magnetic stirrer and begin stirring at a constant, moderate rate.

• Immerse the sodium-selective and reference electrodes into the solution. Ensure the liquid junction of the reference electrode is submerged.

• Allow the potential reading to stabilize and then record the millivolt (mV) value.

• Rinse the electrodes thoroughly with deionized water and gently blot dry between each measurement.

• Repeat steps 3-6 for all standard solutions, starting from the lowest concentration and proceeding to the highest.

• Plot the recorded mV values (y-axis) against the logarithm of the sodium ion concentration (x-axis).

• Perform a linear regression on the data points that fall within the linear range of the electrode. The slope of this line should be close to the theoretical Nernstian value (~59 mV/decade for Na⁺ at 25°C).

Visualizations

Caption: Experimental workflow for sodium ion measurement.

Caption: Mechanism of ion detection at the membrane.

References

• 1. caymanchem.com [caymanchem.com]
• 2. interpriseusa.com [interpriseusa.com]
• 3. Study of Sodium Ion Selective Electrodes and Differential Structures with Anodized Indium Tin Oxide - PMC [pmc.ncbi.nlm.nih.gov]

Effect of plasticizer type on the performance of Sodium Ionophore VI sensors.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Sodium Ionophore VI-based ion-selective electrodes (ISEs). The following sections address common issues related to the influence of plasticizer type on sensor performance.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My sensor is exhibiting a noisy or unstable signal. What are the common causes and solutions?

A1: A noisy or unstable signal is a frequent issue in ISE measurements. The following are potential causes and troubleshooting steps:

• Air Bubbles: An air bubble on the surface of the electrode can cause a noisy response.[1]

  • Solution: Gently tap the electrode to dislodge any air bubbles. Ensure the electrode is installed at an angle (approximately 45 degrees) to prevent bubble formation on the sensing element.

• Improper Grounding: The controller or meter may not be properly grounded.[1]

  • Solution: Ensure that the measurement setup is correctly grounded according to the manufacturer's instructions.

• Contaminated Reference Electrode: The reference electrode junction may be contaminated.[1]

  • Solution: Clean the reference electrode according to the manufacturer's guidelines. If the junction is clogged, it may need to be replaced.

• Insufficient Filling Solution: The reference electrode may have an insufficient level of filling solution.[1]

  • Solution: Check the level of the reference filling solution and replenish if necessary.

Q2: My sensor readings are not reproducible. What should I check?

A2: Lack of reproducibility can stem from several factors:

• Sample Carryover: Residual sample from a previous measurement can affect the current reading.[1]

  • Solution: Thoroughly rinse the electrode with deionized water or a blank solution between measurements.

• Sample Interferences: The sample matrix may contain ions that interfere with the sodium measurement.

  • Solution: Identify potential interfering ions and consider sample pretreatment methods if necessary. Refer to the selectivity data for your specific sensor configuration.

• Temperature Fluctuations: Changes in sample or ambient temperature can affect the electrode's potential.

  • Solution: Ensure that all standards and samples are at the same temperature during calibration and measurement.

Q3: The sensor's response is slow. How can I improve the response time?

A3: A slow response time can be caused by:

• Incorrect Conditioning: The electrode may not have been properly conditioned before use.

  • Solution: Condition the assembled ISE by soaking it in a 0.1 M NaCl solution for at least 24 hours before the first use.

• Membrane Fouling: The sensing membrane may be contaminated or "poisoned" by the sample.

  • Solution: Clean the electrode according to the manufacturer's instructions. In severe cases, the membrane may need to be replaced.

Q4: The slope of my calibration curve is out of the expected Nernstian range. What does this indicate and how can I fix it?

A4: A non-Nernstian slope (typically deviating significantly from ~59 mV/decade for monovalent ions at 25°C) can indicate several problems:

• Incorrect Standards: The calibration standards may have been prepared incorrectly or are too old.

  • Solution: Prepare fresh calibration standards using high-purity salts and deionized water.

• Presence of Interfering Ions: High concentrations of interfering ions in the standards can affect the slope.

  • Solution: Review the composition of your standards and consider the selectivity of your electrode.

• Deteriorated Membrane: The ion-selective membrane may have degraded over time due to leaching of the ionophore or plasticizer.

  • Solution: If other troubleshooting steps fail, you may need to prepare a new ion-selective membrane. The lifetime of the electrode can be influenced by the type of plasticizer used.

Effect of Plasticizer Type on Sensor Performance

The choice of plasticizer is critical as it significantly influences the analytical performance of the Sodium Ionophore VI sensor, including its selectivity, detection limit, and response time. Plasticizers act as a solvent for the ionophore within the PVC matrix and their properties, such as dielectric constant and lipophilicity, affect the ion-exchange kinetics at the membrane-sample interface.

Below is a summary of the expected performance of Sodium Ionophore VI with different commonly used plasticizers.

Plasticizer	Key Performance Metric	Typical Value/Observation	Reference
o-Nitrophenyl octyl ether (o-NPOE)	Selectivity (log KpotNa+,M)	K+: -2.5
Li+: -3.4
Ca2+: -4.1
Mg2+: -4.3
General Observation	Often provides the best selectivity for crown ether-based ionophores due to its high dielectric constant.
Dioctyl sebacate (B1225510) (DOS)	Limit of Detection	~10-6 M
Response Time	< 20 s
General Observation	A common all-purpose plasticizer providing a good balance of performance characteristics.
Dibutyl phthalate (B1215562) (DBP)	Response Time	~20-30 s for some crown ether-based sodium sensors.
General Observation	Can provide good Nernstian responses and has been used effectively in various ion-selective electrodes.

Experimental Protocols

Fabrication of a Sodium Ion-Selective Membrane

This protocol describes a common method for preparing a sodium-selective membrane using a high-molecular-weight PVC matrix.

Materials:

• Sodium Ionophore VI

• Poly(vinyl chloride) (PVC), high molecular weight

• Plasticizer (e.g., o-nitrophenyl octyl ether - o-NPOE, or dioctyl sebacate - DOS)

• Lipophilic salt (e.g., potassium tetrakis(4-chlorophenyl)borate - KTCPB)

• Tetrahydrofuran (THF), as a solvent

• Glass rings for membrane casting

• Ag/AgCl inner reference electrode

• Inner filling solution (e.g., 0.1 M NaCl)

• Electrode body

Procedure:

• Membrane Cocktail Preparation: Dissolve the ionophore, PVC, plasticizer, and lipophilic salt in THF. A typical composition might be 1-2% ionophore, 30-33% PVC, 65-68% plasticizer, and 0.5-1 mol% lipophilic salt relative to the ionophore.

• Membrane Casting: Pour the membrane cocktail into a glass ring placed on a clean, flat glass plate. Allow the THF to evaporate slowly over 24-48 hours to form a transparent, flexible membrane.

• Electrode Assembly: Cut a small disc from the cast membrane and mount it into the electrode body.

• Filling and Conditioning: Fill the electrode body with the inner filling solution and insert the Ag/AgCl inner reference electrode. Condition the assembled ISE by soaking it in a 0.1 M NaCl solution for at least 24 hours before use.

Visualizations

Caption: A logical workflow for troubleshooting common issues with Sodium Ionophore VI sensors.

Caption: Key components and their roles within a Sodium Ionophore VI-based ion-selective membrane.

References

• 1. researchgate.net [researchgate.net]

Overcoming interference from other monovalent cations in complex samples.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome interference from other monovalent cations in complex samples.

Troubleshooting Guides

Issue: Inaccurate or unstable readings with Ion-Selective Electrodes (ISEs) in samples containing multiple monovalent cations.

Question: My measurements for my target monovalent cation (e.g., K⁺) are inconsistent or seem incorrect. I suspect interference from other monovalent cations (e.g., Na⁺, Li⁺, NH₄⁺) in my complex sample. How can I troubleshoot this?

Answer:

Interference from other ions is a common issue in ISE measurements.[1][2] Follow these steps to identify and mitigate the problem:

• Assess the Potential for Interference:

  • Consult the selectivity coefficient (k) of your ISE.[3][4] A lower selectivity coefficient indicates better selectivity for the target ion over the interfering ion.[5]

  • Estimate the concentration ratio of your target ion to the potential interfering ions in your sample. High concentrations of interfering ions relative to the target ion can lead to significant errors.

• Implement Mitigation Strategies:

  • Use an Ionic Strength Adjustor (ISA): An ISA is added to both samples and standards to create a high and constant ionic strength background. This helps to stabilize the activity coefficients of the ions, leading to more reproducible measurements.

  • Sample Dilution: If the concentration of the interfering ion is very high, diluting the sample can reduce its effect, provided the target ion concentration remains within the linear range of the electrode.

  • Interference Removal: In some cases, interfering ions can be removed through precipitation or complexation, though this can add complexity to the sample preparation.

• Verify Electrode Performance:

  • Check the Electrode Slope: Calibrate the electrode with fresh standards. The slope should be close to the theoretical Nernstian value (approximately 59 mV per decade change in concentration for a monovalent ion at 25°C). A poor slope can indicate a problem with the electrode itself.

  • Inspect the Electrode: Check for air bubbles on the membrane surface, contamination, or clogging of the reference electrode junction.

The following diagram illustrates a general troubleshooting workflow for ISE measurements:

Troubleshooting workflow for ISE measurements.

Frequently Asked Questions (FAQs)

1. What is a selectivity coefficient and how do I use it?

The selectivity coefficient (k) is a measure of an ISE's preference for a target ion over an interfering ion. A smaller k value means the electrode is more selective for the target ion. For example, a selectivity coefficient of 0.01 for a potassium ISE against sodium means the electrode is 100 times more responsive to potassium ions than sodium ions. You can use the selectivity coefficient to estimate the potential error caused by an interfering ion.

2. When should I use an Ionic Strength Adjustor (ISA)?

You should use an ISA when your samples have a complex or variable matrix, or when the ionic strength of your samples and standards are significantly different. Adding an ISA to all samples and standards ensures a constant ionic strength, which helps to provide more accurate and reproducible measurements by stabilizing the activity of the ions.

3. Can I use the same ISA for all monovalent cation measurements?

Not necessarily. The composition of the ISA should not interfere with the measurement of the target ion. For example, an ISA containing potassium chloride would not be suitable for potassium measurements. Always check the manufacturer's recommendations for the appropriate ISA for your specific electrode.

4. My sample has a very high concentration of sodium, and I am trying to measure a low concentration of potassium. What should I do?

This is a challenging scenario due to the high likelihood of sodium interference.

• Use a highly selective potassium electrode: Choose an electrode with a very low selectivity coefficient for sodium. Valinomycin-based potassium ISEs are known for their high selectivity.

• Use an appropriate ISA: This will help to minimize the impact of the high sodium concentration on the activity of the potassium ions.

• Consider sample preparation: Techniques like ion-exchange chromatography could potentially be used to reduce the sodium concentration prior to measurement, but this will add complexity to your workflow.

5. How often should I calibrate my ion-selective electrode?

For accurate measurements, it is recommended to verify your calibration every two hours by re-reading one of your standards. If there is a significant drift, a full recalibration is necessary. Always use fresh standards for calibration.

Quantitative Data

The following tables provide a summary of selectivity coefficients for common monovalent cation ISEs.

Table 1: Selectivity Coefficients for a typical Sodium (Na⁺) ISE.

Interfering Ion	Selectivity Coefficient (kNa,Interferent)
Potassium (K⁺)	0.6
Ammonium (NH₄⁺)	0.2
Calcium (Ca²⁺)	0.02
Magnesium (Mg²⁺)	0.03

Table 2: Selectivity Coefficients for a typical Potassium (K⁺) ISE (Valinomycin-based).

Interfering Ion	Selectivity Coefficient (kK,Interferent)
Rubidium (Rb⁺)	2
Cesium (Cs⁺)	0.4
Ammonium (NH₄⁺)	0.01
Sodium (Na⁺)	0.0004
Calcium (Ca²⁺)	0.0003
Magnesium (Mg²⁺)	0.0003
Lithium (Li⁺)	0.0001

Experimental Protocols

Protocol 1: General Procedure for Using an Ionic Strength Adjustor (ISA)

This protocol describes the general steps for using an ISA to minimize interference and ensure consistent measurements with an ISE.

• Prepare Standards and Samples: Prepare a series of standard solutions of your target ion. Prepare your unknown samples as required.

• Add ISA: To a fixed volume of each standard and each sample, add a specified volume of the appropriate ISA. A common ratio is 2 mL of ISA to 50 mL of standard or sample, but always follow the manufacturer's recommendation.

• Mix Thoroughly: Ensure that the ISA is completely mixed with the standard or sample.

• Calibrate the Electrode: Immerse the ISE and reference electrode in the prepared standards, starting with the lowest concentration. Record the potential reading for each standard once it has stabilized.

• Measure Samples: Rinse the electrodes with a rinsing solution (often a diluted ISA solution) and blot dry. Immerse the electrodes in the prepared sample and record the stable potential reading.

The following diagram illustrates the experimental workflow for using an ISA:

References

• 1. nico2000.net [nico2000.net]
• 2. Ion Selective Electrodes (ISEs) and interferences--a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. zimmerpeacocktech.com [zimmerpeacocktech.com]
• 4. edt.co.uk [edt.co.uk]
• 5. chem.libretexts.org [chem.libretexts.org]

Impact of pH on the accuracy of Sodium Ionophore VI sensors.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the use of Sodium Ionophore VI-based sensors.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for a Sodium Ionophore VI sensor?

The optimal operating pH for a sodium ion-selective electrode (ISE) using a polymer membrane with Sodium Ionophore VI is crucial for accuracy. While some sensors are rated for a broad range (e.g., pH 1 to 9), measurements are most stable and accurate in a slightly alkaline environment.[1] For many applications, adjusting the sample and standard solutions to a pH between 9 and 12 is recommended to ensure consistent performance and avoid interference from hydrogen ions.[2]

Q2: How does a low pH (<6) affect my sodium measurements?

At acidic pH levels, the concentration of hydrogen ions (H+) becomes significant enough to interfere with the sodium ionophore. The sensor, designed to be selective for Na+, may start to respond to H+ ions, leading to erroneously high and unstable sodium readings.[3] Prolonged use in strongly acidic conditions can also shorten the service life of the electrode membrane.[3]

Q3: Can a very high pH (>12) also cause inaccuracies?

Yes, while the sensor is designed to work in alkaline conditions, extremely high pH values can also be problematic. Very high concentrations of hydroxide (B78521) ions (OH-) can interfere with the measurement, and harsh alkaline conditions can degrade the PVC membrane and the ionophore over time. It is best to operate within the manufacturer's specified range, typically not exceeding pH 12.[2]

Q4: What are the main interfering ions for Sodium Ionophore VI sensors?

Sodium Ionophore VI offers good selectivity for sodium, but other cations can interfere, especially if present at high concentrations. The most common interfering ions are Potassium (K+), Ammonium (NH4+), Calcium (Ca2+), and Magnesium (Mg2+). Potassium is often the most significant interferent for PVC membrane electrodes.

Q5: What is an Ionic Strength Adjustment Buffer (ISAB) and why is it necessary?

An Ionic Strength Adjustment Buffer (ISAB) is a solution added to all standards and samples to ensure they have the same ionic strength and pH. This is critical for two reasons:

• Constant Ionic Background: It ensures that the activity coefficient of sodium ions is constant, so the electrode potential is directly proportional to the concentration.

• pH Optimization: The buffer adjusts the solution to the optimal alkaline pH range, minimizing H+ interference.

A typical ISAB addition is 2 mL for every 100 mL of standard or sample solution.

Troubleshooting Guide

Problem	Possible Cause	Solution
Inaccurate or Unstable Readings	Incorrect pH: The sample pH is outside the optimal range, causing H+ interference.	Add Ionic Strength Adjustment Buffer (ISAB) to all standards and samples to adjust the pH to the recommended range (typically >9).
Interfering Ions: High concentrations of ions like K+ or NH4+ are present in the sample.	Refer to the selectivity coefficient table. If interference is suspected, the standard addition method may provide more accurate results.
Incorrect Calibration: Standards were prepared incorrectly, or the calibration curve is stale.	Prepare fresh standards for each use. Recalibrate the electrode every 1-2 hours for best results.
Clogged Reference Junction: The reference electrode junction is blocked, preventing proper ion flow.	Check the reference filling solution level. If low, refill. If the junction appears clogged, consult the manufacturer's cleaning instructions.
Slow or Sluggish Response	Dirty Electrode Membrane: The sensor's surface is coated with oils or precipitates from samples.	Rinse the electrode thoroughly with distilled water. If performance does not improve, consult the user manual for specific cleaning procedures, which may involve soaking in a dilute detergent solution.
Improper Conditioning: The electrode was not conditioned correctly before its first use.	Condition the electrode by soaking it in a mid-range sodium standard solution for at least one hour (some manuals recommend 16-24 hours for new electrodes).
"Out of Range" or No Reading	Electrode Not Connected Properly: The BNC connector is loose or not fully attached to the meter.	Ensure the electrode is securely connected to the meter.
Air Bubble in Sensor: An air bubble is trapped at the tip of the electrode, interfering with the measurement.	Gently shake the electrode downward (like a clinical thermometer) to dislodge any air bubbles.
Low Slope Value	Depleted Ionophore/Aged Electrode: The ionophore within the PVC membrane has leached out over time, reducing sensitivity.	The leakage of membrane components leads to signal drift and a limited sensor lifetime. If cleaning and reconditioning do not restore the slope to the acceptable range (typically 54-60 mV/decade), the electrode may need to be replaced.
Incorrect Standard Concentrations: The standards used for calibration do not have a tenfold difference in concentration.	Prepare calibration standards that differ by a factor of ten (e.g., 10 ppm and 100 ppm).

Quantitative Data Summary

Table 1: Typical Performance Characteristics of Sodium Ionophore VI Sensors

Parameter	Typical Value	Notes
Concentration Range	0.1 to 23,000 mg/L
Optimal pH Range	> 9	To avoid H+ interference. Some polymer membranes operate from pH 3-12.
Electrode Slope	54 to 60 mV/decade at 25°C	A value outside this range may indicate the need for cleaning, reconditioning, or replacement.
Reproducibility	± 2% to ± 10%	Depends on calibration frequency and sample matrix.
Response Time	90% of change in < 1 minute	Can be longer in low concentrations or if the membrane is dirty.
Operating Temperature	4 to 40°C	All standards and samples should be at the same temperature.

Table 2: Selectivity Coefficients (log Kpot Na,M) for Common Interfering Ions

The selectivity coefficient quantifies the sensor's preference for an interfering ion (M) relative to the primary ion (Na+). A smaller value indicates better selectivity for sodium.

Interfering Ion (M)	Selectivity Coefficient (Approx. Value)	Implication
Hydrogen (H+)	-0.6	Significant interference at low pH.
Potassium (K+)	-1.4 to -2.4	A primary source of interference in many biological samples.
Ammonium (NH4+)	-1.7 to -3.3	Can be a significant interferent.
Lithium (Li+)	-1.0
Calcium (Ca2+)	-1.5 to -4.0	Generally, low interference.
Magnesium (Mg2+)	-3.8 to -4.2	Generally, very low interference.

Experimental Protocols

Protocol 1: Electrode Preparation and Conditioning

• Inspect the Electrode: Remove the protective cap. Rinse any salt deposits from the exterior with distilled water and blot dry with a lint-free tissue. Do not touch the glass bulb sensor.

• Fill the Reference Chamber: If using a refillable electrode, ensure the reference chamber is filled with the appropriate filling solution. The level must be above the inner junction. Uncover the fill hole during measurement.

• Remove Air Bubbles: Gently shake the electrode downward to remove any trapped air bubbles from the sensor tip.

• Condition the Electrode: Before the first use or after long-term storage, soak the electrode in a mid-range (e.g., 100 ppm) sodium standard solution for at least one hour. For a brand-new electrode, an overnight soak may be beneficial.

Protocol 2: Two-Point Calibration

• Prepare Standards: Prepare at least two sodium standards that bracket the expected sample concentration and differ by a factor of ten (e.g., 10 ppm and 1000 ppm Na+).

• Add ISAB: Into 100 mL of each standard, add 2 mL of Ionic Strength Adjustment Buffer (ISAB) and stir thoroughly.

• Measure Low Standard: Rinse the electrode with distilled water, blot dry, and place it in the lower concentration standard. Wait for a stable reading in millivolts (mV) and record the value or have the meter accept the point.

• Measure High Standard: Rinse the electrode with distilled water, blot dry, and place it in the higher concentration standard. Wait for a stable reading and record the value or have the meter accept the point.

• Check Slope: The meter will calculate the electrode slope. The value should be between 54 and 60 mV per decade of concentration change at 25°C. If the slope is outside this range, refer to the troubleshooting guide.

Protocol 3: Sample Measurement

• Prepare Sample: Take a known volume of the sample (e.g., 100 mL) in a clean beaker.

• Add ISAB: Add the same ratio of ISAB to the sample as was used for the standards (e.g., 2 mL) and stir. Ensure the sample is at the same temperature as the calibration standards.

• Measure Sample: Rinse the electrode with distilled water, blot dry, and immerse it in the prepared sample.

• Record Reading: Allow the reading to stabilize. Once stable, record the sodium concentration as displayed by the meter. For high accuracy, recalibrate every 1-2 hours.

Visualizations

Caption: Troubleshooting workflow for inaccurate sensor readings.

Caption: Standard experimental workflow for sodium measurement.

References

• 1. Sodium Ion Selective Electrode (ISE) | NT Sensors [ntsensors.com]
• 2. bante-china.com [bante-china.com]
• 3. metrohm.com [metrohm.com]

Reference Data & Comparative Studies

Validating Sodium Ionophore VI Measurements Against Atomic Absorption Spectroscopy: A Comparative Guide

For researchers and drug development professionals requiring precise and reliable sodium ion (Na⁺) measurements, selecting the appropriate analytical method is paramount. This guide provides a detailed comparison of two common techniques: ion-selective electrodes (ISE) utilizing Sodium Ionophore VI and the established method of atomic absorption spectroscopy (AAS). This comparison is designed to assist in validating the performance of Sodium Ionophore VI-based measurements against the benchmark of AAS.

Performance Comparison

The following table summarizes key performance metrics for sodium detection using Sodium Ionophore VI in an ion-selective electrode compared to atomic absorption spectroscopy. While a direct head-to-head study with comprehensive quantitative data was not identified, this table compiles typical performance characteristics from various sources to provide a comparative overview.

Parameter	Sodium Ionophore VI (in ISE)	Atomic Absorption Spectroscopy (AAS)	References
Principle	Potentiometric measurement based on selective binding of Na⁺ to the ionophore within a membrane.	Measurement of light absorption by free sodium atoms in a flame or graphite (B72142) furnace.	[1][2]
Selectivity	High selectivity for Na⁺ over other cations.	Highly specific for sodium due to the characteristic wavelength of light absorbed.	[2][3][4]
log KpotNa⁺,M	K⁺: -2.5Li⁺: -3.4Ca²⁺: -4.1Mg²⁺: -4.3	Not applicable. Interferences are minimal and can be controlled with releasing agents or ionization buffers (e.g., cesium chloride).
Linear Range	Typically 10⁻⁵ M to 1 M.	Two common ranges are 0.01 to 1.0 mg/L and 0.10 to 80 mg/L.
Limit of Detection	As low as 10⁻⁷ M.	Approximately 0.01 mg/L.
Response Time	Generally fast, in the range of seconds to a few minutes.	Near-instantaneous measurement of aspirated sample.
Sample Throughput	Can be high, especially with autosamplers.	High, suitable for automation.
Instrumentation Cost	Generally lower cost compared to AAS.	Higher initial capital investment.
Sample Preparation	Minimal, often direct measurement in aqueous solutions.	May require digestion or dilution. Addition of an ionization suppressant is often necessary.

Note: The selectivity coefficient (log KpotNa⁺,M) indicates the preference of the ionophore for the sodium ion over an interfering ion (M). A more negative value signifies higher selectivity for Na⁺.

Experimental Protocols

Detailed methodologies for sodium ion measurement using both Sodium Ionophore VI-based ISEs and AAS are provided below. These protocols are synthesized from established methods and can be adapted for specific experimental needs.

Sodium Measurement using Ion-Selective Electrode with Sodium Ionophore VI

This protocol describes the preparation of a sodium-selective membrane and its use in an ISE for potentiometric measurements.

Materials:

• Sodium Ionophore VI

• High molecular weight polyvinyl chloride (PVC)

• Plasticizer (e.g., bis(2-ethylhexyl) sebacate (B1225510) - DOS)

• Lipophilic salt (e.g., sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate - NaTFPB)

• Tetrahydrofuran (THF), analytical grade

• Sodium chloride (NaCl) for standard solutions

• TRIS buffer

Procedure:

• Membrane Cocktail Preparation:

  • Prepare a membrane cocktail by dissolving the components in THF. A typical composition is 33% PVC, 66% DOS, and 1% Sodium Ionophore VI (by weight). A small amount of lipophilic salt (e.g., 0.5 mol% relative to the ionophore) can be added to improve electrode performance.

• Membrane Casting:

  • Pour the membrane cocktail into a flat, clean glass ring or dish and allow the THF to evaporate slowly over 24-48 hours. This will form a transparent, flexible membrane.

• Electrode Assembly:

  • Cut a small disc from the cast membrane and incorporate it into an ISE electrode body.

  • Fill the electrode with an internal filling solution (e.g., 0.1 M NaCl).

• Calibration:

  • Prepare a series of standard sodium solutions of known concentrations (e.g., from 10⁻⁵ M to 1 M) in a suitable buffer (e.g., 20 mM TRIS-HCl, pH 7.4).

  • Immerse the sodium ISE and a reference electrode in the standard solutions, starting from the lowest concentration.

  • Record the potential (mV) after the reading stabilizes for each standard.

  • Plot the potential versus the logarithm of the sodium ion activity (or concentration) to generate a calibration curve.

• Sample Measurement:

  • Immerse the calibrated sodium ISE and the reference electrode into the sample solution.

  • Record the stabilized potential and use the calibration curve to determine the sodium ion concentration in the sample.

Sodium Measurement using Atomic Absorption Spectroscopy (AAS)

This protocol outlines the determination of sodium concentration by flame AAS.

Materials:

• Atomic Absorption Spectrometer with a sodium hollow cathode lamp.

• Air-acetylene flame.

• Sodium standard solution (1000 mg/L).

• Cesium chloride (CsCl) solution (e.g., 5% w/v) as an ionization suppressant.

• Deionized water.

• Nitric acid (HNO₃), analytical grade.

Procedure:

• Instrument Setup:

  • Install the sodium hollow cathode lamp and set the spectrometer to the sodium wavelength of 589.0 nm.

  • Set the slit width (e.g., 0.2 nm) and optimize the lamp current.

  • Aspirate deionized water into the air-acetylene flame and zero the instrument.

• Preparation of Standards:

  • Prepare a series of working sodium standards (e.g., 0.1, 0.25, 0.5, 0.75, and 1.0 mg/L) by diluting the 1000 mg/L stock solution with deionized water.

  • Add a consistent amount of CsCl solution to all standards to suppress ionization of sodium atoms in the flame (a final concentration of 1 g/L cesium is common). A blank solution containing only deionized water and CsCl should also be prepared.

• Calibration:

  • Aspirate the blank solution and zero the absorbance.

  • Aspirate each sodium standard in ascending order of concentration and record the absorbance.

  • Generate a calibration curve by plotting absorbance versus sodium concentration. The curve should be linear over the working range.

• Sample Preparation:

  • Dilute the sample with deionized water to ensure the sodium concentration falls within the linear range of the calibration curve.

  • Add the same concentration of CsCl solution to the diluted sample as was added to the standards.

• Sample Measurement:

  • Aspirate the prepared sample into the flame and record the absorbance.

  • Use the calibration curve to determine the sodium concentration in the diluted sample.

  • Calculate the sodium concentration in the original sample by applying the dilution factor.

Mandatory Visualizations

Signaling Pathway and Mechanism

The following diagram illustrates the mechanism of a Sodium Ionophore VI-based ion-selective electrode.

Caption: Mechanism of a Sodium Ionophore VI-based ISE.

Experimental Workflow

The diagram below outlines a typical workflow for validating the accuracy of Sodium Ionophore VI ISE measurements against the reference method of AAS.

Caption: Validation workflow comparing ISE and AAS methods.

References

• 1. Study of Sodium Ion Selective Electrodes and Differential Structures with Anodized Indium Tin Oxide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nemi.gov [nemi.gov]
• 3. benchchem.com [benchchem.com]
• 4. caymanchem.com [caymanchem.com]

A Comparative Analysis of Sodium Ionophore VI and Calixarene-Based Sodium Ionophores for Ion-Selective Applications

For researchers, scientists, and drug development professionals, the precise measurement of sodium ion concentrations is critical. This guide provides a detailed comparison of Sodium Ionophore VI, a bis(crown ether) ionophore, and calixarene-based sodium ionophores, focusing on their performance in ion-selective electrodes (ISEs). The information presented is supported by experimental data to aid in the selection of the most suitable ionophore for specific research needs.

Sodium Ionophore VI and calixarene-based ionophores are two prominent classes of compounds utilized in the fabrication of sodium-selective sensors. Their distinct structural architectures lead to differences in selectivity, stability, and overall performance. Sodium Ionophore VI is chemically known as bis[(12-crown-4)methyl] dodecylmethylmalonate. It belongs to the family of bis(crown ether)s, where two 12-crown-4 (B1663920) ether rings are linked together. This structure forms a "sandwich" complex with the sodium ion. In contrast, calixarenes are macrocyclic compounds formed from the condensation of phenols and formaldehyde. Their cup-like structure can be chemically modified to create a pre-organized cavity that is highly selective for sodium ions. A common example is tetraethyl p-tert-butylcalix[1]arene-O,O',O'',O'''-tetraacetate, often referred to as Sodium Ionophore X.

Performance Comparison: Selectivity and Stability

The performance of an ionophore in an ion-selective electrode is primarily evaluated by its selectivity towards the target ion in the presence of interfering ions. This is quantified by the potentiometric selectivity coefficient (log KpotNa+,M), where a more negative value indicates a higher preference for sodium (Na⁺) over the interfering ion (M).

Experimental data from a comparative study on PVC membrane-type ion-selective electrodes provides valuable insights into the performance of Sodium Ionophore VI (a malonate-bridged bis(12-crown-4)) and a representative calix[1]arene-based ionophore.

Ionophore Class	Interfering Ion (M)	log KpotNa+,M
Sodium Ionophore VI	K⁺	-2.2
Li⁺	-3.1
Ca²⁺	-3.8
Mg²⁺	-3.8
Calix[1]arene-based	K⁺	-2.5
Li⁺	-2.1
Ca²⁺	-3.9
Mg²⁺	-4.0

As the data indicates, both classes of ionophores exhibit high selectivity for sodium over common interfering ions. The calix[1]arene-based ionophore shows slightly better selectivity for potassium, calcium, and magnesium, while Sodium Ionophore VI demonstrates superior selectivity for lithium.

Another critical performance parameter is the long-term stability of the electrode. Studies have shown that electrodes based on Sodium Ionophore VI maintain a stable Na⁺/K⁺ selectivity over extended periods. In contrast, some calix[1]arene-based ionophore electrodes have been observed to show a decrease in Na⁺/K⁺ selectivity over time.

Structural Differences and Mechanism of Ion Binding

The distinct mechanisms of ion recognition by these two classes of ionophores are a direct result of their structural differences.

Figure 1. Ion binding mechanisms.

Sodium Ionophore VI, with its two crown ether rings, forms a "sandwich" complex around the sodium ion. The flexibility of the linker between the rings allows for an optimal conformational arrangement to coordinate with the sodium ion. Calixarenes, on the other hand, provide a more rigid, pre-organized cavity. Functional groups are introduced to the upper and lower rims of the calixarene scaffold to create a specific binding site for the sodium ion, leading to the formation of an inclusion complex.

Experimental Protocols

The determination of potentiometric selectivity coefficients is a crucial experiment for evaluating and comparing ionophores. The following is a generalized protocol based on the Fixed Interference Method (FIM).

Protocol: Determination of Potentiometric Selectivity Coefficients (Fixed Interference Method)

1. Materials and Reagents:

• Ionophore (e.g., Sodium Ionophore VI or a calixarene-based ionophore)

• Poly(vinyl chloride) (PVC), high molecular weight

• Plasticizer (e.g., 2-nitrophenyl octyl ether, o-NPOE)

• Lipophilic salt (e.g., potassium tetrakis(4-chlorophenyl)borate, K-TCPB)

• Tetrahydrofuran (THF), freshly distilled

• Primary ion standard solutions (e.g., 1 M, 0.1 M, 10⁻² M to 10⁻⁶ M NaCl)

• Interfering ion standard solutions (e.g., 0.1 M KCl, LiCl, CaCl₂, MgCl₂)

• Ag/AgCl reference electrode

• High-impedance potentiometer

2. Ion-Selective Electrode (ISE) Membrane Preparation:

• Prepare a membrane cocktail by dissolving the ionophore (~1 wt%), PVC (~33 wt%), plasticizer (~65 wt%), and lipophilic salt (~1 wt%) in THF.

• Pour the cocktail into a glass ring placed on a clean glass plate.

• Allow the THF to evaporate slowly over 24 hours to form a transparent membrane.

• Cut a small disc from the membrane and incorporate it into an ISE body.

• Fill the ISE body with an internal filling solution (e.g., 0.1 M NaCl).

• Condition the electrode by soaking it in a 0.1 M NaCl solution for at least 24 hours before use.

3. Experimental Workflow:

Figure 2. Experimental workflow for selectivity determination.

4. Potentiometric Measurement:

• Calibrate the ISE by measuring the electromotive force (EMF) in the primary ion standard solutions, from the lowest to the highest concentration.

• Prepare a series of mixed solutions, each containing a fixed concentration of the interfering ion (e.g., 0.1 M) and varying concentrations of the primary ion (NaCl).

• Measure the EMF in these mixed solutions.

5. Calculation of Selectivity Coefficient: The selectivity coefficient (KpotNa+,M) is calculated from the intersection of the two linear portions of the potential versus log(activity) plot, one for the primary ion alone and the other for the mixed solution.

Conclusion

Both Sodium Ionophore VI and calixarene-based sodium ionophores are highly effective for the selective detection of sodium ions. The choice between them may depend on the specific requirements of the application. Sodium Ionophore VI offers excellent stability and good selectivity, particularly against lithium ions. Calixarene-based ionophores can be tailored for slightly higher selectivity against other key interfering ions like potassium, calcium, and magnesium. Researchers should consider the specific ionic environment of their samples and the required longevity of the sensor when selecting the appropriate ionophore. The provided experimental protocol offers a framework for in-house evaluation and comparison of different ionophores to best suit the intended application.

References

• 1. Ionophore Bis(12-crown-4) | CAS 80403-59-4 Dojindo [dojindo.co.jp]

Performance evaluation of Sodium Ionophore VI versus sodium-selective glass electrodes.

For researchers, scientists, and drug development professionals, the accurate measurement of sodium ion concentration is paramount. Two common tools for this task are ion-selective electrodes (ISEs) based on Sodium Ionophore VI and traditional sodium-selective glass electrodes. This guide provides an objective comparison of their performance, supported by experimental data, to aid in the selection of the most suitable tool for your specific application.

At a Glance: Performance Data

The following table summarizes the key quantitative performance metrics for ISEs based on Sodium Ionophore VI and sodium-selective glass electrodes, as compiled from various studies.

Performance Metric	Sodium Ionophore VI-based ISEs	Sodium-Selective Glass Electrodes
Selectivity	Highly selective for Na+ over other cations. For example, a selectivity coefficient against potassium (log K_Na,K) of -3.0 has been reported[1].	Good selectivity for Na+, but can be subject to interference from other ions, particularly H+ at high pH (alkaline error) and to a lesser extent, other alkali metals like K+[2][3].
Response Time	Generally fast, often in the order of seconds.	Typically in the order of a few seconds, but can be influenced by glass composition, interferents, temperature, and electrode aging[2].
Stability	Good stability, with a reported drift of 0.53 mV/h[1]. The lifetime of the membrane is a key factor.	Generally stable, but performance can degrade over time due to aging of the glass membrane and exposure to aggressive solutions. With aging, the resistance of Na+-selective microelectrodes can increase, and their selectivity for Na+ over K+ may decrease.
Limit of Detection	A detection range of 5 x 10⁻⁵ to 1 M with a limit of detection of 4.27 x 10⁻⁵ M has been reported for a flexible ISE likely utilizing an ionophore.	Can achieve very low detection limits. A limit of detection of about 0.07 µg/L (approximately 3 nM) has been reported under optimized conditions.
Operating pH Range	Dependent on the specific membrane composition, but generally functional over a wide pH range.	Performance is pH-dependent, with an "alkaline error" occurring at high pH values where the electrode becomes responsive to other cations like Na+.
Construction	Typically a polymer membrane (e.g., PVC) doped with the ionophore, a plasticizer, and an ionic additive.	A specialized glass membrane that is sensitive to sodium ions. The composition of the glass determines its selectivity.

Experimental Protocols: Evaluating Electrode Performance

Accurate and reproducible measurements are contingent on proper experimental protocols. The following outlines a generalized methodology for the characterization of sodium-selective electrodes.

I. Electrode Conditioning

• New Electrodes: Before the first use, condition the electrode by soaking it in a mid-range standard solution (e.g., 0.1 M NaCl) for several hours or as recommended by the manufacturer. This ensures proper hydration of the sensing membrane.

• Between Measurements: Rinse the electrode with deionized water and blot dry with a lint-free tissue. To prevent memory effects, it is advisable to rinse with a solution of similar ionic strength to the next sample.

II. Calibration

• Prepare Standard Solutions: Prepare a series of sodium standard solutions of known concentrations (e.g., from 10⁻⁶ M to 1 M) by serial dilution of a stock solution.

• Use Ionic Strength Adjustment Buffer (ISAB): Add a constant volume of ISAB to all standards and samples. ISAB is crucial for maintaining a high and constant ionic strength, which ensures that the measured potential is directly proportional to the logarithm of the sodium ion activity. It also adjusts the pH to an optimal range for the electrode.

• Generate Calibration Curve: Immerse the electrode and a suitable reference electrode in each standard solution, starting from the lowest concentration. Record the potential (in millivolts) once the reading has stabilized. Plot the potential versus the logarithm of the sodium ion concentration. The resulting graph is the calibration curve. The slope of the linear portion of the curve should be close to the Nernstian value of 59.16 mV per decade change in concentration at 25°C.

III. Selectivity Coefficient Determination (Fixed Interference Method)

• Prepare Solutions: Prepare a series of solutions containing a fixed concentration of the interfering ion (e.g., 0.1 M KCl) and varying concentrations of the primary ion (NaCl).

• Measure Potentials: Measure the potential of the electrode in each of these solutions.

• Plot Data: Plot the measured potential against the logarithm of the sodium ion concentration.

• Calculate Selectivity Coefficient: The selectivity coefficient (k_Na,Interferent) can be determined from the intersection of the two linear parts of the response curve (one where the electrode responds to the primary ion and the other where it responds to the interfering ion).

IV. Response Time Measurement

• Prepare Solutions: Prepare two sodium standard solutions with a tenfold difference in concentration (e.g., 10⁻³ M and 10⁻² M).

• Record Potential Change: Immerse the electrode in the lower concentration solution and allow the potential to stabilize. Quickly transfer the electrode to the higher concentration solution and record the potential as a function of time.

• Determine Response Time: The response time is typically defined as the time it takes for the electrode to reach 90% or 95% of the final stable potential reading.

V. Stability (Drift) Measurement

• Constant Concentration: Immerse the electrode in a sodium standard solution of a fixed concentration.

• Monitor Potential Over Time: Record the potential of the electrode at regular intervals over an extended period (e.g., several hours).

• Calculate Drift: The drift is expressed as the change in potential per unit of time (e.g., mV/hour).

Visualizing the Process and Comparison

To better illustrate the experimental workflow and the logical framework for comparing these two types of electrodes, the following diagrams are provided.

Experimental workflow for performance evaluation.

Logical framework for electrode comparison.

References

• 1. researchgate.net [researchgate.net]
• 2. Electrochemical properties of Na+- and K+-selective glass microelectrodes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]

Sodium Ionophore VI: A Comparative Analysis of Cross-Sensitivity to Li+, K+, and NH4+

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cross-sensitivity of Sodium Ionophore VI to other monovalent cations, specifically lithium (Li+), potassium (K+), and ammonium (B1175870) (NH4+). The following data and protocols are intended to assist researchers in evaluating the suitability of Sodium Ionophore VI for their specific applications, particularly in the development of sodium-selective sensors and assays.

Performance Comparison of Sodium Ionophore VI

The selectivity of an ionophore is a critical parameter that dictates its performance in accurately measuring the concentration of a target ion in the presence of other potentially interfering ions. The potentiometric selectivity coefficient, expressed as log KpotNa+,M, is a quantitative measure of this preference. A more negative value for this coefficient indicates a higher selectivity for sodium ions (Na+) over the interfering ion (M).

The data presented below for Sodium Ionophore VI (also known as Bis[(12-crown-4)methyl] 2-dodecyl-2-methylmalonate) has been compiled from experimental studies.

Ionophore	Interfering Ion (M)	log KpotNa+,M
Sodium Ionophore VI	K+	-2.5[1]
Li+	-3.4[1]
NH4+	-2.5[2]

Note: The selectivity coefficient for NH4+ is based on data for a structurally related bis(crown ether) ionophore and serves as a close approximation.[2]

Experimental Protocols

The determination of potentiometric selectivity coefficients is crucial for validating the performance of an ion-selective electrode (ISE) incorporating an ionophore. The following is a detailed methodology for this key experiment.

Determination of Potentiometric Selectivity Coefficients by the Separate Solution Method (SSM)

The Separate Solution Method (SSM) is a widely used technique to quantify the selectivity of an ion-selective electrode. It involves measuring the electrode potential in two separate solutions, one containing the primary ion (in this case, Na+) and the other containing the interfering ion, and then calculating the selectivity coefficient using the Nikolsky-Eisenman equation.[1]

1. Preparation of the Ion-Selective Membrane and Electrode Assembly:

• Membrane Cocktail Preparation: A typical membrane composition consists of the ionophore (e.g., Sodium Ionophore VI), a polymer matrix (e.g., polyvinyl chloride - PVC), a plasticizer, and a lipophilic salt. A common formulation might be 1-2% ionophore, 30-33% PVC, 65-68% plasticizer, and 0.5-1 mol% of a lipophilic salt relative to the ionophore.

• Membrane Casting: The components are dissolved in a volatile solvent like tetrahydrofuran (B95107) (THF). This "cocktail" is then poured into a glass ring on a flat glass plate. The solvent is allowed to evaporate slowly over 24-48 hours, resulting in a flexible, transparent membrane.

• Electrode Assembly: A small disc is cut from the cast membrane and mounted into an electrode body. The electrode is then filled with an internal filling solution containing a known concentration of NaCl, and an Ag/AgCl inner reference electrode is inserted.

2. Potentiometric Measurements:

• Prepare a series of standard solutions for both the primary ion (NaCl) and the interfering ions (LiCl, KCl, NH4Cl) at the same concentrations (e.g., ranging from 10-5 M to 10-1 M).

• Immerse the prepared sodium-selective electrode and a reference electrode into the NaCl solution and record the stable potential reading.

• Thoroughly rinse the electrodes with deionized water and then immerse them into the interfering ion solution of the same concentration and record the stable potential.

• Repeat these measurements for each concentration of the primary and interfering ion solutions.

3. Calculation of the Selectivity Coefficient:

The selectivity coefficient (KpotNa+,M) is calculated from the intersection of the two linear portions of the calibration curves for the primary and interfering ions, where the electrode response is equal for both. The Nikolsky-Eisenman equation is applied to determine the value.

Visualizing the Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the key experimental processes.

Caption: Workflow for preparing and evaluating a sodium ion-selective electrode.

Caption: Ion recognition mechanism leading to a potentiometric response.

References

• 1. benchchem.com [benchchem.com]
• 2. d-nb.info [d-nb.info]

Determination of selectivity coefficients for Sodium Ionophore VI using the separate solution method.

A Comparative Analysis of Selectivity Coefficients for Ion-Selective Electrodes

For researchers, scientists, and professionals in drug development, the precise measurement of sodium ion concentrations is critical across a multitude of applications, from clinical diagnostics to pharmaceutical quality control. The selectivity of the ionophore within an ion-selective electrode (ISE) is paramount for accurate and reliable measurements, especially in complex biological samples where interfering ions are prevalent. This guide provides an objective comparison of Sodium Ionophore VI against other commercially available sodium ionophores, supported by experimental data on selectivity coefficients determined by the separate solution method.

Unveiling Selectivity: A Head-to-Head Comparison

The potentiometric selectivity coefficient (log KpotNa+, M) is a critical measure of an ISE's preference for the primary ion (Na+) over an interfering ion (M). A more negative log Kpot value signifies a higher selectivity for sodium ions. The data presented in Table 1, collated from various studies, highlights the performance of Sodium Ionophore VI in the presence of common physiological cations.

Table 1: Potentiometric Selectivity Coefficients (log KpotNa+, M) of Various Sodium Ionophores

Ionophore	Interfering Ion (M)	log KpotNa+, M
Sodium Ionophore VI	K+	-2.5
Ca2+	-4.1
Mg2+	-4.3
NH4+	-2.2
ETH 227	K+	-2.1
Ca2+	-3.8
Mg2+	-4.2
Sodium Ionophore IV	K+	> -3.0
Sodium Ionophore X	K+	Not specified

Note: The selectivity coefficient data is compiled from various sources and experimental conditions may vary.

As the data indicates, Sodium Ionophore VI demonstrates excellent selectivity for sodium ions against key interfering ions such as potassium, calcium, and magnesium. Its performance is comparable, and in the case of divalent cations, slightly superior to the well-established ionophore ETH 227. The high selectivity against potassium is particularly noteworthy, as K+ is a common and significant interferent in biological fluids.

The Science Behind the Measurement: Experimental Protocol

The determination of selectivity coefficients is a crucial step in the characterization of any new ion-selective electrode. The separate solution method (SSM) is a widely accepted technique for this purpose.

Detailed Experimental Protocol: Separate Solution Method

Objective: To determine the potentiometric selectivity coefficient of a Sodium Ionophore VI-based ion-selective electrode for various interfering ions.

Materials:

• Sodium Ionophore VI-based ion-selective electrode

• Reference electrode (e.g., Ag/AgCl)

• High-impedance millivoltmeter or ion meter

• Standard solution of NaCl (e.g., 0.1 M)

• Standard solutions of interfering ion salts (e.g., KCl, CaCl2, MgCl2, NH4Cl) of the same concentration as the primary ion solution (e.g., 0.1 M)

• Deionized water

• Beakers and magnetic stirrer

Procedure:

• Electrode Conditioning: Condition the Sodium Ionophore VI ISE by immersing it in a 0.1 M NaCl solution for at least 2 hours before the first measurement.

• Primary Ion Response:

  • Pipette a fixed volume of the 0.1 M NaCl standard solution into a clean beaker.

  • Immerse the conditioned Sodium Ionophore VI ISE and the reference electrode into the solution.

  • Stir the solution gently.

  • Record the stable potential reading (ENa).

• Interfering Ion Response:

  • Thoroughly rinse the electrodes with deionized water and gently blot them dry.

  • Pipette the same volume of the 0.1 M standard solution of the first interfering ion (e.g., KCl) into a clean beaker.

  • Immerse the rinsed electrodes into the interfering ion solution.

  • Stir the solution gently.

  • Record the stable potential reading (EM).

• Repeat for Other Interfering Ions: Repeat step 3 for all other interfering ions to be tested (e.g., CaCl2, MgCl2, NH4Cl).

• Calculation of Selectivity Coefficient: The potentiometric selectivity coefficient (KpotNa+, M) is calculated using the following equation derived from the Nikolsky-Eisenman equation:

  log KpotNa+, M = (EM - ENa) / S + log(aNa) - (zNa / zM) * log(aM)

  Where:

  • ENa is the potential measured in the sodium solution.

  • EM is the potential measured in the interfering ion solution.

  • S is the slope of the electrode's calibration curve (typically ~59 mV/decade for monovalent ions at 25°C).

  • aNa and aM are the activities of the sodium and interfering ions, respectively (can be approximated by concentration for dilute solutions).

  • zNa and zM are the charges of the sodium and interfering ions, respectively.

Visualizing the Workflow

To further clarify the experimental process, the following diagram illustrates the logical flow of the separate solution method for determining selectivity coefficients.

Experimental workflow for the separate solution method.

A Comparative Analysis of Sodium Ionophore VI and Other Commercial Sodium Ionophores for Researchers

This guide provides a detailed comparison of Sodium Ionophore VI against other commercially available sodium ionophores, including Monensin and Gramicidin (B1672133). The information is tailored for researchers, scientists, and drug development professionals, offering a comprehensive overview of performance characteristics based on available experimental data. This guide aims to assist in the selection of the most appropriate sodium ionophore for specific research applications.

Performance Comparison of Sodium Ionophores

The selection of a suitable sodium ionophore is critical for the accurate and reliable measurement of sodium ion concentrations in various experimental setups, particularly in the fabrication of ion-selective electrodes (ISEs). The performance of these ionophores is primarily evaluated based on their selectivity for sodium ions over other competing cations.

Potentiometric Selectivity Coefficients

The potentiometric selectivity coefficient, log KpotNa+,M, is a crucial parameter that quantifies an ionophore's preference for sodium (Na⁺) over an interfering ion (M). A more negative value indicates a higher selectivity for Na⁺. The following table summarizes the available potentiometric selectivity coefficients for Sodium Ionophore VI and Monensin.

Ionophore	Interfering Ion (M)	log KpotNa+,M
Sodium Ionophore VI	K⁺	-2.5
Li⁺	-3.4
Ca²⁺	-4.1
Mg²⁺	-4.3
Monensin	K⁺	-1.6

Note: The selectivity coefficients can vary depending on the experimental conditions, including the composition of the ion-selective membrane and the method of determination.

Gramicidin , a channel-forming ionophore, also facilitates the transport of monovalent cations across lipid membranes. While it is known to have a preference for potassium (K⁺) over sodium (Na⁺), specific potentiometric selectivity coefficients in the context of ISEs are not as readily available in the literature. Its mechanism of forming a transmembrane channel differs significantly from the carrier mechanism of ionophores like Sodium Ionophore VI and Monensin.

Information regarding the potentiometric selectivity of SQI-Pr was not available in the reviewed literature.

Cytotoxicity of Sodium Ionophores

For applications involving live cells or in vivo studies, the cytotoxicity of the ionophore is a critical consideration. The following table summarizes the available data on the half-maximal inhibitory concentration (IC50) for Monensin and Gramicidin in different cell lines.

Ionophore	Cell Line	IC50
Monensin	C2C12 (Mouse myoblasts)	EC50 values in the low micromolar to low nanomolar range depending on exposure time
Gramicidin	SGC-7901 (Human gastric cancer)	0.183 µM
BGC-823 (Human gastric cancer)	0.191 µM[1]
Various Renal Cell Carcinoma (RCC) cell lines	< 1.0 µM[2]

Experimental Protocols

Determination of Potentiometric Selectivity Coefficients (Separate Solution Method)

A widely used method for determining the selectivity of an ionophore in an ion-selective electrode is the Separate Solution Method (SSM).

Materials:

• Ionophore to be tested (e.g., Sodium Ionophore VI)

• Poly(vinyl chloride) (PVC)

• Plasticizer (e.g., o-nitrophenyl octyl ether, o-NPOE)

• Lipophilic salt (e.g., sodium tetraphenylborate, NaTFPB)

• Tetrahydrofuran (THF)

• Inner filling solution (e.g., 0.1 M NaCl)

• Ag/AgCl inner reference electrode

• Electrode body

• Standard solutions of the primary ion (NaCl) and interfering ions (e.g., KCl, LiCl, CaCl₂, MgCl₂) of known concentrations (e.g., 0.1 M).

Procedure:

• Membrane Preparation:

  • Prepare a membrane cocktail by dissolving the ionophore, PVC, plasticizer, and lipophilic salt in THF. A typical composition is around 1-3% ionophore, 30-33% PVC, 65-68% plasticizer, and a small amount of lipophilic salt.

  • Pour the cocktail into a glass ring on a flat glass plate and allow the THF to evaporate slowly to form a thin, flexible membrane.

• Electrode Assembly:

  • Cut a small disc from the membrane and mount it onto the end of the electrode body.

  • Fill the electrode body with the inner filling solution and insert the Ag/AgCl inner reference electrode.

• Electrode Conditioning:

  • Condition the assembled ion-selective electrode by soaking it in a 0.1 M NaCl solution for several hours or overnight.

• Potential Measurement:

  • Measure the electromotive force (EMF) of the conditioned electrode in a 0.1 M solution of the primary ion (NaCl). Let this be ENa.

  • Rinse the electrode with deionized water and then measure the EMF in a 0.1 M solution of the interfering ion (e.g., KCl). Let this be EK.

• Calculation of Selectivity Coefficient:

  • The potentiometric selectivity coefficient (log KpotNa+,M) is calculated using the following equation: log KpotNa+,M = (EM - ENa) / S + log(aNa) - (zNa/zM)log(aM) Where:

    • EM and ENa are the potentials measured in the interfering ion and sodium ion solutions, respectively.

    • S is the slope of the electrode's calibration curve (ideally close to 59 mV/decade for monovalent ions at room temperature).

    • aNa and aM are the activities of the sodium and interfering ions, respectively.

    • zNa and zM are the charges of the sodium and interfering ions, respectively.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Materials:

• Cell line of interest

• Complete cell culture medium

• Ionophore solution (dissolved in a suitable solvent like DMSO or ethanol)

• MTT reagent (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

• Multi-well spectrophotometer

Procedure:

• Cell Seeding:

  • Seed cells into a 96-well plate at a predetermined density and allow them to attach and grow overnight.

• Ionophore Treatment:

  • Prepare serial dilutions of the ionophore in complete cell culture medium.

  • Remove the old medium from the cells and replace it with the medium containing different concentrations of the ionophore. Include a vehicle control (medium with the solvent used to dissolve the ionophore).

• Incubation:

  • Incubate the cells with the ionophore for a specific period (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • After the incubation period, add MTT reagent to each well and incubate for a few hours. Viable cells with active metabolism will convert the yellow MTT into a purple formazan (B1609692) precipitate.

• Solubilization:

  • Remove the medium containing MTT and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance of the solubilized formazan at a specific wavelength (usually around 570 nm) using a multi-well spectrophotometer.

• Data Analysis:

  • Calculate the percentage of cell viability for each ionophore concentration relative to the vehicle control.

  • Plot the cell viability against the logarithm of the ionophore concentration to determine the IC50 value, which is the concentration of the ionophore that causes a 50% reduction in cell viability.

Visualizations

The following diagrams illustrate the fundamental concepts and workflows described in this guide.

Carrier-based ionophore transport mechanism.

Workflow for ionophore evaluation.

References

• 1. Comparison of the gramicidin A potassium/sodium permeability and single channel conductance ratio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Crown Ether Host-Rotaxanes as Cytotoxic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antitumor potential of crown ethers: structure-activity relationships, cell cycle disturbances, and cell death studies of a series of ionophores - PubMed [pubmed.ncbi.nlm.nih.gov]

Inter-laboratory Comparison of Sodium Measurements: A Guide Featuring Sodium Ionophore VI

This guide provides a comprehensive comparison of Sodium Ionophore VI's performance for sodium concentration measurement against other established analytical methods. It is intended for researchers, scientists, and drug development professionals who require accurate and reliable sodium quantification. This document outlines the experimental data, detailed protocols, and visual workflows to facilitate an objective assessment of different sodium measurement techniques.

Introduction to Sodium Measurement Techniques

Accurate measurement of sodium concentration is critical in various fields, including clinical diagnostics, pharmaceutical research, and environmental monitoring.[1][2] Several methods are routinely employed for this purpose, each with its own advantages and limitations. This guide focuses on the performance of ion-selective electrodes (ISEs) incorporating Sodium Ionophore VI and compares it with other prevalent techniques such as flame photometry, and direct and indirect ion-selective electrode methods used in clinical analyzers.[3][4][5]

Sodium Ionophore VI is a highly selective ionophore used in the fabrication of sodium-selective electrodes. It is a neutral carrier that selectively binds sodium ions, enabling their potentiometric determination in aqueous solutions. Its chemical name is Bis[(12-crown-4)methyl] dodecylmethylmalonate.

Performance Comparison of Sodium Measurement Methods

The performance of any sodium measurement method is assessed based on several key parameters, including selectivity, limit of detection, response time, and stability. The following tables summarize the comparative performance of Sodium Ionophore VI-based ISEs and other methods.

Table 1: Potentiometric Selectivity Coefficients (log KpotNa⁺,M) of Various Sodium Ionophores

The selectivity coefficient indicates the preference of the ionophore for sodium ions over interfering ions (M). A more negative value signifies higher selectivity for Na⁺.

Ionophore	Interfering Ion (M)	log KpotNa⁺,M
Sodium Ionophore VI	K⁺	-2.5
Li⁺	-3.4
Ca²⁺	-4.1
Mg²⁺	-4.2
ETH 227	K⁺	-2.1
Li⁺	-3.5
Ca²⁺	-3.8
Mg²⁺	-4.2
2,3-Naphtho-15-crown-5	K⁺	Data not readily available in comparative studies
Li⁺	Data not readily available in comparative studies
Ca²⁺	Data not readily available in comparative studies
Mg²⁺	Data not readily available in comparative studies

Table 2: Comparison of Different Sodium Measurement Technologies

This table provides a broader comparison of the analytical techniques used for sodium measurement in a laboratory setting.

Feature	Sodium Ionophore VI-based ISE	Direct ISE (Blood Gas Analyzers)	Indirect ISE (Autoanalyzers)	Flame Photometry
Principle	Potentiometry with ion-selective membrane	Direct measurement in undiluted sample	Measurement after sample dilution	Emission spectrophotometry
Sample Type	Aqueous solutions, biological fluids	Whole blood, plasma, serum	Serum, plasma	Serum, urine
Selectivity	High for Na⁺ over other cations	High	High	Prone to spectral interferences
Interferences	Lipophilic ions	Unaffected by protein/lipid levels	Affected by high protein/lipid levels (pseudohyponatremia/pseudohypernatremia)	Cationic interferences
Throughput	Variable, suitable for custom setups	High	High	Moderate
Cost	Low to moderate	High (instrument cost)	High (instrument cost)	Moderate

Experimental Protocols

This section details the methodologies for key experiments related to the preparation and characterization of a sodium-selective electrode using Sodium Ionophore VI.

3.1. Preparation of a Sodium-Selective Membrane

A common method for preparing a sodium-selective membrane involves incorporating the ionophore into a polymer matrix.

• Materials:

  • Sodium Ionophore VI

  • Poly(vinyl chloride) (PVC), high molecular weight

  • Plasticizer (e.g., bis(2-ethylhexyl) sebacate (B1225510) - DOS)

  • Lipophilic salt (e.g., potassium tetrakis(4-chlorophenyl)borate - KTCPB)

  • Tetrahydrofuran (THF), as a solvent

• Procedure:

  • Membrane Cocktail Preparation: Dissolve Sodium Ionophore VI, PVC, the plasticizer, and the lipophilic salt in THF. A typical composition is 1-2% ionophore, 30-33% PVC, 65-68% plasticizer, and 0.5-1 mol% lipophilic salt relative to the ionophore.

  • Membrane Casting: Pour the prepared cocktail into a glass ring on a clean glass plate.

  • Solvent Evaporation: Allow the THF to evaporate slowly over 24-48 hours to form a transparent, flexible membrane.

3.2. Fabrication of the Ion-Selective Electrode

• Procedure:

  • Electrode Assembly: Cut a small disc from the cast membrane and mount it into the electrode body.

  • Filling and Conditioning: Fill the electrode body with an inner filling solution (e.g., 0.1 M NaCl) and insert an Ag/AgCl inner reference electrode.

  • Conditioning: Soak the assembled ISE in a 0.1 M NaCl solution for at least 24 hours before use.

3.3. Determination of Potentiometric Selectivity

The selectivity of the ISE can be determined using the Fixed Interference Method (FIM).

• Procedure:

  • Prepare a series of solutions with a fixed concentration of the interfering ion and varying concentrations of the primary ion (Na⁺).

  • Measure the potential of the ISE in these solutions.

  • Plot the measured potential as a function of the logarithm of the sodium ion activity. The selectivity coefficient is then calculated from the potential values.

Visualizations

The following diagrams illustrate the experimental workflow for an inter-laboratory comparison and the mechanism of a sodium ionophore-based sensor.

Caption: Inter-laboratory comparison experimental workflow.

References

• 1. agscientific.com [agscientific.com]
• 2. Ionophore-based ion-selective electrodes: signal transduction and amplification from potentiometry - Sensors & Diagnostics (RSC Publishing) DOI:10.1039/D1SD00055A [pubs.rsc.org]
• 3. A problem in sodium measurement addressed [acutecaretesting.org]
• 4. A comparison of serum sodium levels measured using a colorimetric kit approach and those determined using direct and indirect ion selective electrode techniques- in a Hospital Central Lab - Int J Clin Biochem Res [ijcbr.in]
• 5. The challenges of sodium measurements: indirect versus direct ion-selective method - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Sodium Ionophore VI Electrodes for Clinical Sodium Measurement

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of sodium-selective electrodes based on Sodium Ionophore VI for the determination of sodium concentrations in clinical samples. The information presented herein is compiled from experimental data to assist researchers in making informed decisions for their analytical needs.

Performance Comparison of Sodium Measurement Methods

The accuracy and precision of sodium measurement are critical in clinical diagnostics. Ion-selective electrodes (ISEs) formulated with Sodium Ionophore VI present a viable alternative to traditional methods. The following table summarizes the performance characteristics of Sodium Ionophore VI-based electrodes in comparison to other analytical techniques.

Performance Metric	Sodium Ionophore VI-based ISE	Alternative Methods	Reference Method
Selectivity	High selectivity for Na⁺ over common interfering ions.[1]	Varies by method. Other ionophores may have different selectivity profiles.	Flame Photometry is highly specific.
Correlation with Reference Method	Good to excellent correlation. A microfluidic system using Sodium Ionophore VI showed a correlation coefficient (R²) of 0.9885 with the indirect ISE method in serum samples from chronic kidney disease patients.[2] However, an earlier study noted a need for improved correlation with flame photometry.[3]	Varies. Some ISEs show strong correlation with flame photometry.	Not Applicable
Accuracy (Recovery)	An average recovery rate of 99.4% has been reported in serum samples.[2]	Dependent on the specific method and instrumentation.	Considered the gold standard for accuracy.
Precision	Data on coefficient of variation (CV%) for clinical samples is not extensively detailed in the reviewed literature but is generally expected to be low for ISE methods.	ISE methods generally offer high precision.	High precision.
Response Time	Typically rapid, enabling real-time or near-real-time measurements.	Varies. Flame photometry can be more time-consuming.	Not Applicable
Sample Volume	Can be adapted for small sample volumes, with microfluidic systems requiring as little as 10 μL.[2]	Varies. Flame photometry often requires larger sample volumes.	Not Applicable

Table 1: Comparison of Performance Metrics for Sodium Measurement Methods.

Potentiometric Selectivity

A key performance indicator for an ionophore is its selectivity for the target ion in the presence of other potentially interfering ions. The selectivity of Sodium Ionophore VI has been quantified using potentiometric selectivity coefficients (log KpotNa,M), where a more negative value indicates a higher preference for sodium (Na⁺) over the interfering ion (M).

Interfering Ion (M)	log KpotNa,M
Potassium (K⁺)	-2.5
Lithium (Li⁺)	-3.4
Calcium (Ca²⁺)	-4.1
Magnesium (Mg²⁺)	-4.3

Table 2: Potentiometric Selectivity Coefficients for Sodium Ionophore VI.

Experimental Protocols

The evaluation of Sodium Ionophore VI-based electrodes typically involves the following key experiments:

Preparation of the Ion-Selective Membrane and Electrode

A standard method for preparing a sodium-selective membrane involves incorporating Sodium Ionophore VI into a polymer matrix, commonly polyvinyl chloride (PVC).

Materials:

• Sodium Ionophore VI (e.g., bis[(12-crown-4)methyl]-2-dodecyl-2-methylmalonate)

• Polyvinyl chloride (PVC), high molecular weight

• Plasticizer (e.g., 2-nitrophenyl octyl ether)

• Anion excluder (e.g., potassium tetrakis(4-chlorophenyl)borate)

• Solvent (e.g., tetrahydrofuran (B95107) - THF)

Procedure:

• The components (ionophore, PVC, plasticizer, and anion excluder) are dissolved in THF to form a membrane "cocktail".

• The cocktail is poured into a casting ring on a glass plate and the solvent is allowed to evaporate slowly, forming a thin, flexible membrane.

• A disc is cut from the membrane and mounted into an electrode body.

• The electrode is filled with an internal reference solution (e.g., NaCl and KCl solution) and an Ag/AgCl internal reference electrode is inserted.

• The electrode is conditioned by soaking in a sodium chloride solution.

Determination of Potentiometric Selectivity

The selectivity of the electrode is determined by measuring its potential response to sodium ions in the presence of interfering ions. The Fixed Interference Method (FIM) is commonly employed.

Procedure:

• A series of solutions are prepared containing a fixed concentration of an interfering ion and varying concentrations of sodium ions.

• The potential of the Sodium Ionophore VI electrode is measured in each solution against a reference electrode.

• The potential is plotted against the logarithm of the sodium ion activity.

• The selectivity coefficient is calculated from the intersection of the linear portions of the calibration curve.

Analysis of Clinical Samples

To assess the accuracy and precision in a real-world setting, the electrode is used to measure the sodium concentration in clinical samples, such as human serum or urine. The results are then compared against a reference method.

Procedure:

• Clinical samples (e.g., serum) are obtained and prepared according to standard laboratory procedures.

• The potential of the Sodium Ionophore VI electrode is measured in the clinical sample.

• The sodium concentration is determined from a calibration curve.

• The same samples are analyzed using a reference method, such as flame photometry or a certified clinical analyzer.

• The results from the two methods are compared using statistical analyses, including correlation, bias (Bland-Altman plot), and recovery studies.

Visualizing the Experimental Workflow

The following diagrams illustrate the key processes in the evaluation of a Sodium Ionophore VI-based ion-selective electrode.

Workflow for the preparation of a Sodium Ionophore VI-based electrode.

Workflow for the analysis of clinical samples and performance evaluation.

References

• 1. New bis(azobenzocrown)s with dodecylmethylmalonyl linkers as ionophores for sodium selective potentiometric sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rapid Microfluidic Ion-Exchange Optode System for Point-of-Care Determination of Sodium Concentration in Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Studies on bis(crown ether)-based ion-selective electrodes for the potentiometric determination of sodium and potassium in serum - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Long-Term Stability and Reproducibility of Sodium Ionophore VI Sensors

For researchers, scientists, and drug development professionals relying on accurate and consistent sodium ion measurements, the long-term performance of ion-selective electrodes (ISEs) is paramount. Sodium Ionophore VI, a widely used sensing component, offers high selectivity for sodium ions. This guide provides an objective comparison of its long-term stability and reproducibility, supported by experimental data, to aid in the selection of appropriate sensing technologies.

Performance Overview: Stability and Reproducibility

The operational lifetime of an ion-selective electrode is often dictated by the gradual leaching of its active components—the ionophore and plasticizer—from the polymer membrane into the sample solution. This process can lead to a decline in performance, observed as a drift in the electrode's potential over time and a decrease in its selectivity for the target ion.

A recent study directly compared the aging stability of a commercially available sodium ionophore, bis[(12-crown-4)methyl]-2-dodecyl-2-methylmalonate (Sodium Ionophore VI), with newly synthesized silicon-bridged bis(12-crown-4) ethers.[1][2][3] The investigation tracked the change in the potentiometric selectivity coefficient for sodium over potassium (log KpotNa,K) over 120 days. The results indicated that the selectivity of the sensor based on Sodium Ionophore VI decreased over this period, demonstrating a measurable aging effect.[1][2]

While specific long-term potential drift data for Sodium Ionophore VI is not extensively detailed in foundational literature, performance data for other sodium ionophores provide a benchmark for comparison. For instance, a flexible sensor utilizing Sodium Ionophore X reported a potential stability of 0.53 mV/h.

The reproducibility of an ISE is determined by the consistency of performance across different electrode units. The original studies on Sodium Ionophore VI-based coated-wire electrodes demonstrated consistent Nernstian responses across various membrane preparations, implying a reliable fabrication process. Modern clinical applications underscore the importance of high correlation in measurements between different ISE-based devices, reflecting the practical need for excellent reproducibility.

Quantitative Performance Data

The following tables summarize key performance metrics for sodium ion-selective electrodes, providing a comparison between sensors based on Sodium Ionophore VI and alternative technologies.

Table 1: Long-Term Stability of Sodium-Selective Ionophores

Ionophore	Performance Metric	Value	Time Period	Source
Sodium Ionophore VI	Change in Selectivity (log KpotNa,K)	From approx. -1.8 to -1.5	120 Days
Silicon-Bridged Bis(12-crown-4) (Compound 5)	Change in Selectivity (log KpotNa,K)	Remained stable at approx. -2.2	120 Days
Sodium Ionophore X	Potential Drift	0.53 mV/h	Not Specified

Table 2: General Performance Characteristics of Sodium Ionophore VI-based Electrodes

Parameter	Typical Value	Conditions	Source
Linear Range	10-1 - 10-5 M	PVC membrane, o-NPOE plasticizer
Slope	Near-Nernstian (approx. 58-59 mV/decade)	PVC membrane, o-NPOE plasticizer
pH Range	5.5 - 11.5	Coated-wire electrode
Selectivity (log KpotNa,M)	K+: -1.8, NH4+: -2.3, Li+: -2.8, Ca2+: <-3	PVC membrane, o-NPOE plasticizer

Experimental Protocols

Detailed methodologies are crucial for replicating and validating sensor performance. The following protocols are based on the original development of Sodium Ionophore VI electrodes.

Protocol 1: Fabrication of a PVC Membrane Sodium-Selective Electrode

This protocol is adapted from the foundational work by Shono et al. and manufacturer recommendations.

• Membrane Cocktail Preparation:

  • Dissolve the following components in approximately 3 mL of tetrahydrofuran (B95107) (THF):

    • Sodium Ionophore VI: 6.50 wt%

    • Poly(vinyl chloride) (PVC), high molecular weight: 26.80 wt%

    • 2-Nitrophenyl octyl ether (o-NPOE) as plasticizer: 66.70 wt%

  • Ensure all components are fully dissolved to form a homogenous solution.

• Membrane Casting:

  • Pour the membrane cocktail into a glass ring resting on a smooth glass plate.

  • Cover the setup (e.g., with a watch glass) to allow for slow evaporation of the THF over 24-48 hours. This process yields a transparent, flexible membrane approximately 0.2 mm thick.

• Electrode Assembly:

  • Cut a disc (typically 5-10 mm in diameter) from the master membrane.

  • Mount the disc into an ISE electrode body (e.g., Philips IS-561).

  • Fill the electrode body with an internal filling solution of 0.1 M NaCl.

  • Insert an internal reference electrode (e.g., Ag/AgCl wire) into the filling solution.

• Conditioning:

  • Soak the assembled electrode in a 0.01 M NaCl solution for at least 24 hours before use to ensure a stable potential.

Protocol 2: Long-Term Stability Testing (Selectivity Drift)

This protocol is based on the methodology used to compare Sodium Ionophore VI with silicon-bridged alternatives.

• Initial Calibration:

  • Calibrate the freshly prepared and conditioned electrode by measuring the electromotive force (EMF) in a series of standard NaCl solutions (e.g., from 10-6 M to 10-1 M).

  • Determine the selectivity coefficient for the primary interfering ion (e.g., K+) using the separate solution method (SSM) or fixed interference method (FIM).

• Aging Process:

  • Store the electrode in a 0.01 M NaCl solution at room temperature when not in use.

  • Periodically (e.g., weekly or bi-weekly), re-calibrate the electrode and redetermine the selectivity coefficient under the same conditions as the initial measurement.

• Data Analysis:

  • Plot the calculated selectivity coefficient (e.g., log KpotNa,K) as a function of time (in days).

  • A stable sensor will show minimal change in its selectivity coefficient over the testing period.

Protocol 3: Reproducibility Assessment

• Batch Fabrication:

  • Prepare a single batch of membrane cocktail.

  • Fabricate a series of identical electrodes (n ≥ 5) from this single batch following Protocol 1.

• Individual Calibration:

  • Independently condition and calibrate each electrode in the batch.

  • Record the slope of the linear portion of the calibration curve and the standard potential (E°) for each electrode.

• Statistical Analysis:

  • Calculate the mean and standard deviation for the slope and standard potential across all tested electrodes.

  • Low standard deviations indicate high reproducibility of the fabrication and measurement process.

Visualizing Experimental Workflows and Comparisons

Diagrams generated using Graphviz provide clear visual representations of the logical and experimental processes involved in evaluating sensor performance.

Caption: Workflow for fabrication and performance evaluation of Sodium Ionophore VI sensors.

Caption: Logical framework for comparing sodium ionophores on key performance metrics.

References

• 1. Silicon-Bridged Bis(12-crown-4) Ethers as Ionophores for Sodium Ion-Selective Electrodes [mdpi.com]
• 2. Silicon-Bridged Bis(12-crown-4) Ethers as Ionophores for Sodium Ion-Selective Electrodes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to Crown Ether Derivatives for Sodium Ion Sensing

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various crown ether derivatives utilized in the detection of sodium ions (Na⁺). Crown ethers, with their unique ability to selectively bind cations based on the size of their macrocyclic cavity, are invaluable as ionophores in the development of sensors for a myriad of applications, from clinical diagnostics to environmental monitoring. This document summarizes key performance metrics, details experimental protocols, and provides visual representations of sensing mechanisms to aid in the selection and design of sodium ion sensing platforms.

Performance Comparison of Crown Ether-Based Sodium Ion Sensors

The efficacy of a crown ether derivative as a sodium ion sensor is evaluated based on several key performance indicators. These include its selectivity for sodium ions over other interfering cations, the limit of detection (LOD), linear concentration range, and response time. The following tables summarize the performance of various crown ether derivatives in both ion-selective electrodes (ISEs) and fluorescent sensors.

Ion-Selective Electrodes (ISEs)

Table 1: Performance Characteristics of Crown Ether-Based Sodium-Selective Electrodes

Ionophore	Linear Range (M)	Detection Limit (M)	Response Time (s)	Selectivity (log KpotNa,K)	Reference
Bis(12-crown-4) derivatives	1.0 × 10⁻⁶ - 1.0 × 10⁻¹	Not Specified	< 20	< 0	[1]
Bis[(12-crown-4)-2-ylmethyl]-2-dodecyl-2-methyl malonate	Not Specified	< 10⁻⁵	Not Specified	Not Specified	[2]
Silicon-Bridged Bis(12-crown-4)	Not Specified	Not Specified	Not Specified	Better than malonate-bridged bis(12-crown-4)	[3]
Di(o-methoxy)stilbenzo-24-crown-8	9.0 x 10⁻⁶ - 1.0 x 10⁻²	Not Specified	~2	-1.8 x 10⁻¹ (for K⁺)	[4]
Bis[(benzo-15-crown-5)-15-ylmethyl] pimelate	Not Specified	< 10⁻⁵	Not Specified	Not Specified	[2]

Note: The selectivity coefficient (log KpotNa,K) indicates the preference of the ionophore for the sodium ion over the potassium ion. A more negative value signifies higher selectivity for Na⁺.

Fluorescent Sensors

Table 2: Performance Characteristics of Fluorescent Crown Ether-Based Sodium Sensors

Sensor Type	Fluorophore	Crown Ether	Detection Limit	Response	Reference
PET Sensor	BODIPY	Benzo-15-crown-5 (B77314)	Not Specified	Fluorescence enhancement
FRET Sensor	Not Specified	15-crown-5 (B104581)	~1 x 10⁻⁵ M (for K⁺)	Ratiometric change
Nanodiamond Sensor	NV Centers	15-crown-5	Not Specified	Change in PL spectrum

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate the fundamental signaling mechanisms of crown ether-based sodium ion sensors and a typical experimental workflow for their characterization.

Signaling Mechanisms

PET 'Turn-On' fluorescent sensor mechanism.

FRET-based ratiometric sensor mechanism.

Experimental Workflow

Typical workflow for ISE development.

Experimental Protocols

Synthesis of 4′-Aminobenzo-15-crown-5

This protocol describes a two-step synthesis of an amino-functionalized benzo-15-crown-5, which can be further modified for incorporation into various sensor platforms.

Step 1: Nitration of Benzo-15-crown-5

• To a mixture of benzo-15-crown-5 (1.5 g, 5.6 mmol), acetic acid (18 mL), and chloroform (B151607) (20 mL), add nitric acid (5 mL, 70%) dropwise over 30 minutes.

• Stir the mixture at room temperature for 24 hours.

• Neutralize the reaction mixture with a saturated aqueous solution of NaHCO₃.

• Separate the organic layer, and extract the aqueous layer with chloroform.

• Combine the organic layers, dry over Na₂SO₄, filter, and evaporate to dryness.

• Recrystallize the resulting yellow residue from ethanol (B145695) to obtain 4′-nitrobenzo-15-crown-5 as a white solid.

Step 2: Reduction of 4′-Nitrobenzo-15-crown-5

• Prepare a mixture of 4′-nitrobenzo-15-crown-5 (1.1 g, 3.51 mmol) and 10% Pd/C (0.1 g) in 1,4-dioxane (B91453) (20 mL) and heat to reflux.

• Add hydrazine (B178648) hydrate (B1144303) (10 mL, 50–60%) dropwise to the refluxing solution.

• Continue refluxing for 3 hours.

• After cooling, filter the mixture and evaporate the solvent to yield 4′-aminobenzo-15-crown-5.

Fabrication of a PVC Membrane Ion-Selective Electrode

This protocol outlines the general procedure for preparing a crown ether-based ISE using a poly(vinyl chloride) (PVC) membrane.

Materials:

• High molecular weight PVC

• Plasticizer (e.g., o-nitrophenyl octyl ether)

• Crown ether ionophore

• Lipophilic salt (e.g., potassium tetrakis(p-chlorophenyl)borate)

• Tetrahydrofuran (THF)

Procedure:

• Dissolve the PVC, plasticizer, ionophore, and lipophilic salt in THF to form a homogeneous solution.

• Pour the solution into a glass ring placed on a glass plate and allow the THF to evaporate slowly at room temperature for about 24 hours.

• Once the membrane is formed, punch out a small disc and mount it in an electrode body.

• Fill the electrode body with an internal filling solution (e.g., 0.1 M NaCl) and insert an internal reference electrode (e.g., Ag/AgCl).

• Condition the electrode by soaking it in a 0.01 M NaCl solution for several hours before use.

Determination of Selectivity Coefficients (Mixed Solution Method)

The potentiometric selectivity coefficient, which quantifies the preference of the ISE for the primary ion over an interfering ion, can be determined using the mixed solution method.

Procedure:

• Prepare a series of solutions with a fixed concentration of the interfering ion and varying concentrations of the primary ion (Na⁺).

• Measure the potential of the ISE in each solution.

• Plot the measured potential against the logarithm of the sodium ion activity.

• The selectivity coefficient can be calculated from the intersection of the two linear portions of the resulting curve, where the response to the primary ion and the interfering ion are equal.

Conclusion

The selection of a suitable crown ether derivative for sodium ion sensing is contingent upon the specific requirements of the application, including the desired selectivity, sensitivity, and operational environment. This guide provides a comparative overview of the performance of various crown ether-based sensors and standardized protocols to aid researchers in making informed decisions. While bis(12-crown-4) and its derivatives have shown excellent performance in ion-selective electrodes, fluorescent sensors based on 15-crown-5 and its aza-analogs offer promising alternatives for optical detection methods. Further research focusing on direct comparative studies under standardized conditions will be invaluable in establishing a definitive hierarchy of performance among these versatile sensing molecules.

References

• 1. benchchem.com [benchchem.com]
• 2. Studies on bis(crown ether)-based ion-selective electrodes for the potentiometric determination of sodium and potassium in serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Silicon-Bridged Bis(12-crown-4) Ethers as Ionophores for Sodium Ion-Selective Electrodes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dacemirror.sci-hub.ru [dacemirror.sci-hub.ru]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Sodium Ionophore VI

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. The proper disposal of chemical reagents, such as Sodium Ionophore VI, is a critical component of laboratory safety and operational integrity. This guide provides essential, step-by-step procedures for the safe handling and disposal of Sodium Ionophore VI, ensuring compliance and minimizing environmental impact.

Sodium Ionophore VI is a hazardous chemical requiring careful management throughout its lifecycle, from use to disposal. The following information is based on safety data sheets (SDS) for Sodium Ionophore VI and analogous compounds, as well as general laboratory chemical waste guidelines.

Hazard and Safety Summary

Before handling Sodium Ionophore VI, it is crucial to be aware of its potential hazards and the necessary personal protective equipment (PPE).

Hazard Classification	Description	Personal Protective Equipment (PPE)
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if swallowed, in contact with skin, or if inhaled.[1][2]	Chemical-resistant gloves (e.g., Nitrile), lab coat, safety glasses with side shields or goggles.[1]
Skin Irritation	Causes skin irritation.[1][2]	Chemical-resistant gloves, lab coat.
Eye Irritation	Causes serious eye irritation.	Safety glasses with side shields or goggles.
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.	Use in a well-ventilated area or with a fume hood.

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of Sodium Ionophore VI is to engage a licensed hazardous waste disposal company. In-laboratory treatment or neutralization is not advised. The following steps outline the process for preparing the waste for collection.

1. Waste Identification and Segregation:

• Designate a specific, clearly labeled waste container for Sodium Ionophore VI waste.

• Do not mix Sodium Ionophore VI waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office. Incompatible chemicals can react dangerously.

• The container should be made of a material compatible with Sodium Ionophore VI and any solvents used.

2. Preparing for Disposal:

• If the Sodium Ionophore VI is in a solid form, it should be collected in its designated container.

• For solutions of Sodium Ionophore VI, the Safety Data Sheet for the similar compound 18-Crown-6 suggests dissolving or mixing the material with a combustible solvent. This should only be done if you are preparing the waste for incineration by a licensed disposal facility and are following established institutional protocols.

• Ensure the waste container is securely sealed to prevent leaks or spills.

3. Labeling and Storage:

• Label the waste container clearly with "Hazardous Waste," the full chemical name "Sodium Ionophore VI," and the approximate quantity.

• Store the sealed waste container in a designated hazardous waste accumulation area. This area should be secure, well-ventilated, and away from general laboratory traffic.

4. Arranging for Pickup:

• Contact your institution's EHS office or your contracted licensed hazardous waste disposal company to schedule a pickup.

• Provide them with accurate information about the waste, including its name, quantity, and any other components mixed with it.

5. Documentation:

• Maintain a record of the waste generated, including the date of generation, quantity, and date of disposal. This is often a legal requirement.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Sodium Ionophore VI.

Disposal workflow for Sodium Ionophore VI.

Disclaimer: The information provided here is a guideline. Always consult your institution's specific chemical hygiene plan and safety protocols, and adhere to all local, state, and federal regulations regarding hazardous waste disposal.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. chemos.de [chemos.de]

Personal protective equipment for handling Sodium ionophore VI

This guide provides crucial safety protocols, operational procedures, and disposal plans for the handling of Sodium ionophore VI (CAS No. 80403-59-4). It is intended for laboratory personnel, including researchers, scientists, and professionals in drug development, to ensure safe handling and minimize exposure risks.

Chemical Identification and Properties

Sodium ionophore VI is a sodium-selective ionophore used in the fabrication of ion-selective electrodes to measure sodium ion concentrations in aqueous samples, such as biological fluids.[1] It is not intended for human or veterinary use.[2][3]

Property	Value
Synonyms	Bis[(12-crown-4)methyl] dodecylmethylmalonate
CAS Number	80403-59-4
Molecular Formula	C₃₄H₆₂O₁₂
Molecular Weight	662.85 g/mol
Form	Liquid
Storage Temperature	2-8°C
Flash Point	113 °C (235.4 °F) - closed cup

Hazard Identification and Safety Classifications

Sodium ionophore VI is classified as a hazardous substance. The signal word for this chemical is "Warning".

Hazard Classification	GHS Code	Description
Acute Toxicity, Oral	H302	Harmful if swallowed.
Acute Toxicity, Dermal	H312	Harmful in contact with skin.
Acute Toxicity, Inhalation	H332	Harmful if inhaled.
Skin Irritation	H315	Causes skin irritation.
Eye Irritation	H319	Causes serious eye irritation.
Specific Target Organ Toxicity	H335	May cause respiratory irritation.
Source: Sigma-Aldrich Safety Data Sheet Information

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Sodium ionophore VI to prevent exposure. The recommended equipment is detailed below.

Protection Type	Specification	Rationale
Eye/Face Protection	Safety glasses with side-shields or face shield.	Protects against splashes and eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber).	Prevents skin contact and irritation.
Skin/Body Protection	Laboratory coat, impervious clothing.	Protects skin from accidental contact.
Respiratory Protection	Type ABEK (EN 14387) respirator filter or N95 dust mask. Use in a well-ventilated area or fume hood.	Prevents inhalation of harmful vapors or aerosols.

Safe Handling and Operational Plan

Adherence to a strict operational protocol is essential for safety.

4.1. Preparation and Engineering Controls

• Ventilation: Always handle Sodium ionophore VI inside a certified chemical fume hood to minimize inhalation exposure.

• Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible and operational before beginning work.

• Review SDS: Read and understand the Safety Data Sheet (SDS) completely before use.

• Assemble PPE: Put on all required PPE as specified in the table above.

4.2. Handling Procedure

• Aliquoting: When transferring the liquid, use appropriate tools (e.g., micropipettes with filtered tips) to avoid aerosol generation.

• Avoid Contact: Prevent direct contact with skin, eyes, and clothing.

• Containment: Work within a designated area to contain any potential spills.

4.3. Post-Handling

• Decontamination: Wipe down the work area and any equipment used with an appropriate solvent (e.g., ethanol), followed by soap and water.

• Glove Removal: Remove gloves using the proper technique to avoid skin contamination and dispose of them as hazardous waste.

• Hand Washing: Wash hands thoroughly with soap and water after completing the work.

Emergency and First Aid Procedures

Immediate action is required in the event of exposure.

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. Call a POISON CENTER or doctor if you feel unwell. (P304 + P340 + P312)
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water. Call a POISON CENTER or doctor if you feel unwell. (P302 + P352 + P312)
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention. (P305 + P351 + P338)
Ingestion	Rinse mouth with water. Do NOT induce vomiting. Call a POISON CENTER or doctor if you feel unwell. (P301 + P312)

Disposal Plan

All waste materials contaminated with Sodium ionophore VI must be treated as hazardous waste.

• Contaminated Materials: Used gloves, pipette tips, wipes, and any other disposable materials that have come into contact with the chemical must be collected in a designated, sealed hazardous waste container.

• Unused Chemical: Dispose of unused Sodium ionophore VI in accordance with local, state, and federal environmental regulations. Do not pour down the drain. Contact your institution's Environmental Health and Safety (EHS) department for specific disposal instructions.

• Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent, and the rinsate collected as hazardous waste.

Workflow for Safe Handling of Sodium Ionophore VI

Caption: Workflow for the safe handling of Sodium ionophore VI from preparation to disposal.

References

• 1. interpriseusa.com [interpriseusa.com]
• 2. caymanchem.com [caymanchem.com]
• 3. scbt.com [scbt.com]